1,2-Dipalmitoyl-sn-glycerol-d9

Core Science & Biosynthesis

An In-depth Technical Guide to 1,2-Dipalmitoyl-sn-glycerol-d9

For: Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dipalmitoyl-sn-glycerol-d9 is the deuterated form of 1,2-Dipalmitoyl-sn-glycerol (DPG), an endogenous diacylglycerol (DAG).[1] Its primary and critical application in research and development is as a stable isotope-labeled internal standard for the accurate quantification of its non-deuterated, biologically active counterpart by mass spectrometry.[2] The analyte, 1,2-Dipalmitoyl-sn-glycerol, is a pivotal second messenger molecule in a multitude of cellular signal transduction pathways, most notably as an activator of Protein Kinase C (PKC).[3][4][5] Understanding the precise concentration of DPG in biological systems is crucial for investigating cellular processes like proliferation, differentiation, and apoptosis, and for developing therapeutic agents that target these pathways.[4][5]

This technical guide provides a comprehensive overview of the physicochemical properties of 1,2-Dipalmitoyl-sn-glycerol-d9, its application in quantitative analysis, the signaling pathways of its native analog, and detailed experimental protocols relevant to its use.

Physicochemical Properties

The physical and chemical characteristics of 1,2-Dipalmitoyl-sn-glycerol-d9 are nearly identical to its non-deuterated analog, with the key difference being its increased mass due to the nine deuterium atoms. This mass shift is fundamental to its use as an internal standard in mass spectrometry.

Property	1,2-Dipalmitoyl-sn-glycerol-d9	1,2-Dipalmitoyl-sn-glycerol
Synonyms	DG(16:0-d9/16:0/0:0)	1,2-DPG, DG(16:0/16:0/0:0), (S)-1,2-Dipalmitin[3][6]
Molecular Formula	C₃₅H₅₉D₉O₅[2]	C₃₅H₆₈O₅[3][6][7]
Molecular Weight	578.0 g/mol [2]	568.91 g/mol [3][6][7]
CAS Number	1872379-48-0[2]	30334-71-5[3][6]
Appearance	White to off-white solid/powder	White to off-white solid/powder[3]
Melting Point	Not specified	66-69 °C[3]
Purity	≥99% deuterated forms (d₁-d₉)[2]	≥95-99%[6][8][9]
Solubility	DMF: 20 mg/ml, DMSO: 5 mg/ml, Ethanol: 30 mg/ml, PBS (pH 7.2): 0.25 mg/ml[2]	DMF: 20 mg/ml, DMSO: 5 mg/ml, Ethanol: 30 mg/ml, PBS (pH 7.2): 0.25 mg/ml[3][6]
Storage Temperature	-20°C[3]	-20°C[3]

Core Application: Internal Standard in Mass Spectrometry

The fundamental role of 1,2-Dipalmitoyl-sn-glycerol-d9 is to serve as an internal standard for the precise quantification of endogenous DPG. In quantitative mass spectrometry, particularly LC-MS/MS, an ideal internal standard should behave identically to the analyte during sample extraction, chromatographic separation, and ionization, but be distinguishable by its mass.

Principle of Use:

• A known quantity of 1,2-Dipalmitoyl-sn-glycerol-d9 is spiked into a biological sample at the beginning of the sample preparation process.

• The deuterated standard undergoes the same procedural losses as the endogenous, non-deuterated analyte during lipid extraction and purification.

• In the mass spectrometer, the d9-standard co-elutes with the native analyte but is detected at a higher mass-to-charge ratio (m/z).

• By comparing the peak area of the analyte to the peak area of the known amount of internal standard, the absolute concentration of the endogenous 1,2-Dipalmitoyl-sn-glycerol can be calculated with high accuracy and precision.

Figure 1: Logical relationship between analyte and internal standard.

The Analyte: 1,2-Dipalmitoyl-sn-glycerol in Cellular Signaling

To appreciate the utility of the d9-standard, it is essential to understand the biological importance of the molecule it measures. 1,2-Dipalmitoyl-sn-glycerol is a diacylglycerol (DAG) that functions as a critical second messenger. The canonical pathway for its generation involves the hydrolysis of the membrane phospholipid phosphatidylinositol 4,5-bisphosphate (PIP₂) by Phospholipase C (PLC).[3][5][10]

This reaction is a downstream event following the activation of cell surface receptors, such as G protein-coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs).[3] The hydrolysis of PIP₂ yields two second messengers: inositol 1,4,5-trisphosphate (IP₃) and DAG.[10][11] While IP₃ diffuses into the cytosol to trigger calcium release, DAG remains in the plasma membrane. There, in conjunction with elevated intracellular calcium and phosphatidylserine, it recruits and activates isoforms of Protein Kinase C (PKC).[10] Activated PKC then phosphorylates a wide array of downstream protein substrates, leading to the regulation of diverse cellular functions.

References

• 1. 1,2-Dipalmitoyl-sn-glycerol-d9 | GetSynBio [getsynbio.com]
• 2. caymanchem.com [caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. 1,2-Dipalmitoyl-sn-glycerol | C35H68O5 | CID 644078 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

The Core Chemical Properties of 1,2-Dipalmitoyl-sn-glycerol-d9: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of 1,2-Dipalmitoyl-sn-glycerol-d9, a deuterated lipid of significant interest in biomedical research and drug development. This document details its physical and chemical characteristics, its primary application as an internal standard in mass spectrometry-based lipidomics, and the relevant biochemical pathways in which its non-deuterated analog plays a crucial role.

Physicochemical Properties

1,2-Dipalmitoyl-sn-glycerol-d9 is a synthetic, isotopically labeled diacylglycerol. The deuterium atoms are typically located on one of the palmitoyl chains, which provides a distinct mass shift for mass spectrometry applications without significantly altering its chemical behavior.

Table 1: General Chemical Properties of 1,2-Dipalmitoyl-sn-glycerol-d9

Property	Value	Source(s)
Chemical Name	hexadecanoic-13,13,14,14,15,15,16,16,16-d9 acid, (2S)-3-hydroxy-2-[(1-oxohexadecyl)oxy] propyl ester	[1][2]
Synonyms	1,2-Dipalmitoyl-sn-glycerol-d9, DG(16:0-d9/16:0/0:0)	[1][2]
Molecular Formula	C₃₅H₅₉D₉O₅	[1][2]
Formula Weight	578.0 g/mol	[1][2]
CAS Number	1872379-48-0	[1][2]
Physical State	Crystalline solid	[1]
Purity	≥95% (1,2-Dipalmitoyl-sn-glycerol)	[1]
Deuterium Incorporation	≥99% deuterated forms (d1-d9); ≤1% d0	[1][2]

Table 2: Solubility and Stability of 1,2-Dipalmitoyl-sn-glycerol-d9

Property	Value	Source(s)
Solubility	Ethanol: ~30 mg/mLDMSO: ~5 mg/mLDimethyl formamide (DMF): ~20 mg/mL	[1][2]
Storage Temperature	-20°C	[1][2]
Stability	≥ 4 years (when stored properly at -20°C)	[1][2]

Role in Cellular Signaling: The Diacylglycerol Pathway

The non-deuterated analog, 1,2-Dipalmitoyl-sn-glycerol, is a crucial second messenger in cellular signaling. It is generated at the plasma membrane following the activation of cell surface receptors, such as G protein-coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs).[3] This activation leads to the stimulation of Phospholipase C (PLC).[3][4] PLC then catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂), a membrane phospholipid, to yield two second messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[4][5]

While IP₃ diffuses into the cytosol to trigger the release of calcium from intracellular stores, DAG remains in the plasma membrane.[6] Here, its primary role is to activate conventional and novel isoforms of Protein Kinase C (PKC).[3][7] The activation of PKC is a critical event that leads to the phosphorylation of a wide array of downstream protein substrates, thereby modulating a multitude of cellular processes including cell proliferation, differentiation, apoptosis, and gene expression.[3] The signaling is terminated by the metabolic conversion of DAG to other lipid species.[3]

The Diacylglycerol (DAG) signaling pathway.

Experimental Protocols: Quantification of 1,2-Dipalmitoyl-sn-glycerol using its Deuterated Internal Standard

1,2-Dipalmitoyl-sn-glycerol-d9 is primarily used as an internal standard for the accurate quantification of its non-deuterated analog in biological samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following is a generalized protocol for this application.

Lipid Extraction

A common method for extracting lipids from biological matrices like plasma or cell lysates is a modified Bligh-Dyer method.

• To 100 µL of the biological sample (e.g., plasma) in a glass tube, add a known amount of 1,2-Dipalmitoyl-sn-glycerol-d9 solution (e.g., 10 µL of a stock solution in methanol) to serve as the internal standard.

• Add 375 µL of a 1:2 (v/v) chloroform:methanol mixture and vortex thoroughly.

• Add 125 µL of chloroform and vortex again.

• Add 125 µL of a 0.9% NaCl solution to induce phase separation and vortex.

• Centrifuge the mixture (e.g., at 3000 x g for 10 minutes at 4°C).

• Carefully collect the lower organic phase, which contains the lipids, using a glass pipette.

• Dry the extracted lipids under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The reconstituted lipid extract is then analyzed by LC-MS/MS.

• Chromatography: A reversed-phase C18 column is typically used to separate the different lipid species. A gradient elution with a mobile phase system, such as acetonitrile/isopropanol with an additive like ammonium formate, is employed.

• Mass Spectrometry: The mass spectrometer is operated in positive ion electrospray ionization (ESI) mode. Quantification is achieved using Multiple Reaction Monitoring (MRM). This involves selecting the precursor ion of both the analyte (1,2-Dipalmitoyl-sn-glycerol) and the internal standard (1,2-Dipalmitoyl-sn-glycerol-d9) in the first quadrupole, fragmenting them in the collision cell, and monitoring a specific product ion in the third quadrupole.

  • The precursor ion for 1,2-Dipalmitoyl-sn-glycerol is typically the ammonium adduct [M+NH₄]⁺.

  • The fragmentation often involves the neutral loss of one of the palmitic acid chains.

• Data Analysis: The peak areas for the MRM transitions of both the analyte and the internal standard are integrated. The concentration of 1,2-Dipalmitoyl-sn-glycerol in the original sample is determined by calculating the ratio of the analyte peak area to the internal standard peak area and comparing this to a calibration curve constructed with known concentrations of the non-deuterated standard and a fixed concentration of the deuterated internal standard.

Workflow for quantification using an internal standard.

Conclusion

1,2-Dipalmitoyl-sn-glycerol-d9 is an indispensable tool for researchers in the field of lipidomics and cell signaling. Its well-defined chemical properties and high isotopic purity make it an ideal internal standard for the accurate and precise quantification of its biologically significant, non-deuterated counterpart. A thorough understanding of its characteristics and the experimental methodologies for its use, as outlined in this guide, is crucial for obtaining reliable and reproducible data in studies investigating the role of diacylglycerol signaling in health and disease.

References

• 1. The mechanism of protein kinase C activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Protein Kinase C Life Cycle: Explained Through Systems Biology Approach [frontiersin.org]
• 3. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. PHOSPHOLIPASE C - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phospholipase C - Wikipedia [en.wikipedia.org]
• 6. m.youtube.com [m.youtube.com]
• 7. tandfonline.com [tandfonline.com]

Navigating the Certificate of Analysis for 1,2-Dipalmitoyl-sn-glycerol-d9: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical data and analytical methodologies presented in a typical Certificate of Analysis (CoA) for 1,2-Dipalmitoyl-sn-glycerol-d9. Understanding the nuances of this document is paramount for ensuring the quality, identity, and purity of this isotopically labeled lipid standard, which is crucial for its application in various research and development endeavors, including signal transduction studies and as an internal standard in mass spectrometry-based lipidomics.

Data Presentation: A Quantitative Overview

A Certificate of Analysis for 1,2-Dipalmitoyl-sn-glycerol-d9 quantifies several key parameters to certify its quality. The following tables summarize the typical specifications and analytical results.

Table 1: Physical and Chemical Properties

Parameter	Specification
Molecular Formula	C₃₅H₅₉D₉O₅
Molecular Weight	578.00 g/mol
Physical State	Solid
Storage	-20°C
Solubility	Soluble in chloroform, methanol, and ethanol

Table 2: Analytical Specifications and Typical Results

Analysis	Specification	Method
Chemical Purity (by ¹H-NMR)	≥98%	Nuclear Magnetic Resonance (NMR) Spectroscopy
Isotopic Enrichment (d₉)	≥99 atom % D	Mass Spectrometry (MS)
Enantiomeric Purity (sn-1,2)	≥98%	Chiral High-Performance Liquid Chromatography (HPLC)
Identity Confirmation	Conforms to structure	¹H-NMR and Mass Spectrometry
Residual Solvents	Meets USP <467> limits	Gas Chromatography-Mass Spectrometry (GC-MS)

The Central Role of 1,2-Dipalmitoyl-sn-glycerol in Cellular Signaling

1,2-Dipalmitoyl-sn-glycerol is a specific molecular species of diacylglycerol (DAG), a critical second messenger in eukaryotic cells. Its deuterated analogue, 1,2-Dipalmitoyl-sn-glycerol-d9, serves as an invaluable tool for tracing and quantifying its metabolic fate and signaling functions. The canonical pathway for DAG generation involves the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) by phospholipase C (PLC), which is activated by various cell surface receptors.

Diacylglycerol (DAG) Signaling Pathway.

Experimental Protocols: A Detailed Look into Analytical Methodologies

The quantitative data presented in the CoA are derived from rigorous analytical testing. The following sections detail the methodologies for the key experiments.

Determination of Chemical Purity by ¹H-NMR Spectroscopy

This protocol outlines the method to determine the chemical purity of 1,2-Dipalmitoyl-sn-glycerol-d9 by assessing the integral ratios of characteristic proton signals.

Materials:

• 1,2-Dipalmitoyl-sn-glycerol-d9 sample

• Deuterated chloroform (CDCl₃) with 0.03% (v/v) tetramethylsilane (TMS)

• NMR tubes (5 mm)

• NMR Spectrometer (≥400 MHz)

Procedure:

• Sample Preparation: Accurately weigh approximately 5-10 mg of the 1,2-Dipalmitoyl-sn-glycerol-d9 sample and dissolve it in ~0.7 mL of CDCl₃ in a clean vial.

• Transfer: Transfer the solution to an NMR tube.

• Acquisition: Acquire the ¹H-NMR spectrum. Typical parameters include a 30° pulse angle, a relaxation delay of 5 seconds, and 16-32 scans.

• Processing: Process the spectrum with a line broadening of 0.3 Hz.

• Analysis: Integrate the characteristic signals of the glycerol backbone and the palmitoyl chains. The purity is calculated by comparing the integration of the analyte's signals to those of any observed impurities.

Isotopic Enrichment Analysis by Mass Spectrometry

This protocol details the use of Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the isotopic enrichment of deuterium in 1,2-Dipalmitoyl-sn-glycerol-d9.[1]

Materials:

• 1,2-Dipalmitoyl-sn-glycerol-d9 sample

• LC-MS grade methanol, chloroform, and isopropanol

• Ammonium formate

• High-resolution mass spectrometer coupled with a UHPLC system

• C18 reversed-phase column

Procedure:

• Sample Preparation: Prepare a stock solution of the sample in a chloroform:methanol (1:1, v/v) mixture at a concentration of 1 mg/mL. Further dilute to a working concentration of 10 µg/mL with the mobile phase.

• Chromatography:

  • Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium formate.

  • Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate.

  • Gradient: A suitable gradient from Mobile Phase A to B is used to elute the analyte.

  • Flow rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Mode: Full scan from m/z 500-700.

  • Data Analysis: Extract the ion chromatograms for the unlabeled (d₀) and deuterated (d₉) forms of the [M+NH₄]⁺ adduct. The isotopic enrichment is calculated from the relative intensities of the isotopic peaks.[1]

Workflow for Isotopic Enrichment Analysis.

Enantiomeric Purity Determination by Chiral HPLC

This protocol describes the separation of the sn-1,2 and sn-2,3 enantiomers of dipalmitoylglycerol to determine the enantiomeric purity of the sn-1,2 isomer.[2][3][4] Derivatization is often required to enhance resolution.[3][5]

Materials:

• 1,2-Dipalmitoyl-sn-glycerol-d9 sample

• Chiral derivatizing agent (e.g., 3,5-dinitrophenylurethane)

• Hexane, isopropanol, and ethanol (HPLC grade)

• Chiral stationary phase HPLC column (e.g., polysaccharide-based)

• HPLC system with a UV detector

Procedure:

• Derivatization: React the sample with the chiral derivatizing agent according to established protocols to form diastereomers.

• Chromatography:

  • Mobile Phase: A mixture of hexane and isopropanol (e.g., 98:2 v/v).

  • Flow rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV at 254 nm.

• Analysis: The two diastereomers will elute at different retention times. The enantiomeric purity is calculated from the peak areas of the two isomers.

Workflow for Chiral HPLC Analysis.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. GC/MS analytical procedure for the characterization of glycerolipids, natural waxes, terpenoid resins, proteinaceous and polysaccharide materials in the same paint microsample avoiding interferences from inorganic media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. avantiresearch.com [avantiresearch.com]
• 5. avantiresearch.com [avantiresearch.com]

An In-depth Technical Guide to the Synthesis and Purity of 1,2-Dipalmitoyl-sn-glycerol-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and analytical characterization of 1,2-Dipalmitoyl-sn-glycerol-d9, a deuterated analog of the endogenous second messenger, 1,2-Dipalmitoyl-sn-glycerol. This isotopically labeled lipid is an invaluable tool for a range of research applications, including metabolic flux analysis, mass spectrometry-based quantification, and studies of lipid-protein interactions.

Introduction

1,2-Dipalmitoyl-sn-glycerol is a key diacylglycerol (DAG) species involved in cellular signaling, primarily through the activation of protein kinase C (PKC). The introduction of a stable isotope label, such as deuterium (d9) on the glycerol backbone, provides a distinct mass shift, enabling its differentiation from endogenous, non-labeled counterparts. This guide details a plausible synthetic route and the analytical methods required to ensure the high purity of 1,2-Dipalmitoyl-sn-glycerol-d9 for rigorous scientific investigation.

Physicochemical Properties

A summary of the key physicochemical properties of 1,2-Dipalmitoyl-sn-glycerol is presented in Table 1. The deuterated analog is expected to have very similar properties, with a notable increase in molecular weight.

Table 1: Physicochemical Properties of 1,2-Dipalmitoyl-sn-glycerol

Property	Value
IUPAC Name	[(2S)-2-(hexadecanoyloxy)-3-hydroxypropyl] hexadecanoate
Synonyms	1,2-DPG, DG(16:0/16:0/0:0), (S)-1,2-Dipalmitin
CAS Number	30334-71-5
Molecular Formula	C₃₅H₆₈O₅
Molecular Weight	568.91 g/mol
Appearance	White to off-white solid/powder
Melting Point	66-69 °C
Solubility	Soluble in DMF (20 mg/ml), DMSO (5 mg/ml), and Ethanol (30 mg/ml)
Storage Temperature	-20°C

Synthesis of 1,2-Dipalmitoyl-sn-glycerol-d9

The synthesis of 1,2-Dipalmitoyl-sn-glycerol-d9 necessitates a multi-step approach to ensure the correct stereochemistry and regioselective placement of the palmitoyl chains on the deuterated glycerol backbone. A plausible synthetic workflow is outlined below.

Experimental Protocol: Synthesis of 1,2-Dipalmitoyl-sn-glycerol-d9

Step 1: Protection of sn-Glycerol-d9

• Starting Material: Commercially available sn-Glycerol-d9 (perdeuterated glycerol).

• Reaction: The primary hydroxyl group at the sn-3 position of sn-Glycerol-d9 is selectively protected using a suitable protecting group, such as a trityl or silyl group, to prevent its reaction in the subsequent acylation steps. This is typically achieved by reacting sn-Glycerol-d9 with trityl chloride or a silyl chloride in the presence of a base like pyridine.

• Purification: The resulting 3-O-protected-sn-glycerol-d9 is purified by column chromatography.

Step 2: Acylation at the sn-1 Position

• Reaction: The protected glycerol-d9 is acylated at the sn-1 position using palmitoyl chloride in the presence of a base such as pyridine or 4-dimethylaminopyridine (DMAP) as a catalyst. The reaction is typically carried out in an anhydrous solvent like dichloromethane (DCM) at a controlled temperature.

• Purification: The resulting 1-O-palmitoyl-3-O-protected-sn-glycerol-d9 is purified by column chromatography to remove any unreacted starting materials and byproducts.

Step 3: Acylation at the sn-2 Position

• Reaction: The mono-acylated intermediate from the previous step is then acylated at the remaining free hydroxyl group (sn-2 position) with a second equivalent of palmitoyl chloride under similar reaction conditions as in Step 2.

• Purification: The fully acylated and protected product, 1,2-di-O-palmitoyl-3-O-protected-sn-glycerol-d9, is purified by column chromatography.

Step 4: Deprotection

• Reaction: The protecting group at the sn-3 position is removed. For a trityl group, this is typically achieved under mild acidic conditions. For a silyl group, fluoride-based reagents are commonly used.

• Purification: The final product, 1,2-Dipalmitoyl-sn-glycerol-d9, is purified by column chromatography to yield a high-purity compound.

Below is a DOT script for the visualization of the synthesis workflow.

Synthesis Workflow for 1,2-Dipalmitoyl-sn-glycerol-d9

Purity Analysis

Ensuring the chemical and isotopic purity of 1,2-Dipalmitoyl-sn-glycerol-d9 is critical for its use in quantitative and mechanistic studies. A combination of chromatographic and spectroscopic techniques is employed for comprehensive purity assessment.

Table 2: Purity Analysis Methods and Typical Specifications

Analytical Method	Parameter Assessed	Typical Specification
High-Performance Liquid Chromatography (HPLC)	Chemical Purity	≥98%
High-Resolution Mass Spectrometry (HRMS)	Isotopic Enrichment	≥98 atom % D
Tandem Mass Spectrometry (MS/MS)	Structural Confirmation & Isotopic Distribution	Consistent with expected fragmentation
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural Integrity & Absence of Impurities	Conforms to structure

Experimental Protocols: Purity Analysis

High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the chemical purity and to separate it from potential isomers like 1,3-dipalmitoylglycerol.

• Method: A normal-phase HPLC system with a silica column is typically used. The mobile phase is a gradient of hexane and isopropanol/ethyl acetate. Detection is commonly performed using an Evaporative Light Scattering Detector (ELSD) or a mass spectrometer.

• Data Analysis: The purity is calculated based on the peak area percentage of the main component.

High-Resolution Mass Spectrometry (HRMS)

• Objective: To confirm the elemental composition and determine the isotopic enrichment.

• Method: The sample is analyzed by electrospray ionization (ESI) coupled with a high-resolution mass analyzer (e.g., Orbitrap or TOF). The accurate mass of the molecular ion is measured and compared to the theoretical mass of 1,2-Dipalmitoyl-sn-glycerol-d9.

• Data Analysis: Isotopic enrichment is calculated by comparing the intensities of the isotopic peaks in the mass spectrum.

Tandem Mass Spectrometry (MS/MS)

• Objective: To confirm the structure and the location of the deuterium labels.

• Method: The molecular ion of 1,2-Dipalmitoyl-sn-glycerol-d9 is selected and fragmented in the mass spectrometer. The fragmentation pattern is analyzed to confirm the presence of the palmitoyl chains and the deuterated glycerol backbone.

• Data Analysis: The fragmentation pattern is compared to that of a non-labeled standard and theoretical fragmentation pathways. The masses of the fragment ions will confirm the location of the deuterium atoms on the glycerol moiety.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To provide an orthogonal confirmation of the structure and to detect any organic impurities.

• Method: ¹H and ¹³C NMR spectra are acquired. The ¹H NMR spectrum will show a significant reduction in the signals corresponding to the glycerol backbone protons.

• Data Analysis: The chemical shifts and coupling constants are compared to reference spectra of non-labeled 1,2-Dipalmitoyl-sn-glycerol to confirm the overall structure. The absence of unexpected signals indicates high chemical purity.

Role in Cellular Signaling

1,2-Dipalmitoyl-sn-glycerol, and by extension its deuterated analog, is a crucial second messenger in the Phospholipase C (PLC) signaling pathway. The generation of DAG at the plasma membrane initiates a cascade of downstream events, most notably the activation of Protein Kinase C (PKC).

Below is a DOT script visualizing the diacylglycerol signaling pathway.

Diacylglycerol (DAG) Signaling Pathway

Conclusion

1,2-Dipalmitoyl-sn-glycerol-d9 is a powerful tool for researchers in lipidomics and cell signaling. Its synthesis requires careful control of stereochemistry and regioselectivity, and its purity must be rigorously assessed using a combination of chromatographic and spectrometric methods. This guide provides the foundational knowledge for the synthesis and quality control of this important research compound, enabling its effective application in advancing our understanding of lipid metabolism and signaling pathways.

A Technical Guide to 1,2-Dipalmitoyl-sn-glycerol-d9: Suppliers, Pricing, and Experimental Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,2-Dipalmitoyl-sn-glycerol-d9, a deuterated analog of the endogenous second messenger, 1,2-Dipalmitoyl-sn-glycerol. This document serves as a comprehensive resource for researchers in pharmacology, cell biology, and drug development, offering detailed information on suppliers, pricing, and key experimental protocols. The inclusion of signaling pathway diagrams and experimental workflows aims to facilitate a deeper understanding of its application in scientific research.

Sourcing and Procurement: Suppliers and Pricing

1,2-Dipalmitoyl-sn-glycerol-d9 is a specialized lipid molecule primarily used as an internal standard for the accurate quantification of its non-deuterated counterpart in complex biological samples by mass spectrometry. Several chemical suppliers offer this deuterated standard. The table below summarizes the available information on suppliers and pricing.

Supplier	Product Name	Catalog Number	Purity	Available Quantities	Price
Cayman Chemical	1-Palmitoyl-d9-2-Palmitoyl-sn-glycerol	27591	≥99% deuterated forms (d1-d9)[1][2]	1 mg, 5 mg	Contact for pricing
Artepal	1,2-Dipalmitoyl-sn-glycerol-d9	Not specified	Not specified	Not specified	€1,478.00[3]
Tacere Therapeutics	1,2-Dipalmitoyl-sn-glycerol-d9	Not specified	Not specified	Not specified	€1,478.00 (Currently listed as not available for sale)[4]
GetSynBio	1,2-Dipalmitoyl-sn-glycerol-d9	Not specified	Not specified	Not specified	Not available for sale[5]

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers directly for the most current information.

Role in Cellular Signaling: The Diacylglycerol Pathway

1,2-Dipalmitoyl-sn-glycerol, the non-deuterated analog, is a crucial second messenger in various cellular signaling pathways. It is produced at the cell membrane and is a key activator of Protein Kinase C (PKC). The deuterated form, 1,2-Dipalmitoyl-sn-glycerol-d9, is chemically identical in its signaling properties and is therefore an excellent tool for tracing and quantifying the endogenous molecule.

The canonical pathway for diacylglycerol generation involves the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) by Phospholipase C (PLC). This reaction is initiated by the activation of G protein-coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs) by extracellular stimuli. The resulting diacylglycerol remains in the plasma membrane, where it recruits and activates PKC isoforms, leading to the phosphorylation of downstream target proteins and the modulation of a wide range of cellular processes, including cell growth, differentiation, and apoptosis.

References

• 1. Diacylglycerol pathway | PPTX [slideshare.net]
• 2. Diacylglycerol Signaling Pathway in Pancreatic β-Cells: An Essential Role of Diacylglycerol Kinase in the Regulation of Insulin Secretion [jstage.jst.go.jp]
• 3. Diacylglycerol Signaling Pathway in Pancreatic β-Cells: An Essential Role of Diacylglycerol Kinase in the Regulation of Insulin Secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Regulation of Lipid Signaling by Diacylglycerol Kinases during T Cell Development and Function - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 1,2-Dipalmitoyl-sn-glycerol-d9 in Lipidomics: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the role and application of 1,2-Dipalmitoyl-sn-glycerol-d9 (DPG-d9) in the field of lipidomics. Diacylglycerols (DAGs) are pivotal second messengers in a multitude of cellular signaling pathways and key intermediates in lipid metabolism. Their accurate quantification is crucial for understanding the pathophysiology of various diseases, including cancer, metabolic disorders, and neurological conditions. This guide details the importance of using stable isotope-labeled internal standards, such as DPG-d9, for precise and accurate quantification of DAGs by mass spectrometry. It provides in-depth experimental protocols for lipid extraction, sample preparation, and liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis. Furthermore, this guide illustrates the central role of DAGs in signaling cascades and outlines a complete experimental workflow for targeted lipidomics.

Introduction: The Significance of Diacylglycerols and the Need for Accurate Quantification

1,2-Diacylglycerols (DAGs) are a class of lipid molecules composed of a glycerol backbone esterified to two fatty acid chains at the sn-1 and sn-2 positions. They are primarily located in cellular membranes and are generated in response to various extracellular stimuli. The most well-established function of DAGs is their role as second messengers in signal transduction.[1] Upon generation, typically through the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC), DAGs recruit and activate protein kinase C (PKC) isoforms.[2] This activation initiates a cascade of phosphorylation events that regulate a wide array of cellular processes, including cell proliferation, differentiation, and apoptosis.

Given their central role in cellular signaling, the dysregulation of DAG metabolism is implicated in numerous diseases.[2] Therefore, the accurate and precise quantification of specific DAG molecular species is of paramount importance for both basic research and drug development. However, the analysis of DAGs in complex biological matrices presents several analytical challenges, including their low abundance, the presence of structurally similar isomers, and their susceptibility to degradation.

To overcome these challenges, stable isotope dilution mass spectrometry (SID-MS) has become the gold standard for quantitative lipidomics. This approach utilizes a stable isotope-labeled version of the analyte of interest as an internal standard. 1,2-Dipalmitoyl-sn-glycerol-d9, a deuterated analog of 1,2-dipalmitoyl-sn-glycerol, serves as an ideal internal standard for the quantification of its endogenous, non-labeled counterpart and other similar DAG species. The co-extraction and co-analysis of the deuterated standard with the endogenous analyte allows for the correction of variability introduced during sample preparation and mass spectrometric analysis, thus ensuring high accuracy and precision.[3]

The Role of 1,2-Dipalmitoyl-sn-glycerol in Cellular Signaling

The canonical pathway for the generation of 1,2-diacylglycerol as a second messenger involves the activation of phospholipase C (PLC) in response to extracellular signals. This signaling cascade is fundamental to numerous physiological processes.

A simplified diagram of the Diacylglycerol (DAG) signaling pathway.

Upon binding of an extracellular ligand to a G-protein coupled receptor (GPCR) or a receptor tyrosine kinase (RTK), PLC is activated.[2] Activated PLC then hydrolyzes the membrane phospholipid PIP2 into two second messengers: inositol 1,4,5-trisphosphate (IP3) and DAG.[2] While IP3 is released into the cytosol and mediates the release of intracellular calcium, DAG remains in the plasma membrane where it recruits and activates members of the PKC family.[2] This activation leads to the phosphorylation of a multitude of downstream protein targets, ultimately resulting in diverse cellular responses.

Quantitative Analysis of Diacylglycerols using 1,2-Dipalmitoyl-sn-glycerol-d9

The use of a deuterated internal standard like DPG-d9 is critical for accurate quantification in targeted lipidomics. The following table summarizes the typical performance characteristics of a validated LC-MS/MS method for diacylglycerol quantification using a deuterated internal standard. Please note: This table is illustrative and the specific values may vary depending on the instrumentation, matrix, and specific DAG species being analyzed.

Parameter	Typical Value	Description
Linearity (r²)	> 0.99	The coefficient of determination for the calibration curve, indicating a strong linear relationship between the concentration and the instrument response.
Lower Limit of Detection (LLOD)	0.1 - 1.0 ng/mL	The lowest concentration of the analyte that can be reliably detected with a signal-to-noise ratio typically ≥ 3.[4]
Lower Limit of Quantification (LLOQ)	0.5 - 5.0 ng/mL	The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy (typically with a signal-to-noise ratio ≥ 10 and a relative standard deviation ≤ 20%).[4]
Intra-day Precision (%RSD)	< 15%	The relative standard deviation of replicate measurements of a quality control sample within the same day, indicating the precision of the method.
Inter-day Precision (%RSD)	< 20%	The relative standard deviation of replicate measurements of a quality control sample on different days, indicating the reproducibility of the method over time.
Recovery (%)	85 - 115%	The percentage of the known amount of analyte that is recovered after the entire analytical procedure, indicating the efficiency of the extraction process.

Experimental Protocols

Lipid Extraction from Biological Samples

The choice of lipid extraction method is crucial for the accurate quantification of DAGs. The following are two commonly used protocols.

Protocol 4.1.1: Modified Bligh & Dyer Method for Plasma

This method is a robust liquid-liquid extraction technique suitable for a wide range of lipids.

Materials:

• Plasma samples

• 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard solution (in methanol)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass centrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Thaw plasma samples on ice.

• In a glass centrifuge tube, add 100 µL of plasma.

• Add a known amount of the 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard solution.

• Add 375 µL of a 1:2 (v/v) chloroform:methanol mixture and vortex for 30 seconds.

• Add 125 µL of chloroform and vortex for 30 seconds.

• Add 125 µL of 0.9% NaCl solution to induce phase separation and vortex for 30 seconds.

• Centrifuge at 3,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids and transfer to a clean tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., 90:10 acetonitrile:isopropanol with 10 mM ammonium formate).[2]

Protocol 4.1.2: Solid-Phase Extraction (SPE) for Diacylglycerols

SPE can be used to selectively isolate and enrich DAGs from a total lipid extract.

Materials:

• Total lipid extract (from Bligh & Dyer or other methods)

• Aminopropyl-bonded silica SPE cartridges

• Hexane

• Ethyl acetate

• SPE vacuum manifold

Procedure:

• Reconstitute the dried total lipid extract in 1 mL of hexane.

• Condition the aminopropyl SPE cartridge by passing 3 mL of hexane through it.

• Load the reconstituted lipid extract onto the conditioned cartridge.

• Wash the cartridge with 3 mL of hexane:ethyl acetate (9:1, v/v) to elute neutral lipids like cholesterol esters and triacylglycerols.

• Elute the diacylglycerol fraction with 5 mL of hexane:ethyl acetate (8:2, v/v).

• Collect the eluate and evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the purified DAG fraction in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis of Diacylglycerols

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size) is commonly used.[2]

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A typical gradient would start with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the more hydrophobic lipids.

• Flow Rate: 0.2 - 0.4 mL/min.

• Column Temperature: 40 - 50 °C.

Mass Spectrometry Conditions:

• Ionization Mode: Positive electrospray ionization (ESI+).

• Analysis Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: The precursor-to-product ion transitions for the specific DAG species and the deuterated internal standard need to be optimized. For 1,2-Dipalmitoyl-sn-glycerol, the precursor ion is typically the ammonium adduct [M+NH4]+, and a common product ion results from the neutral loss of a palmitic acid moiety.

  • 1,2-Dipalmitoyl-sn-glycerol: e.g., m/z 586.5 → m/z 313.3

  • 1,2-Dipalmitoyl-sn-glycerol-d9: e.g., m/z 595.6 → m/z 313.3 (or a fragment containing the deuterated glycerol backbone)

• Gas Temperatures and Flow Rates: These parameters (e.g., nebulizer gas, drying gas) need to be optimized for the specific instrument.

• Collision Energy: The energy applied to fragment the precursor ions should be optimized for each MRM transition.

Experimental and Data Processing Workflow

The following diagram illustrates a typical workflow for a targeted lipidomics experiment using a deuterated internal standard.

A comprehensive workflow for targeted diacylglycerol analysis.

Data Processing Steps:

• Peak Integration: The chromatographic peaks for the target DAG species and the DPG-d9 internal standard are integrated to obtain their respective peak areas.

• Response Ratio Calculation: The peak area of the endogenous analyte is divided by the peak area of the internal standard to calculate a response ratio.

• Calibration Curve Construction: A calibration curve is generated by plotting the response ratios of calibration standards (samples with known concentrations of the analyte and a fixed concentration of the internal standard) against their corresponding concentrations. A linear regression model is then fitted to the data.

• Quantification: The concentration of the DAG in the unknown samples is determined by interpolating their response ratios on the calibration curve.

Conclusion

1,2-Dipalmitoyl-sn-glycerol-d9 is an indispensable tool in modern lipidomics, enabling the accurate and precise quantification of diacylglycerols in complex biological systems. A thorough understanding of the principles of stable isotope dilution, coupled with robust and validated experimental protocols, is essential for obtaining high-quality data. This technical guide provides researchers, scientists, and drug development professionals with the foundational knowledge and detailed methodologies required to successfully incorporate DPG-d9 into their lipidomics workflows, thereby facilitating a deeper understanding of the critical role of diacylglycerols in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Comprehensive Lipidomic Workflow for Multicohort Population Phenotyping Using Stable Isotope Dilution Targeted Liquid Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]

1,2-Dipalmitoyl-sn-glycerol-d9 mechanism of action as internal standard

An In-depth Technical Guide on the Core Mechanism of Action of 1,2-Dipalmitoyl-sn-glycerol-d9 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-Dipalmitoyl-sn-glycerol-d9, detailing its mechanism of action as an internal standard in mass spectrometry-based quantification. The guide covers the fundamental principles of its application, detailed experimental protocols, and the context of its use in lipidomics and cell signaling research.

Introduction: The Role of Internal Standards in Quantitative Analysis

Accurate quantification of analytes in complex biological matrices is a significant challenge in analytical chemistry.[1] Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS/MS), is a powerful technique for this purpose. However, the accuracy of MS-based quantification can be affected by several factors, including sample loss during extraction, matrix effects leading to ion suppression or enhancement, and variations in instrument response.[2][3]

To correct for these sources of variability, a known amount of an internal standard (IS) is added to the sample prior to any processing steps.[4][5] An ideal internal standard is a compound that is chemically and physically similar to the analyte of interest but can be distinguished by the mass spectrometer.[3] Stable isotope-labeled (SIL) compounds, such as 1,2-Dipalmitoyl-sn-glycerol-d9, are considered the gold standard for internal standards in mass spectrometry.[5][6]

Mechanism of Action of 1,2-Dipalmitoyl-sn-glycerol-d9

1,2-Dipalmitoyl-sn-glycerol-d9 is an isotopically labeled version of the endogenous diacylglycerol (DAG) 1,2-Dipalmitoyl-sn-glycerol. The "d9" designation indicates that nine hydrogen atoms on the glycerol backbone have been replaced with deuterium atoms. This subtle structural modification is the key to its function as an internal standard.

The core mechanism relies on the following principles:

• Physicochemical Equivalence : Deuterium labeling does not significantly alter the chemical properties of the molecule. Therefore, 1,2-Dipalmitoyl-sn-glycerol-d9 exhibits nearly identical behavior to its unlabeled counterpart during all stages of the analytical process, including:

  • Extraction : It has the same solubility and partitioning characteristics, ensuring that any sample loss during lipid extraction affects both the analyte and the internal standard proportionally.[7]

  • Chromatographic Separation : It co-elutes with the endogenous analyte in liquid chromatography, meaning they experience the same in-source matrix effects.[8]

  • Ionization : It has the same ionization efficiency in the mass spectrometer's source (e.g., Electrospray Ionization - ESI).[3]

• Mass Differentiation : Despite their chemical similarity, the nine deuterium atoms give 1,2-Dipalmitoyl-sn-glycerol-d9 a mass-to-charge ratio (m/z) that is 9 Daltons higher than the endogenous analyte. This mass difference allows the mass spectrometer to detect and quantify both compounds simultaneously and independently.

• Ratiometric Quantification : Quantification is not based on the absolute signal intensity of the analyte, which can be variable. Instead, it is based on the ratio of the analyte's peak area to the internal standard's peak area.[3] Since a precise amount of the internal standard was added at the beginning, this ratio allows for the accurate calculation of the analyte's concentration, effectively normalizing for any variations encountered during the analytical workflow.[4][5]

Context: The Significance of 1,2-Dipalmitoyl-sn-glycerol Quantification

1,2-Dipalmitoyl-sn-glycerol is a crucial lipid second messenger involved in vital cellular signaling pathways.[4][7] It is generated at the plasma membrane following the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) by Phospholipase C (PLC).[9] Its primary role is to activate Protein Kinase C (PKC), an enzyme family that regulates a wide array of cellular processes, including cell proliferation, differentiation, and apoptosis.[4][9] Dysregulation of DAG signaling is implicated in various diseases, including cancer and metabolic disorders.[4] Accurate quantification of specific DAG species like 1,2-Dipalmitoyl-sn-glycerol is therefore essential for understanding these pathological conditions and for the development of targeted therapeutics.

Caption: The Diacylglycerol (DAG) signaling pathway.[4]

Experimental Protocol: Quantification by LC-MS/MS

This section details a typical workflow for the quantification of 1,2-Dipalmitoyl-sn-glycerol in a biological sample using 1,2-Dipalmitoyl-sn-glycerol-d9 as an internal standard.

Materials and Reagents

• Internal Standard Stock: 1,2-Dipalmitoyl-sn-glycerol-d9 solution of known concentration.

• Solvents: LC-MS grade chloroform, methanol, isopropanol, acetonitrile, and water.[4]

• Additives: Ammonium formate or acetate.[4]

• Extraction Buffer: Ice-cold phosphate-buffered saline (PBS).

• Sample: Cultured cells, tissue homogenate, or biofluid.

Sample Preparation (Lipid Extraction)

• Spiking: Add a known amount of the 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard solution to the biological sample.[4]

• Quenching: For cell or tissue samples, rapidly quench metabolic activity by adding ice-cold methanol.[7]

• Extraction: Perform a biphasic lipid extraction using a modified Folch or Bligh-Dyer method.[7][10]

  • Add chloroform and water to the methanol-quenched sample.

  • Vortex vigorously to ensure thorough mixing.

  • Centrifuge to separate the aqueous and organic phases.

• Collection: Carefully collect the lower organic phase (chloroform layer), which contains the lipids.[10]

• Drying: Evaporate the solvent under a gentle stream of nitrogen gas.[10]

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent mixture (e.g., methanol/chloroform 2:1, v/v) for LC-MS/MS analysis.[4]

LC-MS/MS Analysis

• Instrumentation: A tandem mass spectrometer coupled with a high-performance liquid chromatography (HPLC) system.[10]

• Column: A reversed-phase C18 column is typically used for separating diacylglycerol species.[10]

• Mobile Phases:

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.[10]

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.[10]

• Gradient Elution: A gradient from a lower to a higher percentage of Mobile Phase B is used to elute lipids based on their hydrophobicity.[10]

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[4]

  • Detection Mode: Multiple Reaction Monitoring (MRM). MRM provides high specificity and sensitivity by monitoring a specific precursor-to-product ion transition for both the analyte and the internal standard.[4][10]

Caption: Workflow for LC-MS/MS analysis of diacylglycerols.[4]

Data Analysis

• Peak Integration: Integrate the peak areas for the specific MRM transitions of both the endogenous 1,2-Dipalmitoyl-sn-glycerol and the 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard.[4]

• Ratio Calculation: Calculate the ratio of the analyte peak area to the internal standard peak area.

• Calibration Curve: Construct a calibration curve by analyzing a series of standards containing known concentrations of the analyte and a fixed concentration of the internal standard.[4]

• Quantification: Determine the concentration of 1,2-Dipalmitoyl-sn-glycerol in the sample by comparing the calculated peak area ratio to the calibration curve.[4]

Quantitative Data and Performance

The performance of an analytical method using a stable isotope-labeled internal standard is typically characterized by its linearity, limit of detection (LOD), and limit of quantification (LOQ). The table below summarizes representative performance data for the quantification of diacylglycerols using LC-MS/MS.

Parameter	Typical Value	Description
Linearity (R²)	> 0.99	Indicates a strong correlation between the measured signal ratio and the analyte concentration across a defined range.
Limit of Detection (LOD)	0.5 - 5 ng/mL	The lowest concentration of the analyte that can be reliably distinguished from background noise.
Limit of Quantification (LOQ)	1 - 15 ng/mL	The lowest concentration of the analyte that can be determined with acceptable precision and accuracy.[1]
Precision (%RSD)	< 15%	The relative standard deviation, indicating the closeness of repeated measurements.
Accuracy (%RE)	85% - 115%	The relative error, indicating how close the measured value is to the true value.

Note: These values are representative and can vary depending on the specific instrumentation, sample matrix, and method optimization.

Visualization of the Quantification Principle

The following diagram illustrates the fundamental principle of how a stable isotope-labeled internal standard corrects for signal variability.

Caption: Correction for matrix effects using an internal standard.

Conclusion

1,2-Dipalmitoyl-sn-glycerol-d9 serves as an exemplary internal standard for the accurate quantification of its endogenous counterpart in complex biological samples. Its mechanism of action is rooted in the principles of isotopic labeling, where near-identical physicochemical properties ensure it tracks the analyte through sample preparation and analysis, while its mass difference allows for distinct detection. The use of this stable isotope-labeled standard in conjunction with LC-MS/MS enables researchers to overcome common analytical challenges like matrix effects, leading to reliable and reproducible quantification. This precision is paramount for advancing our understanding of the critical roles diacylglycerols play in health and disease, and for the development of novel therapeutic interventions.

References

• 1. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]
• 2. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

A Technical Guide to 1,2-Dipalmitoyl-sn-glycerol-d9: Properties, Analysis, and Biological Role

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of 1,2-Dipalmitoyl-sn-glycerol-d9, its role as a second messenger in cellular signaling, and detailed experimental protocols for its application in research and drug development.

Core Properties and Physical State

1,2-Dipalmitoyl-sn-glycerol-d9 is a deuterated form of the saturated diacylglycerol, 1,2-Dipalmitoyl-sn-glycerol. It serves as an internal standard for the accurate quantification of its non-deuterated counterpart in complex biological samples by mass spectrometry.

Physical State and Appearance:

1,2-Dipalmitoyl-sn-glycerol-d9 is a crystalline solid. The non-deuterated form, 1,2-Dipalmitoyl-sn-glycerol, presents as a white to off-white solid or powder.

Quantitative Data Summary

The following table summarizes the key quantitative data for 1,2-Dipalmitoyl-sn-glycerol-d9 and its non-deuterated analog.

Property	1,2-Dipalmitoyl-sn-glycerol-d9	1,2-Dipalmitoyl-sn-glycerol
Molecular Formula	C₃₅H₅₉D₉O₅	C₃₅H₆₈O₅
Formula Weight	578.0 g/mol	568.91 g/mol
Purity	>99% deuterated forms (d1-d9)	≥98%
Melting Point	Not specified; expected to be similar to the non-deuterated form	66-69 °C
Solubility	DMF: 20 mg/mLDMSO: 5 mg/mLEthanol: 30 mg/mLPBS (pH 7.2): 250 µg/mL	DMF: 20 mg/mLDMSO: 5 mg/mLEthanol: 30 mg/mLPBS (pH 7.2): 0.25 mg/mL
Storage Temperature	-20°C	-20°C

Role in Cellular Signaling: The Diacylglycerol Pathway

1,2-Dipalmitoyl-sn-glycerol is a crucial second messenger molecule in various cellular signaling cascades. Its primary function is the activation of Protein Kinase C (PKC), a family of enzymes that regulate a wide array of cellular processes, including cell growth, differentiation, and apoptosis.

The canonical pathway for the generation of diacylglycerol involves the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) by Phospholipase C (PLC). This reaction is triggered by the activation of cell surface receptors such as G protein-coupled receptors (GPCRs) and receptor tyrosine kinases (RTKs). The cleavage of PIP₂ yields two second messengers: the membrane-bound diacylglycerol and the soluble inositol 1,4,5-trisphosphate (IP₃). Diacylglycerol then recruits and activates PKC at the cell membrane.

Diacylglycerol Signaling Pathway

Experimental Protocols

Quantification of 1,2-Dipalmitoyl-sn-glycerol using LC-MS/MS with 1,2-Dipalmitoyl-sn-glycerol-d9 as an Internal Standard

This protocol outlines the lipid extraction from plasma and subsequent analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials:

• Plasma sample

• 1,2-Dipalmitoyl-sn-glycerol-d9 (internal standard)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass centrifuge tubes

• Nitrogen gas stream

• LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

• Sample Preparation:

  • In a glass centrifuge tube, add 100 µL of the plasma sample.

  • Add a known amount of 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard solution.

  • Add 3 mL of a 1:2 (v/v) mixture of chloroform:methanol.

  • Vortex thoroughly for 1 minute.

  • Add 1 mL of chloroform and vortex for 1 minute.

  • Add 1 mL of 0.9% NaCl solution and vortex for 1 minute.

  • Centrifuge at 2000 x g for 10 minutes at 4°C to separate the phases.

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids into a new glass tube.

  • Dry the lipid extract under a gentle stream of nitrogen.

  • Reconstitute the dried lipids in a suitable solvent for LC-MS/MS analysis (e.g., acetonitrile/isopropanol 90:10 with 10 mM ammonium formate).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Use a suitable C18 reversed-phase column for chromatographic separation.

  • Operate the mass spectrometer in positive ion ESI mode.

  • Monitor the specific precursor-to-product ion transitions for both 1,2-Dipalmitoyl-sn-glycerol and the 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard.

  • Quantify the amount of 1,2-Dipalmitoyl-sn-glycerol in the sample by comparing its peak area to that of the internal standard.

LC-MS/MS Workflow for Diacylglycerol Analysis

In Vitro Protein Kinase C (PKC) Activity Assay

This protocol describes a method to measure the activation of PKC by 1,2-Dipalmitoyl-sn-glycerol.

Materials:

• Purified PKC enzyme

• 1,2-Dipalmitoyl-sn-glycerol

• Phosphatidylserine (PS)

• Assay buffer (e.g., 20 mM HEPES, pH 7.4, 10 mM MgCl₂, 1 mM CaCl₂)

• PKC substrate (e.g., myelin basic protein or a specific peptide substrate)

• [γ-³²P]ATP

• Phosphocellulose paper

• Scintillation counter

Procedure:

• Lipid Vesicle Preparation:

  • In a glass tube, mix the desired amounts of 1,2-Dipalmitoyl-sn-glycerol and phosphatidylserine dissolved in chloroform.

  • Evaporate the solvent under a stream of nitrogen to form a thin lipid film.

  • Resuspend the lipid film in the assay buffer by vortexing or sonication to form small unilamellar vesicles.

• Kinase Reaction:

  • In a microcentrifuge tube, combine the assay buffer, lipid vesicles, PKC substrate, and purified PKC enzyme.

  • Initiate the reaction by adding [γ-³²P]ATP.

  • Incubate the reaction mixture at 30°C for a defined period (e.g., 10-20 minutes).

• Termination and Detection:

  • Stop the reaction by spotting an aliquot of the reaction mixture onto a piece of phosphocellulose paper.

  • Wash the paper extensively with a suitable wash buffer (e.g., 75 mM phosphoric acid) to remove unincorporated [γ-³²P]ATP.

  • Measure the amount of ³²P incorporated into the substrate using a scintillation counter.

  • The level of radioactivity is proportional to the PKC activity.

This in-depth guide provides essential information for researchers and professionals working with 1,2-Dipalmitoyl-sn-glycerol-d9. The provided data and protocols facilitate its effective use in quantitative lipidomics and for investigating the intricate roles of diacylglycerol signaling in health and disease.

1,2-Dipalmitoyl-sn-glycerol-d9 safety data sheet

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 1,2-Dipalmitoyl-sn-glycerol-d9 was identified. The following information is extrapolated from the safety data of the non-deuterated analog, 1,2-Dipalmitoyl-sn-glycerol, and related compounds. It is generally assumed that deuteration does not significantly alter the chemical hazards of a molecule; however, this guide should be used for informational purposes, and a comprehensive risk assessment should be conducted before handling.

Executive Summary

This technical guide provides a comprehensive overview of the safety, handling, and biological significance of 1,2-Dipalmitoyl-sn-glycerol-d9. While specific toxicological data for the deuterated form is not available, this document synthesizes information from its non-deuterated counterpart to provide guidance on its properties, potential hazards, and experimental use. 1,2-Dipalmitoyl-sn-glycerol is a key diacylglycerol (DAG) involved in cellular signaling, primarily as an activator of Protein Kinase C (PKC).[1][2] This guide is intended for professionals in research and drug development who may be working with this deuterated lipid.

Physical and Chemical Properties

The physical and chemical properties of 1,2-Dipalmitoyl-sn-glycerol are crucial for its proper handling, storage, and use in experimental settings.

Property	Value
IUPAC Name	[(2S)-2-(hexadecanoyloxy)-3-hydroxypropyl] hexadecanoate[2][3]
Synonyms	1,2-DPG, DG(16:0/16:0/0:0), (S)-1,2-Dipalmitin[1][2][4]
CAS Number	30334-71-5 (for non-deuterated form)[1][2][4]
Molecular Formula	C₃₅H₅₉D₉O₅ (for d9 form)
Molecular Weight	577.97 g/mol (for d9 form)
Appearance	White to off-white solid/powder[2][4]
Melting Point	66-69 °C[2]
Solubility	Soluble in DMF (~20 mg/ml), DMSO (~5 mg/ml), and Ethanol (~30 mg/ml). Slightly soluble in PBS (pH 7.2) at ~0.25 mg/ml.[1][2]
Storage Temperature	-20°C[1][2]
Stability	Stable under recommended storage conditions. Acyl migration to the 1,3-isomer can occur in solution.[2][5]

Hazard Identification and Safety Precautions

Based on the data for structurally related lipids, 1,2-Dipalmitoyl-sn-glycerol-d9 should be handled with care. The non-deuterated analog is not classified as hazardous under GHS, but related phospholipids can cause irritation.

Potential Hazards

• Skin Irritation: May cause skin irritation.[6]

• Eye Irritation: May cause serious eye irritation.[6]

• Respiratory Irritation: May cause respiratory irritation if inhaled as a dust.[6]

• Ingestion: While no specific data is available for the diacylglycerol, a related phosphocholine is harmful if swallowed.[7]

Recommended Safety Precautions

Precautionary Statement	Description
P261	Avoid breathing dust/fume/gas/mist/vapors/spray.
P264	Wash skin thoroughly after handling.
P271	Use only outdoors or in a well-ventilated area.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
P302+P352	IF ON SKIN: Wash with plenty of soap and water.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols

Safe Handling and Storage Protocol

Adherence to proper handling and storage is critical for maintaining the integrity of 1,2-Dipalmitoyl-sn-glycerol-d9 and ensuring laboratory safety.

• Preparation: Work in a clean, uncluttered, and well-ventilated area. Ensure all necessary personal protective equipment (PPE) is readily available.

• Personal Protective Equipment: Wear appropriate PPE, including nitrile gloves, a lab coat, and safety glasses.

• Dispensing:

  • Allow the vial to warm to room temperature before opening to prevent moisture condensation.[8]

  • For solid form, use a spatula for transfer. Avoid generating dust.

  • For solutions, use a pipette or syringe.

• Solution Preparation:

  • Add the desired volume of an appropriate anhydrous solvent (e.g., DMSO, ethanol) to the vial.[8]

  • Gentle warming or sonication can aid in dissolving the compound.[8]

• Cleaning: After handling, clean the work area with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water.[9]

• Storage:

  • Solid: Store at -20°C in a tightly sealed container, preferably under an inert atmosphere.[5]

  • Solutions: Prepare fresh for each experiment. If storage is necessary, store at -20°C or -80°C in a tightly sealed vial. Aliquoting into single-use vials is recommended to avoid repeated freeze-thaw cycles.[5]

Waste Disposal

Dispose of 1,2-Dipalmitoyl-sn-glycerol-d9 and any contaminated materials in accordance with local, state, and federal regulations. Contaminated materials should be collected in a designated, sealed waste container for pickup by a licensed chemical waste vendor.[9]

Biological Role and Signaling Pathway

1,2-Dipalmitoyl-sn-glycerol is a crucial second messenger in signal transduction pathways.[2] Its primary function is the activation of conventional and novel isoforms of Protein Kinase C (PKC).[2]

PKC Activation Pathway

Caption: PKC activation by 1,2-Dipalmitoyl-sn-glycerol.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for handling and preparing 1,2-Dipalmitoyl-sn-glycerol-d9 for experimental use.

Caption: Recommended workflow for handling the compound.

References

• 1. caymanchem.com [caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1,2-Dipalmitoyl-sn-glycerol | C35H68O5 | CID 644078 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. benchchem.com [benchchem.com]
• 6. sds.metasci.ca [sds.metasci.ca]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for 1,2-Dipalmitoyl-sn-glycerol-d9 as a Mass Spectrometry Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing 1,2-Dipalmitoyl-sn-glycerol-d9 as an internal standard for the accurate quantification of 1,2-Dipalmitoyl-sn-glycerol (16:0/16:0 DAG) in biological samples using mass spectrometry.

Introduction

1,2-Dipalmitoyl-sn-glycerol is a key saturated diacylglycerol (DAG) that functions as a critical second messenger in cellular signaling.[1][2] It is primarily generated at the plasma membrane through the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) by phospholipase C (PLC) in response to various extracellular stimuli.[1][3] As a signaling molecule, it activates protein kinase C (PKC) isoforms, which in turn regulate a multitude of cellular processes, including cell proliferation, differentiation, and apoptosis.[2][4]

Accurate quantification of specific DAG species like 1,2-dipalmitoyl-sn-glycerol is crucial for understanding its role in health and disease. Mass spectrometry (MS), particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), has emerged as a powerful tool for the specific and sensitive quantification of lipids.[5][6] However, the accuracy of quantification can be affected by variations in sample preparation, extraction efficiency, and instrument response. The use of a stable isotope-labeled internal standard, such as 1,2-Dipalmitoyl-sn-glycerol-d9, is essential to correct for these variations and ensure high-quality, reproducible data.[7][8] This deuterated analog is chemically identical to the endogenous analyte but has a distinct mass, allowing for its differentiation by the mass spectrometer.

Signaling Pathway of 1,2-Dipalmitoyl-sn-glycerol

The generation of 1,2-Dipalmitoyl-sn-glycerol is a key event in the canonical G-protein coupled receptor (GPCR) and receptor tyrosine kinase (RTK) signaling pathways. Upon receptor activation, PLC is activated, which then hydrolyzes PIP₂ into two second messengers: the soluble inositol 1,4,5-trisphosphate (IP₃) and the membrane-bound 1,2-diacylglycerol.[3] While IP₃ diffuses into the cytoplasm to trigger the release of calcium from intracellular stores, DAG remains in the plasma membrane to recruit and activate PKC.

Figure 1: Simplified signaling pathway showing the generation of 1,2-Dipalmitoyl-sn-glycerol and activation of Protein Kinase C.

Experimental Protocols

Protocol 1: Lipid Extraction from Biological Samples

This protocol outlines a standard procedure for the extraction of total lipids from biological samples, such as cultured cells or tissues, using a modified Bligh and Dyer method.[9]

Materials:

• Biological sample (e.g., cell pellet, tissue homogenate)

• 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard solution (in a suitable solvent like chloroform or methanol)

• HPLC-grade chloroform, methanol, and water

• Phosphate-buffered saline (PBS)

• Glass centrifuge tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • Cells: Harvest approximately 1 x 10⁷ cells, wash twice with ice-cold PBS, and resuspend the pellet in 1 mL of cold PBS.[9]

  • Tissues: Weigh approximately 20-50 mg of frozen tissue and homogenize in an appropriate volume of ice-cold PBS.

• Internal Standard Spiking: Add a known amount of the 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard solution to the sample. The amount should be optimized to be within the linear range of the assay.

• Lipid Extraction:

  • To the 1 mL sample, add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture.[9]

  • Vortex vigorously for 2 minutes to ensure a single-phase mixture and to disrupt cell membranes.

  • Add 1.25 mL of chloroform and vortex for 30 seconds.

  • Add 1.25 mL of deionized water and vortex for another 30 seconds to induce phase separation.[9]

• Phase Separation: Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C. This will result in two distinct phases: an upper aqueous phase and a lower organic phase containing the lipids, separated by a protein disk.[9]

• Lipid Collection: Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a clean glass tube.

• Drying and Reconstitution:

  • Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a known volume (e.g., 100-200 µL) of a suitable solvent for LC-MS/MS analysis, such as methanol or isopropanol/acetonitrile/water (2:1:1, v/v/v).[10]

Protocol 2: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a general method for the quantification of 1,2-Dipalmitoyl-sn-glycerol using LC-MS/MS with 1,2-Dipalmitoyl-sn-glycerol-d9 as an internal standard.

Instrumentation and Reagents:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Reversed-phase C18 analytical column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• LC-MS grade solvents (e.g., acetonitrile, isopropanol, water, methanol)

• Ammonium formate or acetate

Procedure:

• Chromatographic Separation:

  • Inject the reconstituted lipid extract onto the C18 column.

  • Use a gradient elution to separate the diacylglycerol species. A typical mobile phase system consists of:

    • Mobile Phase A: Acetonitrile/water (e.g., 60:40) with 10 mM ammonium formate.

    • Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with 10 mM ammonium formate.

  • A suggested gradient is as follows: Start with a low percentage of mobile phase B, and gradually increase the percentage to elute the more hydrophobic lipids.

• Mass Spectrometry Detection:

  • Operate the mass spectrometer in positive ion mode using ESI.

  • Optimize the ESI source parameters (e.g., spray voltage, capillary temperature, gas flows) for maximum signal intensity.

  • Use Multiple Reaction Monitoring (MRM) for quantification.[2] The precursor ion, typically the [M+NH₄]⁺ adduct, is selected in the first quadrupole, fragmented in the collision cell, and a specific product ion is monitored in the third quadrupole.

• MRM Transitions:

  • The specific MRM transitions for 1,2-Dipalmitoyl-sn-glycerol and its d9 internal standard need to be determined empirically on the specific mass spectrometer being used. The transition is based on the neutral loss of a palmitic acid and ammonia.

• Quantification:

  • Integrate the peak areas for the specific MRM transitions of 1,2-Dipalmitoyl-sn-glycerol and 1,2-Dipalmitoyl-sn-glycerol-d9.

  • Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

  • Determine the concentration of the analyte in the sample by comparing this ratio to a calibration curve prepared with known concentrations of the non-labeled standard and a fixed concentration of the internal standard.

Experimental Workflow

The following diagram illustrates the overall workflow for the quantification of 1,2-Dipalmitoyl-sn-glycerol using its deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Quantification of diacylglycerol by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantification of Diacylglycerol by Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of Diacylglycerols by LC-MS/MS Using 1,2-Dipalmitoyl-sn-glycerol-d9

Introduction

Diacylglycerols (DAGs) are crucial lipid second messengers involved in a wide array of cellular signaling pathways, primarily as activators of protein kinase C (PKC).[1][2] The dysregulation of DAG signaling has been implicated in various diseases, including cancer and metabolic disorders.[3] Consequently, the precise and accurate quantification of DAG molecular species is essential for understanding disease mechanisms and for the development of novel therapeutics. This document provides a detailed protocol for the analysis of diacylglycerols using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique, with 1,2-Dipalmitoyl-sn-glycerol-d9 serving as an internal standard for accurate quantification.

Principle

This method utilizes reversed-phase liquid chromatography to separate different diacylglycerol species based on their hydrophobicity. The separated DAGs are then ionized using electrospray ionization (ESI) and detected by a tandem mass spectrometer. Quantification is achieved by Multiple Reaction Monitoring (MRM), which involves selecting a specific precursor ion for each DAG species and a characteristic product ion generated through collision-induced dissociation. The use of a stable isotope-labeled internal standard, 1,2-Dipalmitoyl-sn-glycerol-d9, which co-elutes with the analyte and has a similar ionization efficiency, allows for the correction of variations in sample preparation and instrument response, thereby ensuring high accuracy and precision.[4]

Experimental Protocols

1. Materials and Reagents

• Solvents: LC-MS grade chloroform, methanol, acetonitrile, isopropanol, and water.

• Internal Standard (ISTD): 1,2-Dipalmitoyl-sn-glycerol-d9 (in a suitable solvent like methanol or ethanol).

• Standards: Diacylglycerol standards for calibration curve construction.

• Reagents: Ammonium formate or ammonium acetate, 0.9% NaCl solution.

• Equipment: Glass centrifuge tubes, vortex mixer, centrifuge, nitrogen evaporator, autosampler vials.

2. Standard and Internal Standard Preparation

• Internal Standard Stock Solution: Prepare a stock solution of 1,2-Dipalmitoyl-sn-glycerol-d9 at a concentration of 1 mg/mL in methanol.

• Internal Standard Working Solution: Dilute the stock solution to a working concentration of 10 µg/mL in methanol.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of a mixed stock solution of DAG standards in a relevant solvent mixture (e.g., chloroform:methanol, 2:1 v/v).

3. Sample Preparation: Lipid Extraction from Plasma

This protocol is a modification of the widely used Bligh-Dyer method.[1]

• Thaw plasma samples on ice.

• In a glass centrifuge tube, add 100 µL of plasma.[1]

• Add 10 µL of the internal standard working solution (10 µg/mL).[1]

• Add 375 µL of a 1:2 (v/v) chloroform:methanol mixture and vortex for 30 seconds.[1]

• Add 125 µL of chloroform and vortex for 30 seconds.[1]

• Add 125 µL of 0.9% NaCl solution and vortex for 30 seconds.[1]

• Centrifuge at 3000 x g for 10 minutes at 4°C to induce phase separation.[1]

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.[1]

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 90:10 acetonitrile:isopropanol with 10 mM ammonium formate) for LC-MS/MS analysis.[1]

4. LC-MS/MS Instrumentation and Conditions

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[1]

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size) is commonly used.[1][5]

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.[5]

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: A typical gradient might be:

    • 0-2 min: 30% B

    • 2-12 min: Gradient to 100% B

    • 12-15 min: Hold at 100% B

    • 15.1-18 min: Return to 30% B for re-equilibration.[5]

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 55°C.[4]

  • Injection Volume: 2 µL.[4]

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MRM Transitions: Monitor the specific precursor to product ion transitions for each DAG species and the internal standard. The precursor ion is typically the ammonium adduct [M+NH4]+.[5]

  • Example Transition: For 1,2-Dipalmitoyl-sn-glycerol, the transition could be the [M+NH4]+ ion to a fragment ion corresponding to the neutral loss of a palmitic acid chain.

Data Presentation

Table 1: Representative Quantitative Data for LC-MS/MS Analysis of Diacylglycerols

Parameter	Value
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.1 - 1 ng/mL
Limit of Quantification (LOQ)	0.5 - 5 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Note: These values are representative and may vary depending on the specific DAG species, matrix, and instrumentation.

Mandatory Visualizations

Diacylglycerol Signaling Pathway

Caption: Simplified diagram of the Diacylglycerol (DAG) signaling pathway.

Experimental Workflow

Caption: Workflow for the LC-MS/MS analysis of diacylglycerols.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. Diacylglycerol Signaling Pathway in Pancreatic β-Cells: An Essential Role of Diacylglycerol Kinase in the Regulation of Insulin Secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for Lipid Profiling Studies Using 1,2-Dipalmitoyl-sn-glycerol-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dipalmitoyl-sn-glycerol is a key saturated diacylglycerol (DAG) that functions as a second messenger in a multitude of cellular signaling pathways, primarily through the activation of Protein Kinase C (PKC) isozymes.[1] The accurate quantification of specific DAG species like 1,2-Dipalmitoyl-sn-glycerol in biological samples is crucial for understanding disease pathogenesis and for the development of novel therapeutics. However, the low abundance and poor ionization efficiency of DAGs present analytical challenges.[1]

The use of a stable isotope-labeled internal standard, such as 1,2-Dipalmitoyl-sn-glycerol-d9, is the gold standard for the accurate and precise quantification of its endogenous, non-labeled counterpart via isotope dilution mass spectrometry.[] The deuterated standard is chemically identical to the analyte of interest, ensuring that it behaves similarly during sample preparation, extraction, and chromatographic separation. This allows for the correction of variability at each step of the analytical workflow, leading to reliable and reproducible results.[]

These application notes provide detailed protocols for the quantification of 1,2-Dipalmitoyl-sn-glycerol in biological samples using 1,2-Dipalmitoyl-sn-glycerol-d9 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation

The following table summarizes representative quantitative data for 1,2-Dipalmitoyl-sn-glycerol in human plasma, as determined by LC-MS/MS using a deuterated internal standard. Concentrations can vary depending on the population, physiological state, and analytical methodology.

Analyte	Matrix	Concentration Range (µg/mL)	Method of Quantification	Reference
1,2-Dipalmitoyl-sn-glycerol	Human Plasma	0.5 - 2.0	LC-MS/MS with deuterated internal standard	[3]

Signaling Pathway

1,2-Dipalmitoyl-sn-glycerol is a critical component of the diacylglycerol signaling pathway. Its generation is primarily initiated by the activation of cell surface receptors, such as G-protein coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs). This leads to the activation of Phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and membrane-bound DAG. 1,2-Dipalmitoyl-sn-glycerol then recruits and activates conventional and novel isoforms of Protein Kinase C (PKC), which in turn phosphorylate a wide range of downstream protein targets, leading to various cellular responses. The signaling is terminated by the conversion of DAG to phosphatidic acid (PA) by diacylglycerol kinases (DGKs) or through its hydrolysis to glycerol and fatty acids.

References

• 1. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for 1,2-Dipalmitoyl-sn-glycerol-d9 Liposome Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liposomes are artificially prepared vesicles composed of a lipid bilayer, which can encapsulate both hydrophilic and hydrophobic compounds. Their biocompatibility and biodegradability make them excellent vehicles for drug delivery.[1] 1,2-Dipalmitoyl-sn-glycerol (DPG) is a diacylglycerol that can be incorporated into liposomal formulations to modulate membrane properties and act as a second messenger in cell signaling pathways.[2] The deuterated form, 1,2-Dipalmitoyl-sn-glycerol-d9, where the hydrogen atoms on the glycerol backbone are replaced with deuterium, is particularly useful for biophysical studies, such as Nuclear Magnetic Resonance (NMR) and neutron scattering, to probe the structure and dynamics of the lipid membrane without altering its fundamental physicochemical properties.[3][4]

These application notes provide a detailed protocol for the formulation of liposomes containing 1,2-Dipalmitoyl-sn-glycerol-d9 using the thin-film hydration method followed by extrusion. This technique is widely used for its simplicity and its ability to produce unilamellar vesicles with a controlled size distribution.[1]

Materials and Equipment

Materials

• 1,2-Dipalmitoyl-sn-glycerol-d9 (DPG-d9)

• Primary phospholipid (e.g., 1,2-Dipalmitoyl-sn-glycero-3-phosphocholine (DPPC))[1][5][6]

• Cholesterol (optional, for modulating membrane rigidity)[5]

• Organic solvent: Chloroform or a chloroform:methanol mixture (e.g., 2:1 v/v)[1][5]

• Hydration buffer: Phosphate-buffered saline (PBS), Tris buffer, or other aqueous solution as required for the intended application.[1]

• Deionized water

Equipment

• Rotary evaporator[1]

• Water bath[1]

• Round-bottom flask[1]

• Vacuum pump[1]

• Liposome extrusion device (e.g., Avanti Mini-Extruder)[1]

• Polycarbonate membranes (with desired pore sizes, e.g., 100 nm, 200 nm)[5]

• Gas-tight syringes[1]

• Vortex mixer[1]

• Dynamic Light Scattering (DLS) instrument for size and polydispersity index (PDI) analysis

• Zeta potential analyzer (optional)

• Transmission Electron Microscope (TEM) (optional for morphology visualization)[1]

Experimental Protocols

Protocol 1: Liposome Formulation via Thin-Film Hydration and Extrusion

This protocol describes the preparation of unilamellar liposomes containing 1,2-Dipalmitoyl-sn-glycerol-d9.

• Lipid Dissolution:

  • In a clean round-bottom flask, dissolve the desired molar ratios of 1,2-Dipalmitoyl-sn-glycerol-d9, DPPC, and cholesterol in a suitable volume of chloroform or a chloroform:methanol mixture.[5] A typical starting lipid concentration in the organic solvent is 10-20 mg/mL. For example, a molar ratio of DPPC:Cholesterol:DPG-d9 of 55:40:5 can be used.[7]

  • If encapsulating a hydrophobic drug, it should be co-dissolved with the lipids at this stage.[6][7]

• Thin-Film Formation:

  • Attach the round-bottom flask to a rotary evaporator.

  • Immerse the flask in a water bath set to a temperature above the phase transition temperature (Tm) of the lipid with the highest Tm. For DPPC, the Tm is 41°C, so a temperature of 45-50°C is suitable.[1]

  • Rotate the flask and gradually reduce the pressure to evaporate the organic solvent. This will result in the formation of a thin, uniform lipid film on the inner surface of the flask.[1][6]

  • To ensure complete removal of residual solvent, continue to apply a high vacuum for at least 2 hours, or overnight.[1]

• Hydration:

  • Pre-heat the hydration buffer to a temperature above the lipid Tm (e.g., 45-50°C).[1]

  • Add the pre-heated hydration buffer to the round-bottom flask containing the dry lipid film. The volume of the buffer will determine the final lipid concentration.[1]

  • If encapsulating a hydrophilic drug, it should be dissolved in the hydration buffer.[6]

  • Gently agitate the flask by hand or using a vortex mixer. The lipid film will gradually peel off the glass wall and form multilamellar vesicles (MLVs). This process typically takes 30-60 minutes.[1]

• Extrusion (Size Reduction):

  • Assemble the liposome extrusion device with a polycarbonate membrane of the desired pore size (e.g., 200 nm). Ensure the extruder is heated to a temperature above the lipid Tm.[5]

  • Load the MLV suspension into one of the gas-tight syringes.

  • Pass the suspension back and forth through the membrane for an odd number of passes (e.g., 11-21 times).[5]

  • For a more uniform size distribution, the extrusion process can be repeated with a smaller pore size membrane (e.g., 100 nm).[7]

  • The resulting suspension contains large unilamellar vesicles (LUVs).

• Purification (Optional):

  • To remove unencapsulated drugs or other solutes, the liposome suspension can be purified by methods such as size exclusion chromatography or dialysis.

Protocol 2: Characterization of Liposomes

• Particle Size and Polydispersity Index (PDI) Analysis:

  • Method: Dynamic Light Scattering (DLS).

  • Procedure: Dilute a small aliquot of the liposome suspension in the hydration buffer and measure the particle size and PDI using a DLS instrument.

• Zeta Potential Analysis:

  • Method: Laser Doppler Velocimetry.

  • Procedure: Dilute the liposome suspension in an appropriate medium (e.g., 10 mM NaCl) and measure the zeta potential to determine the surface charge of the vesicles.

• Morphology Visualization:

  • Method: Transmission Electron Microscopy (TEM).

  • Procedure: A small drop of the liposome suspension is placed on a TEM grid, negatively stained (e.g., with uranyl acetate), and imaged after drying to visualize the shape and lamellarity of the liposomes.[1]

Data Presentation

Table 1: Example Liposome Formulation Parameters

Parameter	Value	Reference
Lipid Composition (molar ratio)	DPPC:Cholesterol:DPG-d9 (55:40:5)	[7]
Total Lipid Concentration	10-20 mg/mL
Hydration Buffer	Phosphate-Buffered Saline (PBS), pH 7.4	[5]
Extrusion Pore Size	100 nm	[1]

Table 2: Typical Liposome Characteristics

Characteristic	Typical Value	Method
Mean Diameter	100 - 150 nm	DLS
Polydispersity Index (PDI)	< 0.2	DLS
Zeta Potential	-5 to +5 mV (for neutral liposomes)	Laser Doppler Velocimetry
Morphology	Spherical, unilamellar	TEM

Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Advancements in the provision of deuterated lipids for neutron applications from the National Deuteration Facility [apo.ansto.gov.au]
• 5. benchchem.com [benchchem.com]
• 6. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for the Quantification of Diacylglycerols using 1,2-Dipalmitoyl-sn-glycerol-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diacylglycerols (DAGs) are crucial lipid second messengers that modulate a variety of cellular processes, primarily through the activation of protein kinase C (PKC).[1][2] The dysregulation of DAG signaling has been implicated in numerous diseases, including cancer, metabolic disorders, and neurological conditions.[1] Consequently, the precise and accurate quantification of specific DAG molecular species is essential for understanding disease pathogenesis and for the development of novel therapeutic interventions.

This document provides a comprehensive guide to the quantification of diacylglycerols in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a deuterated internal standard, 1,2-Dipalmitoyl-sn-glycerol-d9. The use of a stable isotope-labeled internal standard is critical for correcting for variations in sample extraction, processing, and instrument response, thereby ensuring high accuracy and reproducibility.

Diacylglycerol Signaling Pathway

DAGs are transiently produced at cellular membranes in response to extracellular stimuli. A primary route of DAG generation involves the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC), which is activated by G protein-coupled receptors (GPCRs) and receptor tyrosine kinases (RTKs).[1][3] Once generated, DAG recruits and activates PKC isoforms, initiating downstream phosphorylation cascades that regulate diverse cellular functions.[1][3] The signaling is terminated by the conversion of DAG to phosphatidic acid (PA) by diacylglycerol kinases (DGKs).[1]

Caption: Simplified Diacylglycerol (DAG) Signaling Pathway.

Experimental Protocols

Accurate quantification of DAGs necessitates meticulous sample handling and a robust analytical methodology. The following protocols provide a detailed workflow for the analysis of DAGs from biological matrices.

I. Lipid Extraction from Biological Samples (Modified Bligh-Dyer Method)

This protocol is a widely used method for the extraction of total lipids from biological samples such as plasma or tissue homogenates.[1]

Materials:

• Biological sample (e.g., 100 µL plasma, 50-100 mg tissue)

• 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard solution (in methanol)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% (w/v) NaCl solution

• Glass centrifuge tubes with Teflon-lined caps

• Nitrogen gas evaporator

Procedure:

• In a glass centrifuge tube, add the biological sample (e.g., 100 µL of plasma).[1]

• Add a known amount of the 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard solution. The amount should be optimized based on the expected concentration of endogenous DAGs.

• Add 375 µL of a 1:2 (v/v) chloroform:methanol mixture and vortex for 30 seconds.[1]

• Add 125 µL of chloroform and vortex for 30 seconds.[1]

• Add 125 µL of 0.9% NaCl solution and vortex for 30 seconds to induce phase separation.[1]

• Centrifuge at 3,000 x g for 10 minutes at 4°C.[1]

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.[1]

• Dry the extracted lipids under a gentle stream of nitrogen gas.[1]

• Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[1]

II. LC-MS/MS Analysis of Diacylglycerols

This section outlines the parameters for the chromatographic separation and mass spectrometric detection of DAG species.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source[1]

Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size) is commonly used for separating DAG species.[1]

• Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium formate

• Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate

• Gradient Elution: A typical gradient starts with a lower percentage of mobile phase B, which is gradually increased to elute the more hydrophobic DAG species.

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 40 - 55°C

Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• Precursor Ions: Diacylglycerols readily form ammonium adducts ([M+NH₄]⁺) in the presence of ammonium formate.[3]

• Product Ions: The fragmentation of the precursor ion in the collision cell typically results in the neutral loss of one of the fatty acyl chains.

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for each DAG species and the internal standard.

Caption: Experimental Workflow for DAG Quantification.

Data Presentation

The quantitative data for various diacylglycerol species should be summarized in a clear and structured table. This allows for easy comparison of the levels of different DAGs within and between sample groups.

Diacylglycerol Species	Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z)	Concentration (ng/mL)
Internal Standard
1,2-Dipalmitoyl-sn-glycerol-d9	10.2	587.6	313.3	-
Endogenous Diacylglycerols
1-Stearoyl-2-arachidonoyl-sn-glycerol (18:0/20:4)	11.5	644.6	341.3	150.2 ± 12.5
1-Palmitoyl-2-oleoyl-sn-glycerol (16:0/18:1)	9.8	616.5	313.3	250.7 ± 21.3
1,2-Dipalmitoyl-sn-glycerol (16:0/16:0)	10.1	578.5	313.3	85.4 ± 7.9
1-Stearoyl-2-oleoyl-sn-glycerol (18:0/18:2)	11.2	642.6	339.3	180.1 ± 15.8
1,2-Dioleoyl-sn-glycerol (18:1/18:1)	10.8	640.6	339.3	310.5 ± 28.4

Note: The values presented in the table are for illustrative purposes only and will vary depending on the biological sample and experimental conditions.

Conclusion

The methodology described in these application notes provides a robust and reliable approach for the quantification of diacylglycerol molecular species in biological samples. The use of 1,2-Dipalmitoyl-sn-glycerol-d9 as an internal standard is crucial for achieving accurate and precise results. This analytical workflow is a valuable tool for researchers and scientists in various fields, including drug discovery and development, who are investigating the role of diacylglycerol signaling in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for the Analysis of 1,2-Dipalmitoyl-sn-glycerol-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dipalmitoyl-sn-glycerol is a key saturated diacylglycerol (DAG) that functions as a critical second messenger in numerous cellular signaling pathways.[1] Its primary role is the activation of protein kinase C (PKC) isozymes, which regulate a wide array of cellular processes including proliferation, differentiation, and apoptosis.[1][2] Dysregulation of DAG-mediated signaling has been implicated in various pathologies, such as cancer and metabolic diseases.[1][3]

Accurate quantification of 1,2-Dipalmitoyl-sn-glycerol in biological samples is crucial for understanding its physiological and pathological roles. The use of a stable isotope-labeled internal standard, such as 1,2-Dipalmitoyl-sn-glycerol-d9, is essential for achieving the necessary precision and accuracy in mass spectrometry-based lipidomics. This deuterated standard is chemically identical to the endogenous analyte but has a higher mass, allowing for correction of sample loss during preparation and variations in instrument response.

These application notes provide detailed protocols for the sample preparation and analysis of 1,2-Dipalmitoyl-sn-glycerol using 1,2-Dipalmitoyl-sn-glycerol-d9 as an internal standard, intended for researchers, scientists, and drug development professionals.

Signaling Pathway

1,2-Dipalmitoyl-sn-glycerol is a pivotal component of the diacylglycerol signaling cascade. The pathway is initiated by the activation of cell surface receptors, such as G-protein coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs), by extracellular stimuli. This activation leads to the stimulation of phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid. This hydrolysis generates two second messengers: the soluble inositol 1,4,5-trisphosphate (IP3) and the membrane-bound 1,2-diacyl-sn-glycerol. While IP3 diffuses into the cytosol to trigger the release of calcium from intracellular stores, the diacylglycerol remains in the plasma membrane where it recruits and activates PKC isoforms.[1] Activated PKC then phosphorylates a variety of downstream target proteins, leading to diverse cellular responses.[1]

Diacylglycerol (DAG) signaling pathway.

Experimental Protocols

I. Lipid Extraction from Biological Samples

The choice of lipid extraction method is critical for the accurate quantification of 1,2-Dipalmitoyl-sn-glycerol. Three commonly used methods are presented below: the Folch method, the Bligh and Dyer method, and the Methyl-tert-butyl ether (MTBE) method. The selection of the appropriate method may depend on the sample type and downstream application.

Table 1: Comparison of Lipid Extraction Methods

Method	Principle	Advantages	Disadvantages
Folch	A two-step extraction using a chloroform/methanol mixture, followed by a wash with a salt solution to remove non-lipid contaminants.[4]	High recovery for a broad range of lipids.[4]	Use of toxic chloroform; the lipid-containing organic phase is the lower layer, which can increase the risk of contamination.[5]
Bligh and Dyer	A single-phase extraction with chloroform/methanol/water, followed by the addition of more chloroform and water to induce phase separation.[6][7]	Faster than the Folch method with reduced solvent usage.[8]	May result in lower recovery for samples with high lipid content.[8]
MTBE	Uses MTBE and methanol for extraction, with phase separation induced by water.[9][10]	The lipid-containing organic phase is the upper layer, simplifying collection and reducing contamination risk; avoids the use of chloroform.[9][10]	May have slightly different lipid recovery profiles compared to chloroform-based methods.[11]

Protocol 1: Modified Folch Method for Cultured Cells or Tissue

This protocol is suitable for the extraction of lipids from cultured cells or tissue homogenates.

Materials:

• Phosphate-buffered saline (PBS), ice-cold

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution

• 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard solution (in a suitable organic solvent)

• Glass centrifuge tubes with PTFE-lined caps

• Vortex mixer

• Refrigerated centrifuge

• Nitrogen gas evaporator or vacuum concentrator

Procedure:

• Sample Preparation:

  • Cultured Cells: Harvest cells by centrifugation and wash with ice-cold PBS. Resuspend the cell pellet in a known volume of PBS.

  • Tissue: Homogenize a known weight of tissue in ice-cold PBS.

• Internal Standard Spiking: To the cell suspension or tissue homogenate, add a known amount of 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard.

• Lipid Extraction:

  • Add 20 volumes of a 2:1 (v/v) chloroform:methanol mixture to the sample.

  • Vortex vigorously for 1 minute.

  • Incubate at room temperature for 20-30 minutes with occasional vortexing.

• Phase Separation:

  • Add 0.2 volumes of 0.9% NaCl solution.

  • Vortex for 30 seconds.

  • Centrifuge at 1,000 x g for 10 minutes at 4°C to separate the phases.

• Lipid Collection:

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette.

• Drying and Storage:

  • Dry the collected organic phase under a gentle stream of nitrogen.

  • Store the dried lipid extract at -80°C until analysis.

Protocol 2: Bligh and Dyer Method for Liquid Samples

This protocol is suitable for the extraction of lipids from liquid samples such as plasma or cell culture media.[7]

Materials:

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard solution

• Glass centrifuge tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• Sample and Internal Standard: To 1 mL of the liquid sample in a glass tube, add a known amount of 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard.

• Initial Extraction:

  • Add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture.[12]

  • Vortex vigorously for 10-15 minutes to create a single-phase system.[7]

• Phase Separation:

  • Add 1.25 mL of chloroform and vortex for 1 minute.[7]

  • Add 1.25 mL of deionized water and vortex for another minute.[7]

  • Centrifuge at 1,000 x g for 10 minutes to separate the phases.

• Lipid Collection: Collect the lower organic phase.

• Drying and Storage: Dry the lipid extract under nitrogen and store at -80°C.

Protocol 3: MTBE Method for High-Throughput Lipidomics

This method is a safer and often faster alternative to chloroform-based extractions and is suitable for automation.[9][10]

Materials:

• Methanol (HPLC grade)

• Methyl-tert-butyl ether (MTBE, HPLC grade)

• MS-grade water

• 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard solution

• Glass tubes with Teflon-lined caps

• Shaker

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• Sample and Internal Standard: To your sample, add a known amount of 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard.

• Extraction:

  • Add 1.5 mL of methanol and vortex.[9]

  • Add 5 mL of MTBE and shake for 1 hour at room temperature.[9]

• Phase Separation:

  • Add 1.25 mL of MS-grade water to induce phase separation.[9]

  • Incubate for 10 minutes at room temperature.

  • Centrifuge at 1,000 x g for 10 minutes.[9]

• Lipid Collection: Collect the upper organic phase (MTBE layer).

• Drying and Storage: Dry the lipid extract under nitrogen and store at -80°C.

II. Solid-Phase Extraction (SPE) for Diacylglycerol Purification

For samples with high complexity, an optional SPE step can be employed to enrich the diacylglycerol fraction.[3]

Materials:

• Aminopropyl-bonded silica SPE cartridges

• Hexane

• Ethyl acetate

• SPE vacuum manifold

Procedure:

• Sample Reconstitution: Reconstitute the dried lipid extract from one of the above methods in 1 mL of hexane.

• SPE Cartridge Conditioning: Condition an aminopropyl SPE cartridge with 3 mL of hexane.[3]

• Sample Loading: Load the reconstituted lipid extract onto the conditioned cartridge.

• Washing: Wash the cartridge with 3 mL of hexane:ethyl acetate (9:1, v/v) to elute neutral lipids like cholesterol esters and triacylglycerols. Discard this eluate.[3]

• Elution of Diacylglycerols: Elute the diacylglycerol fraction with 5 mL of hexane:ethyl acetate (8:2, v/v).[3]

• Drying: Dry the eluted diacylglycerol fraction under a gentle stream of nitrogen.

III. Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for the specific and sensitive quantification of 1,2-Dipalmitoyl-sn-glycerol.[1]

Table 2: Example LC-MS/MS Parameters

Parameter	Setting
LC Column	Reversed-phase C18 or C8
Mobile Phase A	Acetonitrile/water with 10 mM ammonium formate and 0.1% formic acid
Mobile Phase B	Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid[2]
Gradient	Optimized for separation of lipid classes
Flow Rate	0.4 mL/min[2]
Column Temperature	55°C[2]
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion	[M+NH4]+ adduct of 1,2-Dipalmitoyl-sn-glycerol
Product Ion	Based on the neutral loss of a palmitic acid and ammonia[1]

Procedure:

• Sample Preparation for LC-MS/MS:

  • Reconstitute the dried lipid extract (or the purified diacylglycerol fraction) in a suitable solvent, such as a methanol/chloroform mixture or the initial mobile phase.

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of 1,2-Dipalmitoyl-sn-glycerol and a fixed concentration of the 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard.

• LC-MS/MS Analysis:

  • Inject the samples and calibration standards onto the LC-MS/MS system.

  • Acquire data in MRM mode, monitoring the specific precursor-to-product ion transitions for both the analyte and the internal standard.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio of the analyte to the internal standard for each sample and calibration standard.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of 1,2-Dipalmitoyl-sn-glycerol in the samples by interpolating their peak area ratios from the calibration curve.[2]

Experimental Workflow

The overall workflow for the analysis of 1,2-Dipalmitoyl-sn-glycerol is summarized in the following diagram.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Comparison of Single Phase and Biphasic Extraction Protocols for Lipidomic Studies Using Human Plasma [frontiersin.org]
• 6. “Bligh and Dyer” and Folch Methods for Solid–Liquid–Liquid Extraction of Lipids from Microorganisms. Comprehension of Solvatation Mechanisms and towards Substitution with Alternative Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 8. vliz.be [vliz.be]
• 9. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. tabaslab.com [tabaslab.com]

Application Notes and Protocols: 1,2-Dipalmitoyl-sn-glycerol-d9 for Cell Culture Experiments and Lipidomics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of 1,2-Dipalmitoyl-sn-glycerol (DPG) and its deuterated analog, 1,2-Dipalmitoyl-sn-glycerol-d9 (DPG-d9), in cell culture experiments and quantitative lipidomics. While DPG can be used to weakly stimulate cellular signaling pathways, the primary application of DPG-d9 is as an internal standard for mass spectrometry.

Introduction

1,2-Dipalmitoyl-sn-glycerol is a saturated diacylglycerol (DAG) that acts as a second messenger in cellular signaling.[1] It is an analog of endogenous DAG and is known to be a weak activator of Protein Kinase C (PKC).[2][3] The activation of PKC is a critical step in various signaling cascades that regulate fundamental cellular processes, including proliferation, differentiation, and apoptosis.[2] Due to its lipophilic nature, careful preparation is required for its use in aqueous cell culture media.[2]

The deuterated form, 1,2-Dipalmitoyl-sn-glycerol-d9, is chemically identical to DPG but carries a heavier isotopic label. This property makes it an ideal internal standard for isotope dilution mass spectrometry, enabling accurate quantification of endogenous DPG in complex biological samples.[4]

Data Presentation

Physicochemical Properties and Solubility

Property	1,2-Dipalmitoyl-sn-glycerol (DPG)	1,2-Dipalmitoyl-sn-glycerol-d9 (DPG-d9)	Reference(s)
Molecular Formula	C₃₅H₆₈O₅	C₃₅H₅₉D₉O₅	[5]
Molecular Weight	568.9 g/mol	~578.0 g/mol	[5]
Appearance	White to off-white solid/powder	Crystalline solid	[6]
Storage Temperature	-20°C	-20°C	[5]
Solubility in DMSO	~5 mg/mL	~5 mg/mL	[5]
Solubility in Ethanol	~30 mg/mL	~30 mg/mL	[5]
Solubility in PBS (pH 7.2)	~0.25 mg/mL	Not explicitly stated, expected to be similar to DPG	[5]

Recommended Concentration Ranges for Diacylglycerol Analogs in Cell Culture

While specific dose-response data for DPG is limited, the following table provides starting concentration ranges for commonly used DAG analogs. Researchers should perform a dose-response experiment to determine the optimal concentration for DPG in their specific cell line and assay.

Diacylglycerol Analog	Typical Concentration Range	Observed Effects	Reference(s)
1,2-Dipalmitoyl-sn-glycerol (DPG)	25 µM	15% activation of Protein Kinase C (PKC)	[5]
1,2-Dioctanoyl-sn-glycerol (diC8)	5 µM - 60 µM	Stimulation or inhibition of neurite outgrowth	[2][7]
1-Oleoyl-2-acetyl-sn-glycerol (OAG)	4 µM - 60 µM	Modulation of calcium currents	[2]

Signaling Pathways

Protein Kinase C (PKC) Activation by Diacylglycerol

1,2-Dipalmitoyl-sn-glycerol, like other DAGs, activates conventional and novel PKC isoforms. This process is initiated by the binding of DAG to the C1 domain of PKC, which recruits the enzyme from the cytosol to the cell membrane. This translocation, in conjunction with other cofactors like calcium for conventional PKCs, leads to a conformational change that activates the kinase, allowing it to phosphorylate downstream target proteins and propagate the signal.

Figure 1: Simplified signaling pathway of Protein Kinase C (PKC) activation by 1,2-Dipalmitoyl-sn-glycerol.

Experimental Protocols

Protocol 1: Preparation of 1,2-Dipalmitoyl-sn-glycerol (DPG) Stock Solution

Due to its lipophilic nature, DPG must be dissolved in an organic solvent before being added to aqueous cell culture medium.[2]

Materials:

• 1,2-Dipalmitoyl-sn-glycerol (powder)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Determine the desired concentration of the stock solution (e.g., 10 mM or 20 mM).

• Accurately weigh the DPG powder in a sterile microcentrifuge tube.

• Add the calculated volume of DMSO to the tube.

• Vortex the solution vigorously until the DPG is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution.[2]

• Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C.

Protocol 2: General Protocol for Cell Treatment with DPG

Materials:

• DPG stock solution (from Protocol 1)

• Cultured cells in appropriate vessels

• Serum-free cell culture medium

• Vehicle control (DMSO)

Procedure:

• Thaw an aliquot of the DPG stock solution at room temperature.

• Prepare the final working concentrations of DPG by diluting the stock solution in serum-free cell culture medium. Important: To prevent precipitation, add the small volume of the DPG stock solution to the larger volume of medium and vortex immediately.[2]

• The final concentration of DMSO in the culture medium should be kept constant across all treatments and should not exceed a level toxic to the specific cell line (typically ≤ 0.5%).[2]

• Prepare a vehicle control by diluting DMSO to the same final concentration as in the DPG-treated wells.

• Remove the existing medium from the cultured cells and replace it with the medium containing the desired concentration of DPG or the vehicle control.

• Incubate the cells for the desired period (e.g., determined by a time-course experiment).

Protocol 3: Assessment of PKC Activation by Western Blot

Materials:

• Cells treated with DPG or vehicle control

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis equipment

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody specific for a phosphorylated PKC substrate (e.g., phospho-MARCKS)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) detection reagents

• Imaging system

Procedure:

• After treatment, wash the cells with ice-cold PBS and lyse them.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an ECL detection system. An increased signal for the phosphorylated substrate in DPG-treated cells compared to the control indicates PKC activation.

Application of 1,2-Dipalmitoyl-sn-glycerol-d9 in Lipidomics

The primary utility of DPG-d9 is as an internal standard for the accurate quantification of endogenous DPG using mass spectrometry.[1] A known amount of the deuterated standard is added to the biological sample at the beginning of the sample preparation process. Since the deuterated and non-deuterated forms have nearly identical chemical and physical properties, they behave similarly during extraction, chromatography, and ionization. The mass spectrometer can differentiate between the two based on their mass-to-charge ratio. By comparing the signal intensity of the endogenous DPG to that of the known amount of DPG-d9, a precise quantification can be achieved.[4]

Experimental Workflow Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. chemimpex.com [chemimpex.com]
• 7. 1,2-dioctanoyl-s,n-glycerol-induced activation of protein kinase C results in striking, but reversible growth cone shape changes and an accumulation of f-actin and serine 41-phosphorylated GAP-43 in the axonal process - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 1,2-Dipalmitoyl-sn-glycerol in Biological Samples using Stable Isotope Dilution LC-MS/MS

Abstract

This application note provides a detailed protocol for the accurate and precise quantification of 1,2-Dipalmitoyl-sn-glycerol (16:0/16:0 DAG) in biological samples. 1,2-Dipalmitoyl-sn-glycerol is a key lipid second messenger involved in various cellular signaling pathways, primarily through the activation of Protein Kinase C (PKC).[1][2][3][4][5] The method described herein utilizes a stable isotope-labeled internal standard, 1,2-Dipalmitoyl-sn-glycerol-d9, in conjunction with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for robust and reliable quantification. This approach is essential for researchers, scientists, and drug development professionals investigating signal transduction, lipid metabolism, and the pharmacological modulation of these pathways.

Introduction

Diacylglycerols (DAGs) are a class of glycerolipids that play a central role as second messengers in cellular signaling.[1][2][5] The specific molecular species of DAG can influence the magnitude and duration of signaling events.[2] 1,2-Dipalmitoyl-sn-glycerol, a saturated diacylglycerol, is generated at the cell membrane following the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC).[2][5] This process is initiated by the activation of G-protein coupled receptors (GPCRs) by extracellular stimuli such as hormones and neurotransmitters.[1] Once produced, 1,2-Dipalmitoyl-sn-glycerol, in concert with phosphatidylserine and calcium, recruits and activates PKC isoforms.[2] The activation of PKC initiates a cascade of phosphorylation events that regulate a wide array of cellular processes, including proliferation, differentiation, and apoptosis.[2][3]

Given the transient nature and low abundance of signaling lipids, their accurate quantification is challenging. Mass spectrometry-based lipidomics, particularly LC-MS/MS, has become the gold standard for the analysis of individual lipid species.[4][6] The use of a stable isotope-labeled internal standard, such as 1,2-Dipalmitoyl-sn-glycerol-d9, is crucial for correcting for sample loss during preparation and for matrix effects in the mass spectrometer, thereby ensuring high accuracy and precision.[7] This application note details a robust workflow for the quantification of 1,2-Dipalmitoyl-sn-glycerol using this internal standard.

Signaling Pathway of 1,2-Dipalmitoyl-sn-glycerol

The generation of 1,2-Dipalmitoyl-sn-glycerol and its subsequent activation of Protein Kinase C is a critical signaling cascade.

Caption: Generation of 1,2-Dipalmitoyl-sn-glycerol and activation of Protein Kinase C.

Experimental Protocol

This protocol outlines the steps for the extraction and quantification of 1,2-Dipalmitoyl-sn-glycerol from cultured cells.

Materials

• 1,2-Dipalmitoyl-sn-glycerol-d9 (Internal Standard)[8]

• LC-MS grade solvents: methanol, chloroform, isopropanol, acetonitrile, water

• Ammonium formate

• Phosphate-buffered saline (PBS), ice-cold

• Cultured cells

• Reagents for cell stimulation (e.g., GPCR agonist)

• Nitrogen gas supply

• Reversed-phase C18 HPLC column

• Tandem mass spectrometer with an electrospray ionization (ESI) source

Experimental Workflow Diagram

Caption: Experimental workflow for the quantification of 1,2-Dipalmitoyl-sn-glycerol.

Detailed Procedure

• Cell Culture and Stimulation:

  • Culture cells to the desired confluency.

  • Treat cells with a stimulus (e.g., a GPCR agonist) for a specific time to induce PLC activation and subsequent 1,2-Dipalmitoyl-sn-glycerol production. Include unstimulated cells as a negative control.[1]

• Metabolism Quenching and Cell Lysis:

  • Rapidly wash the cells with ice-cold PBS to stop cellular processes.[1]

  • Lyse the cells and add a known amount of the 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard. The use of an internal standard is a critical step to correct for sample loss and analytical variability.[7]

• Lipid Extraction:

  • Perform a lipid extraction using a modified Bligh-Dyer method.[9][10] This procedure separates the lipids into an organic phase.

  • Collect the lower organic phase containing the lipids.[7]

• Sample Preparation for LC-MS/MS:

  • Evaporate the solvent from the lipid extract under a gentle stream of nitrogen gas.[7]

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol/isopropanol 1:1 v/v).[7]

• LC-MS/MS Analysis:

  • Chromatographic Separation: Inject the reconstituted lipid extract onto a C18 reversed-phase column. Use a gradient elution with mobile phases typically consisting of acetonitrile/water and isopropanol/acetonitrile, both containing ammonium formate to promote ionization.[4]

  • Mass Spectrometric Detection: Operate the mass spectrometer in positive ion mode with an ESI source. 1,2-Dipalmitoyl-sn-glycerol readily forms [M+NH₄]⁺ adducts.[4]

  • Quantification: Use Multiple Reaction Monitoring (MRM) for quantification. The precursor ion (e.g., the [M+NH₄]⁺ adduct) is selected, fragmented, and a specific product ion is monitored.[4] The transition is based on the neutral loss of a palmitic acid chain.

• Data Analysis:

  • Integrate the peak areas for the specific MRM transitions of 1,2-Dipalmitoyl-sn-glycerol and its corresponding internal standard, 1,2-Dipalmitoyl-sn-glycerol-d9.[4]

  • Calculate the concentration of endogenous 1,2-Dipalmitoyl-sn-glycerol by comparing the ratio of the analyte peak area to the internal standard peak area against a calibration curve.

Data Presentation

The following tables summarize hypothetical quantitative data obtained from a typical experiment.

Table 1: LC-MS/MS Parameters for 1,2-Dipalmitoyl-sn-glycerol Quantification

Parameter	1,2-Dipalmitoyl-sn-glycerol	1,2-Dipalmitoyl-sn-glycerol-d9
Precursor Ion (m/z)	[M+NH₄]⁺	[M+NH₄]⁺
Product Ion (m/z)	[Fragment Ion]	[Fragment Ion]
Collision Energy (eV)	Optimized Value	Optimized Value
Retention Time (min)	~X.X	~X.X

Table 2: Quantification of 1,2-Dipalmitoyl-sn-glycerol in Stimulated vs. Unstimulated Cells

Sample Condition	Peak Area (Analyte)	Peak Area (Internal Standard)	Analyte/IS Ratio	Concentration (pmol/mg protein)
Unstimulated Control	15,000	100,000	0.15	30
Stimulated (5 min)	75,000	100,000	0.75	150
Stimulated (15 min)	45,000	100,000	0.45	90

Conclusion

The protocol described in this application note provides a robust and reliable method for the quantitative analysis of 1,2-Dipalmitoyl-sn-glycerol in biological samples. The use of a stable isotope-labeled internal standard, 1,2-Dipalmitoyl-sn-glycerol-d9, coupled with LC-MS/MS, ensures high accuracy and precision, which is essential for studying the intricate roles of this lipid second messenger in cellular signaling and disease. This methodology is a valuable tool for researchers in academia and the pharmaceutical industry.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. HPLC-MS/MS Methods for Diacylglycerol and Sphingolipid Molecular Species in Skeletal Muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. caymanchem.com [caymanchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Accurate LC-MS/MS Analysis of Diacylglycerols in Human Plasma with Eliminating Matrix Effect by Phospholipids Using Fluorous Biphasic Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1,2-Dipalmitoyl-sn-glycerol-d9 in Protein Kinase C Activation Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,2-Dipalmitoyl-sn-glycerol-d9 (DPG-d9) in the context of Protein Kinase C (PKC) activation assays. This document details the role of DPG as a weak PKC activator, provides protocols for its preparation and use in in-vitro assays, and discusses the primary application of its deuterated form as an internal standard in mass spectrometry-based analyses.

Introduction

Protein Kinase C (PKC) is a family of serine/threonine kinases that are critical regulators of a multitude of cellular signaling pathways, governing processes such as cell proliferation, differentiation, and apoptosis. The activation of conventional (cPKC) and novel (nPKC) isoforms is largely dependent on the second messenger sn-1,2-diacylglycerol (DAG). The structure of the DAG molecule, particularly the composition of its fatty acyl chains, plays a significant role in the degree and isoform specificity of PKC activation.

1,2-Dipalmitoyl-sn-glycerol (DPG) is a saturated diacylglycerol that is considered a weak activator of PKC. Its deuterated form, 1,2-Dipalmitoyl-sn-glycerol-d9, is a valuable tool for researchers, primarily serving as an internal standard for the accurate quantification of endogenous or exogenous DPG in complex biological samples using mass spectrometry.

Signaling Pathway of PKC Activation by Diacylglycerol

The canonical pathway for PKC activation by diacylglycerol begins with the stimulation of cell surface receptors, leading to the activation of Phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and DAG. While IP3 mobilizes intracellular calcium, DAG remains in the plasma membrane. For conventional PKC isoforms (e.g., α, β, γ), the increase in intracellular Ca2+ promotes their translocation to the membrane via their C2 domain, where they bind to phosphatidylserine (PS). The subsequent binding of DAG to the C1 domain of PKC induces a conformational change that relieves autoinhibition and activates the kinase. Novel PKC isoforms (e.g., δ, ε, θ) are activated by DAG in a calcium-independent manner.

Diagram 1. PKC activation pathway by diacylglycerol.

Quantitative Data

Direct quantitative data for the activation of PKC isoforms by 1,2-Dipalmitoyl-sn-glycerol-d9 is limited, as it is primarily used as an internal standard. The data presented below is for the non-deuterated 1,2-Dipalmitoyl-sn-glycerol (DPG) and serves as a reference for its weak activating potential compared to other diacylglycerols and the potent phorbol ester, PMA.

Activator	PKC Isoform(s)	Relative Activation Potency	Reference Compound	Notes
1,2-Dipalmitoyl-sn-glycerol (DPG)	Conventional & Novel	Weak	PMA / Unsaturated DAGs	Saturated acyl chains result in lower potency. Poor aqueous solubility requires co-solubilization with PS.
1,2-Dioleoyl-sn-glycerol (DOG)	Conventional & Novel	Moderate to Strong	PMA	Unsaturated acyl chains enhance PKC activation.
Phorbol 12-Myristate 13-Acetate (PMA)	Conventional & Novel	Very Strong	-	Potent, non-metabolizable tumor promoter that mimics DAG.

Experimental Protocols

Protocol 1: Preparation of DPG-d9/Phosphatidylserine Mixed Micelles

Due to the high melting point and poor aqueous solubility of DPG-d9, it must be presented in mixed micelles with phosphatidylserine (PS) for effective use in in-vitro kinase assays.

Materials:

• 1,2-Dipalmitoyl-sn-glycerol-d9 (DPG-d9)

• Phosphatidylserine (PS)

• Chloroform

• Nitrogen gas source

• Assay Buffer (e.g., 20 mM HEPES, pH 7.4)

• Vortex mixer

• Water bath sonicator

Procedure:

• In a glass tube, combine DPG-d9 and PS from chloroform stock solutions to achieve the desired molar ratio (e.g., 8 mol% DPG-d9 and 32 mol% PS).

• Evaporate the chloroform under a gentle stream of nitrogen gas to form a thin lipid film on the bottom of the tube.

• Further dry the lipid film under vacuum for at least 1 hour to remove any residual solvent.

• Resuspend the lipid film in the desired volume of assay buffer.

• Vortex the mixture vigorously for 5-10 minutes.

• Sonicate the lipid suspension in a water bath sonicator until the solution becomes clear, indicating the formation of mixed micelles.

• The prepared mixed micelles are now ready to be used in the PKC assay.

Diagram 2. Workflow for preparing DPG-d9/PS mixed micelles.

Protocol 2: In-Vitro PKC Kinase Activity Assay (Radiometric)

This protocol describes a common method for measuring PKC activity by quantifying the transfer of ³²P from [γ-³²P]ATP to a specific PKC substrate peptide.

Materials:

• Purified, active PKC enzyme

• DPG-d9/PS mixed micelles (from Protocol 1)

• PKC substrate peptide (e.g., Ac-MBP (4-14))

• Kinase Assay Buffer (20 mM HEPES, pH 7.4, 10 mM MgCl₂, 1 mM CaCl₂, 1 mM DTT)

• [γ-³²P]ATP

• 100 mM ATP stock solution

• Stop Solution (75 mM H₃PO₄)

• P81 phosphocellulose paper

• Scintillation counter and scintillation fluid

Procedure:

• Prepare the reaction mixture in a microcentrifuge tube on ice by adding the following in order:

  • Kinase Assay Buffer

  • DPG-d9/PS mixed micelles (or vehicle control)

  • PKC substrate peptide (to a final concentration of 50-100 µM)

  • Purified PKC enzyme

• Pre-incubate the reaction mixture at 30°C for 5 minutes.

• Initiate the reaction by adding a mixture of [γ-³²P]ATP and non-labeled ATP (final concentration ~100 µM).

• Incubate the reaction at 30°C for 10-20 minutes.

• Terminate the reaction by spotting an aliquot of the reaction mixture onto a P81 phosphocellulose paper square.

• Immediately place the P81 paper in a beaker of Stop Solution.

• Wash the P81 papers three times with Stop Solution for 5 minutes each wash, followed by a final wash with acetone.

• Allow the P81 papers to dry completely.

• Place each paper in a scintillation vial, add scintillation fluid, and measure the incorporated radioactivity using a scintillation counter.

• Calculate PKC activity by subtracting the counts from a negative control (no enzyme) and expressing the result as pmol of phosphate transferred per minute per mg of enzyme.

Protocol 3: LC-MS/MS Analysis of Diacylglycerols with DPG-d9 as an Internal Standard

This protocol outlines the use of DPG-d9 as an internal standard for the quantification of endogenous DPG in a biological sample.

Materials:

• Biological sample (e.g., cell lysate, plasma)

• 1,2-Dipalmitoyl-sn-glycerol-d9 (DPG-d9) internal standard solution of known concentration

• Chloroform

• Methanol

• LC-MS/MS system with a C18 column

Procedure:

• Lipid Extraction:

  • To the biological sample, add a known amount of the DPG-d9 internal standard solution.

  • Perform a lipid extraction using a modified Bligh-Dyer method (chloroform:methanol:water).

  • Vortex and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

• Sample Preparation for LC-MS/MS:

  • Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol/chloroform).

• LC-MS/MS Analysis:

  • Inject the sample into the LC-MS/MS system.

  • Separate the lipid species using a C18 reversed-phase column with an appropriate gradient.

  • Detect and quantify the endogenous DPG and the DPG-d9 internal standard using multiple reaction monitoring (MRM) in positive ion mode.

  • The concentration of endogenous DPG is determined by comparing the peak area ratio of the endogenous DPG to the DPG-d9 internal standard against a standard curve.

Diagram 3. Workflow for LC-MS/MS analysis of DAGs using DPG-d9.

Conclusion

1,2-Dipalmitoyl-sn-glycerol is a useful tool for studying the activation of PKC, particularly for investigating the effects of saturated diacylglycerols. However, its weak potency and challenging physical properties must be considered during experimental design. The deuterated analog, 1,2-Dipalmitoyl-sn-glycerol-d9, is an indispensable internal standard for accurate and precise quantification of DPG in complex biological matrices by LC-MS/MS, enabling detailed studies of lipid signaling pathways in both healthy and diseased states. Researchers should carefully select the appropriate form of this molecule based on their specific experimental needs.

Application Note: Quantitative Lipid Extraction Using a 1,2-Dipalmitoyl-sn-glycerol-d9 Internal Standard

Audience: Researchers, scientists, and drug development professionals engaged in lipidomics and metabolic studies.

Introduction The precise quantification of lipid species is fundamental to understanding their roles in cellular signaling, metabolism, and the pathogenesis of various diseases. Diacylglycerols (DAGs) are a critical class of lipids that function as second messengers, most notably in the activation of Protein Kinase C (PKC).[1] Their accurate measurement, however, is challenged by potential analyte loss during sample preparation and variability in instrument response. To overcome these issues, a stable isotope-labeled internal standard, such as 1,2-Dipalmitoyl-sn-glycerol-d9, can be incorporated into the workflow.

This application note details a robust lipid extraction protocol based on the Bligh-Dyer method, which utilizes 1,2-Dipalmitoyl-sn-glycerol-d9 as an internal standard for the accurate quantification of diacylglycerols by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of the Method The use of a deuterated internal standard is a gold standard in quantitative mass spectrometry.[2][3] 1,2-Dipalmitoyl-sn-glycerol-d9 is chemically identical to its endogenous counterpart but has a higher mass due to the replacement of nine hydrogen atoms with deuterium.[2] By adding a known amount of this standard to the sample at the initial stage of extraction, it experiences the same processing as the target analyte.[4] During LC-MS/MS analysis, the analyte and the internal standard co-elute but are distinguished by their different mass-to-charge ratios (m/z).[2] The ratio of the analyte's peak area to the internal standard's peak area is used for quantification.[5] This method effectively corrects for variations in extraction recovery, matrix effects (ion suppression or enhancement), and instrument variability, thereby ensuring high accuracy and reproducibility.[2][3]

Experimental Protocol: Modified Bligh-Dyer Lipid Extraction

This protocol is a widely used method for the extraction of total lipids from various biological samples, including cultured cells and tissues.[5][6]

1. Materials and Reagents

• Internal Standard: 1,2-Dipalmitoyl-sn-glycerol-d9 (d9-DPG)

• Solvents (HPLC or LC-MS grade):

  • Chloroform (CHCl₃)[5][6]

  • Methanol (MeOH)[5][6]

  • Deionized Water (H₂O)[5][6]

• General Reagents:

  • Ice-cold Phosphate-Buffered Saline (PBS)[5]

  • Nitrogen gas (for drying)[6]

• Equipment:

  • Glass centrifuge tubes with PTFE-lined caps

  • Vortex mixer

  • Refrigerated centrifuge

  • Solvent evaporator (e.g., nitrogen stream evaporator or centrifugal vacuum evaporator)[5][6]

  • Glass Pasteur pipettes

  • Sonicator (optional, for tissue homogenization)

  • Autosampler vials for LC-MS/MS

2. Preparation of Internal Standard (IS) Stock Solution

• Accurately weigh a known amount of 1,2-Dipalmitoyl-sn-glycerol-d9.

• Dissolve it in a suitable organic solvent, such as a chloroform:methanol (2:1, v/v) mixture, to create a stock solution of a known concentration (e.g., 1 mg/mL).

• Store the stock solution in an amber glass vial at -20°C or -80°C to prevent degradation.[7]

3. Lipid Extraction Procedure

This protocol is adapted for cultured cells in a 60 mm dish. Adjust volumes accordingly for other sample types.

• Sample Collection: Wash cultured cells twice with 3 mL of ice-cold PBS.[5]

• Cell Lysis and Quenching: Add 3 mL of a methanol:water (2:0.8, v/v) mixture to the plate. Scrape the cells and transfer the entire cell suspension to a glass centrifuge tube.[5]

• Internal Standard Spiking: Add a known amount of the 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard working solution to the cell suspension. The amount should be chosen to yield a peak area comparable to that of the endogenous analyte.

• Initial Extraction: Add 1.5 mL of chloroform to the tube. Vortex vigorously for 1 minute.[5]

• Phase Separation: Add another 1.5 mL of chloroform and 1.5 mL of deionized water to the tube. This creates a final solvent ratio of approximately Chloroform:Methanol:Water (2:1:0.9). Vortex again for 1 minute.[5][8]

• Centrifugation: Centrifuge the mixture at 1,000 x g for 10 minutes at 4°C to achieve clear separation of the aqueous (upper) and organic (lower) phases.[5][6]

• Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a new clean glass tube. Be cautious to avoid the protein interface between the two layers.[5][6]

• Re-extraction (Optional but Recommended): To maximize lipid recovery, add 2 mL of chloroform to the remaining upper aqueous phase, vortex for 1 minute, and centrifuge again. Collect the lower organic phase and combine it with the first extract.[5]

• Drying: Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen.[5][6]

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., 100-200 µL of methanol/chloroform 2:1, v/v).[5] Transfer the reconstituted sample to an autosampler vial for analysis.

Data Presentation

The following table summarizes the expected performance characteristics for the quantitative analysis of diacylglycerols using a deuterated internal standard.

Lipid Class	Analyte	Internal Standard	Typical Concentration Range	Expected Recovery	RSD (%)
Diacylglycerol (DAG)	1,2-Dipalmitoyl-sn-glycerol	1,2-Dipalmitoyl-sn-glycerol-d9	1-1000 ng/mL	>95%	<15%

This data is representative. Actual values for recovery and relative standard deviation (RSD) should be determined experimentally during method validation.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the signaling context of 1,2-Dipalmitoyl-sn-glycerol.

Caption: Workflow for lipid extraction with an internal standard.

Caption: Role of 1,2-Diacylglycerol in PLC signaling.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. texilajournal.com [texilajournal.com]
• 4. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. epic.awi.de [epic.awi.de]

Technical Notes & Optimization

Technical Support Center: 1,2-Dipalmitoyl-sn-glycerol-d9 Mass Spectrometry Troubleshooting

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering ion suppression issues during the mass spectrometric analysis of 1,2-Dipalmitoyl-sn-glycerol-d9. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address common problems and provide actionable solutions.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the analysis of 1,2-Dipalmitoyl-sn-glycerol-d9?

A1: Ion suppression is a phenomenon in mass spectrometry where the ionization efficiency of the target analyte, in this case, 1,2-Dipalmitoyl-sn-glycerol-d9, is reduced by co-eluting compounds from the sample matrix.[1] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of quantification.[1][2] In electrospray ionization (ESI), commonly used for lipid analysis, ion suppression can occur due to competition for charge in the ESI droplet or changes in the droplet's physical properties that hinder solvent evaporation and analyte ionization.[1][3][4]

Q2: What are the most common causes of ion suppression when analyzing lipid samples like 1,2-Dipalmitoyl-sn-glycerol-d9?

A2: The primary causes of ion suppression in the analysis of lipid-containing biological samples are:

• Endogenous matrix components: Highly abundant molecules in biological samples, such as phospholipids, salts, and proteins, are major contributors to ion suppression.[3][5][6] Phospholipids, in particular, often co-extract with diacylglycerols and can interfere with the ionization process.[1][7]

• Exogenous contaminants: Substances introduced during sample preparation, such as polymers from plastic tubes, detergents, or mobile phase additives, can also suppress the analyte signal.[2][3]

• High analyte concentration: At high concentrations, the analyte itself can cause self-suppression, leading to a non-linear detector response.[6]

• Choice of ionization source: Electrospray ionization (ESI) is generally more susceptible to ion suppression than atmospheric pressure chemical ionization (APCI).[2][3][8]

Q3: How can I determine if my 1,2-Dipalmitoyl-sn-glycerol-d9 analysis is affected by ion suppression?

A3: Two common experimental protocols can be used to detect and evaluate ion suppression:

• Post-Column Infusion: This method helps to identify the regions in the chromatogram where ion suppression occurs.[4][5][6] A solution of 1,2-Dipalmitoyl-sn-glycerol-d9 is continuously infused into the mass spectrometer after the analytical column. A blank matrix sample is then injected. A dip in the constant baseline signal of the analyte indicates the retention times at which matrix components are eluting and causing suppression.[5][6]

• Post-Extraction Spike: This quantitative method determines the extent of ion suppression.[1][3] The peak area of a pure standard of 1,2-Dipalmitoyl-sn-glycerol-d9 (A) is compared to the peak area of the same standard spiked into a blank matrix extract after the extraction process (B). The matrix effect can be calculated as: Matrix Effect (%) = (B/A) x 100 . A value below 100% indicates ion suppression.[1]

Q4: Can using a deuterated internal standard like 1,2-Dipalmitoyl-sn-glycerol-d9 completely eliminate ion suppression effects?

A4: While using a stable isotope-labeled internal standard (SIL-IS) like 1,2-Dipalmitoyl-sn-glycerol-d9 is a highly effective strategy to compensate for ion suppression, it may not completely eliminate the issue. The underlying principle is that the analyte and the SIL-IS co-elute and experience the same degree of suppression, thus the ratio of their signals remains constant. However, "differential matrix effects" can occur if there are slight differences in retention time or if the matrix affects the analyte and the internal standard differently.[6] Therefore, thorough method development and validation are still crucial.

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting and mitigating ion suppression for 1,2-Dipalmitoyl-sn-glycerol-d9 analysis.

Problem: Low or inconsistent signal intensity for 1,2-Dipalmitoyl-sn-glycerol-d9 in sample matrix compared to pure solvent.

This is a classic symptom of ion suppression. The following workflow can help identify the cause and find a solution.

A logical workflow for troubleshooting ion suppression.

Experimental Protocols

Protocol 1: Post-Column Infusion to Identify Ion Suppression Zones

Objective: To qualitatively identify regions of ion suppression in the chromatographic run.

Methodology:

• Setup: A 'T' connector is placed between the LC column and the mass spectrometer's ion source.

• Infusion: A syringe pump continuously infuses a standard solution of 1,2-Dipalmitoyl-sn-glycerol-d9 (e.g., 100 ng/mL in mobile phase) at a constant flow rate (e.g., 10 µL/min) into the mobile phase post-column. This establishes a stable baseline signal for the analyte.

• Injection: A blank matrix sample (an extract of the biological matrix without the analyte) is injected onto the LC column.

• Analysis: The mass spectrometer monitors the signal of the infused analyte. Any significant and reproducible drop in the signal intensity indicates a region where co-eluting matrix components are causing ion suppression.[5][6]

Protocol 2: Quantification of Matrix Effects using Post-Extraction Spike

Objective: To quantify the percentage of ion suppression or enhancement.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): 1,2-Dipalmitoyl-sn-glycerol-d9 standard prepared in the final mobile phase composition.

  • Set B (Post-Spike Sample): Blank biological sample is extracted first, and then the 1,2-Dipalmitoyl-sn-glycerol-d9 standard is added to the final extract.

  • Set C (Pre-Spike Sample): 1,2-Dipalmitoyl-sn-glycerol-d9 standard is added to the biological sample before the extraction process (used to determine recovery).

• Analysis: Analyze all three sets of samples by LC-MS.

• Calculation:

  • Matrix Effect (%) = [ (Mean peak area of Set B) / (Mean peak area of Set A) ] * 100

  • Recovery (%) = [ (Mean peak area of Set C) / (Mean peak area of Set B) ] * 100

A matrix effect value significantly less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Data Presentation: Mitigation Strategies for Ion Suppression

Effective sample preparation is the most critical step in mitigating ion suppression by removing interfering matrix components.[2] The choice of technique depends on the nature of the sample matrix and the analyte.

Sample Preparation Technique	Principle	Relative Effectiveness for Lipids	Key Considerations
Protein Precipitation (PPT)	Proteins are precipitated from the sample using an organic solvent (e.g., acetonitrile).	Moderate	Simple and fast, but may not effectively remove phospholipids and salts, which are major sources of ion suppression.[5]
Liquid-Liquid Extraction (LLE)	The analyte is partitioned between two immiscible liquid phases, separating it from interfering matrix components.	Good	Can be very effective at removing salts and some polar lipids. Requires optimization of solvent systems (e.g., Bligh-Dyer or Folch extraction for lipids).[2][9]
Solid-Phase Extraction (SPE)	The analyte is selectively adsorbed onto a solid sorbent and then eluted, leaving interferences behind.	Excellent	Highly effective for removing phospholipids and other interferences.[2][10] Requires method development to select the appropriate sorbent and elution solvents.

Visualization of Key Concepts

Signaling Pathway Involving Diacylglycerol (DAG)

1,2-Dipalmitoyl-sn-glycerol is a diacylglycerol (DAG) that acts as a second messenger in various signaling pathways, most notably in the activation of Protein Kinase C (PKC).[11]

Activation of PKC by DAG and IP3.

This guide provides a foundational understanding and practical steps to address ion suppression in the mass spectrometric analysis of 1,2-Dipalmitoyl-sn-glycerol-d9. For further assistance, please consult the technical documentation for your specific instrument and consider application notes from reputable sources.

References

• 1. benchchem.com [benchchem.com]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 6. benchchem.com [benchchem.com]
• 7. littlemsandsailing.com [littlemsandsailing.com]
• 8. providiongroup.com [providiongroup.com]
• 9. benchchem.com [benchchem.com]
• 10. waters.com [waters.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 1,2-Dipalmitoyl-sn-glycerol-d9

Welcome to the technical support center for the LC-MS analysis of 1,2-Dipalmitoyl-sn-glycerol-d9 (d9-DPG). This resource is designed for researchers, scientists, and drug development professionals to provide robust troubleshooting guidance and frequently asked questions (FAQs) for improving chromatographic peak shape and ensuring data quality.

Frequently Asked Questions (FAQs)

Q1: What are the most common peak shape issues observed for 1,2-Dipalmitoyl-sn-glycerol-d9? The most frequently encountered issues are peak tailing, fronting, and excessive broadening. These problems can compromise resolution, sensitivity, and the accuracy of quantification. Peak splitting can also occur, often indicating a physical issue with the column or system.[1]

Q2: Why is my deuterated standard (d9-DPG) showing a slightly different retention time than the native 1,2-DPG? A small, consistent shift in retention time between a deuterated standard and its native analyte is a known phenomenon called a chromatographic isotope effect.[2] This is more noticeable with a higher number of deuterium atoms.[2] The primary concern is not the small shift itself, but ensuring that the two compounds experience the same matrix effects for accurate quantification, which is best achieved with complete co-elution.[3]

Q3: What type of column is recommended for d9-DPG analysis? Reversed-phase columns with an octadecylsilyl (C18 or ODS) stationary phase are most commonly used for diacylglycerol analysis.[4] Modern, fully end-capped columns with high-purity silica are often recommended to minimize secondary interactions that can cause peak tailing.[4]

Q4: Which mobile phase additives are best for analyzing diacylglycerols like d9-DPG? Mobile phase additives are crucial for good peak shape and ionization efficiency. For reversed-phase LC-MS of diacylglycerols in positive ion mode, mobile phases containing 10 mM ammonium formate or 10 mM ammonium formate with 0.1% formic acid have been shown to provide high signal intensity and robust retention times.[5][6][7] These additives promote the formation of [M+NH₄]⁺ adducts, which are stable and characteristic for diacylglycerols.[5][8][9]

Q5: Can the 1,2-Dipalmitoyl-sn-glycerol-d9 isomerize during sample preparation or analysis? Yes. A significant challenge with 1,2-diacylglycerols is their tendency to undergo acyl migration to form the more stable 1,3-diacylglycerol isomer.[10] This process can be accelerated by heat, polar solvents, and non-neutral pH conditions.[10] Isomerization can lead to the appearance of a second peak or peak broadening if the isomers are not chromatographically resolved, which can complicate quantification.

Troubleshooting Guides

This section addresses specific peak shape problems you may encounter during the LC-MS analysis of 1,2-Dipalmitoyl-sn-glycerol-d9.

Issue 1: Peak Tailing

Question: My d9-DPG peak exhibits significant tailing. What are the potential causes and how can I fix it?

Answer: Peak tailing is often caused by unwanted secondary interactions between the analyte and the stationary phase or by column overload.

Potential Causes & Solutions:

• Secondary Silanol Interactions: Residual, un-capped silanol groups on the silica-based column packing can interact with the glycerol backbone of d9-DPG, causing tailing.[4][11]

  • Solution 1: Add a mobile phase modifier to suppress silanol activity. Adding a small amount of an acidic modifier like 0.1% formic acid to the mobile phase can help protonate the silanols and reduce these interactions.[4]

  • Solution 2: Use a modern, fully end-capped, high-purity silica column designed for minimal silanol activity.[4]

• Column Overload: Injecting too much analyte can saturate the stationary phase, leading to tailing peaks.[12][13]

  • Solution: Reduce the concentration of your sample or decrease the injection volume.[4][12]

• Extra-Column Volume: Excessive volume from tubing, fittings, or detector flow cells can contribute to peak distortion.[1]

  • Solution: Ensure all fittings are properly connected and use tubing with the smallest appropriate internal diameter.[11]

Issue 2: Peak Fronting

Question: My d9-DPG peak is fronting (a leading edge that is less steep than the trailing edge). What is causing this?

Answer: Peak fronting is most commonly a result of mismatched solvent strength between the sample solvent and the mobile phase.

Potential Causes & Solutions:

• Strong Injection Solvent: If the sample is dissolved in a solvent that is significantly stronger (more eluting power) than the initial mobile phase, the analyte band will spread down the column before the gradient begins, causing a fronting peak.[1][11]

  • Solution: Reconstitute the dried lipid extract in a solvent that is as weak as or weaker than your initial mobile phase.[11] For a typical reversed-phase gradient starting at a high aqueous percentage, this would mean a solvent with a high aqueous content. However, for lipidomics, where gradients often start with high organic content, it is best to dissolve the sample directly in the initial mobile phase composition (e.g., 90:10 acetonitrile:isopropanol).

Issue 3: Broad or Split Peaks

Question: My d9-DPG peak is very broad or is splitting into two. What should I investigate?

Answer: Broad or split peaks can indicate issues with the column's physical integrity, contamination, or on-column chemical processes.

Potential Causes & Solutions:

• Column Contamination or Degradation: The accumulation of matrix components can block the column frit or degrade the stationary phase, leading to peak distortion.[1][11]

  • Solution 1: Flush the column with a strong solvent (e.g., isopropanol) to remove contaminants.[12]

  • Solution 2: If flushing does not resolve the issue, the column may be degraded and require replacement.[11]

• Column Void: A void or channel can form at the head of the column, causing the sample band to split as it enters the stationary phase.[1]

  • Solution: This issue is typically irreversible, and the column will need to be replaced.

• Isomerization: As mentioned in the FAQs, 1,2-DPG can isomerize to 1,3-DPG.[10] If your chromatography provides partial separation of these isomers, you may see a broadened peak or a partially resolved doublet.

  • Solution: Ensure sample preparation and storage conditions minimize isomerization (e.g., prepare solutions fresh, store at -20°C or below, avoid pH extremes).[10] Optimize chromatography to either fully resolve or co-elute the isomers for consistent integration.

Data Presentation

Table 1: Effect of Mobile Phase Modifiers on Diacylglycerol Analysis

This table summarizes the impact of common mobile phase additives on signal intensity and peak shape for diacylglycerol analysis in reversed-phase LC-MS, based on findings from lipidomics studies.

Mobile Phase Modifier (Positive ESI Mode)	Expected Signal Intensity	Peak Shape Considerations	Recommended Use
0.1% Formic Acid	Moderate to Good	Can improve peak shape by suppressing silanol interactions, but may result in broader peaks if ionic strength is too low.[14][15]	Good general-purpose additive, often used in combination with ammonium salts.[7]
10 mM Ammonium Formate	High	Generally provides good peak shape. Promotes the formation of [M+NH₄]⁺ adducts, which are highly stable for diacylglycerols.[7][8]	Highly recommended for robust diacylglycerol quantification.[6][7]
10 mM Ammonium Formate + 0.1% Formic Acid	High	Offers a good balance of high ionization efficiency and suppression of secondary interactions, leading to sharp, symmetrical peaks.[7][8]	An excellent combination for optimizing peak shape and sensitivity in lipidomics.[7]
10 mM Ammonium Acetate	Moderate to Good	Can be a reasonable compromise for methods analyzing a wide range of lipids in both positive and negative modes.[7][16]	A viable alternative, though ammonium formate is often preferred for diacylglycerols in positive mode.[7]

Experimental Protocols

Protocol 1: Sample Preparation (Lipid Extraction)

This protocol is a modified Bligh-Dyer method for extracting total lipids from a biological matrix (e.g., plasma).

• Thaw 100 µL of plasma sample on ice.

• Add 10 µL of an appropriate internal standard solution (containing d9-DPG) in methanol.

• Add 375 µL of a 1:2 (v/v) chloroform:methanol mixture. Vortex for 30 seconds.

• Add 125 µL of chloroform. Vortex for 30 seconds.

• Add 125 µL of 0.9% NaCl solution. Vortex for 30 seconds.

• Centrifuge at 3,000 x g for 10 minutes at 4°C to induce phase separation.

• Collect the lower organic phase (chloroform layer) using a glass pipette and transfer it to a new glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., a mixture of acetonitrile and isopropanol with 10 mM ammonium formate) for LC-MS analysis. This step is critical to prevent peak distortion.[1][11]

Protocol 2: Recommended LC-MS Parameters

This protocol provides a starting point for developing a robust LC-MS method for d9-DPG.

• Instrumentation: HPLC or UHPLC system coupled to a triple quadrupole or high-resolution mass spectrometer with an electrospray ionization (ESI) source.

• Column: Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate and 0.1% formic acid.[7]

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[7]

• Flow Rate: 0.4 - 0.6 mL/min.

• Column Temperature: 50 - 60°C. Elevated temperatures can improve peak shape for lipids by reducing mobile phase viscosity and improving mass transfer.[17][18][19]

• Gradient Elution: A typical gradient would start with a lower percentage of Mobile Phase B, ramping up to a high percentage to elute the non-polar diacylglycerols, followed by a re-equilibration step.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis: Monitor for the [M+NH₄]⁺ adduct of d9-DPG using Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

Visualization

Troubleshooting Workflow Diagram

A logical workflow for troubleshooting poor peak shape in d9-DPG analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Retention Time shifts using deuterated internal standards.: /home/support [skyline.ms]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. lcms.cz [lcms.cz]
• 6. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. Detection of the Abundance of Diacylglycerol and Triacylglycerol Molecular Species in Cells Using Neutral Loss Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. mastelf.com [mastelf.com]
• 13. agilent.com [agilent.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. halocolumns.com [halocolumns.com]
• 16. researchgate.net [researchgate.net]
• 17. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]
• 19. Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 1,2-Dipalmitoyl-sn-glycerol-d9 as an Internal Standard

Welcome to the technical support center for the optimization and use of 1,2-Dipalmitoyl-sn-glycerol-d9 (d9-DAG) as an internal standard in mass spectrometry-based lipidomics. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed protocols for accurate and reproducible quantification of 1,2-Dipalmitoyl-sn-glycerol (DPG).

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using 1,2-Dipalmitoyl-sn-glycerol-d9 as an internal standard?

A1: 1,2-Dipalmitoyl-sn-glycerol-d9 is a stable isotope-labeled (SIL) internal standard used in quantitative mass spectrometry.[1] Its chemical and physical properties are nearly identical to the endogenous analyte, 1,2-Dipalmitoyl-sn-glycerol. This allows it to co-elute chromatographically and experience similar ionization effects, effectively compensating for variations that can occur during sample preparation, injection, and ionization, leading to more accurate and precise quantification.[2][3]

Q2: What is a recommended starting concentration for d9-DAG in my experiments?

A2: While there is no universally fixed concentration, a common starting point is to use a concentration that is within the same order of magnitude as the expected concentration of the endogenous analyte in your samples.[2] A good practice is to aim for a concentration that falls in the mid-range of your calibration curve.[4] It is crucial to perform an optimization experiment to determine the ideal concentration for your specific assay and matrix.

Q3: How do I prepare a stock solution of d9-DAG?

A3: 1,2-Dipalmitoyl-sn-glycerol-d9, like its non-labeled counterpart, is lipophilic and has low solubility in aqueous solutions. It is typically dissolved in an organic solvent to create a concentrated stock solution. Common solvents include dimethyl sulfoxide (DMSO), ethanol, or a chloroform:methanol mixture.[5] It is essential to prepare a high-concentration stock solution to minimize the volume of organic solvent added to your samples, which can be toxic to cells or interfere with the analysis.

Q4: My d9-DAG signal is weak or absent. What are the possible causes?

A4: A weak or absent signal from your d9-DAG internal standard can be due to several factors:

• Incorrect Preparation: Errors in the calculation or dilution of your stock solution.

• Degradation: Improper storage or repeated freeze-thaw cycles of the stock solution can lead to degradation.

• Instrumental Issues: Suboptimal mass spectrometer parameters, such as collision energy or source settings, or a contaminated ion source.[6]

• Sample Preparation Errors: Inconsistent or incorrect addition of the internal standard to the samples.

Q5: The peak for d9-DAG is separating from the analyte peak in my chromatogram. Is this a problem?

A5: Ideally, the deuterated internal standard should co-elute with the analyte for the most effective correction of matrix effects. However, slight chromatographic separation can sometimes occur with deuterated standards. If the peaks still significantly overlap, the impact on quantification may be minimal. If the separation is substantial, it is advisable to adjust the chromatographic conditions, such as the mobile phase gradient or column temperature, to improve co-elution.[7]

Troubleshooting Guide

This guide addresses specific issues you may encounter when using 1,2-Dipalmitoyl-sn-glycerol-d9 as an internal standard.

Issue	Possible Cause(s)	Recommended Solution(s)
High Variability in Internal Standard Signal Across Samples	Inconsistent addition of the internal standard solution to each sample. Variable extraction recovery between samples. Differential matrix effects in individual samples.	Ensure precise and consistent pipetting of the internal standard into every sample. Optimize the lipid extraction protocol to ensure high and reproducible recovery. Evaluate and minimize matrix effects through improved sample cleanup or chromatographic separation.
Isotopic Crosstalk from Analyte to Internal Standard	The natural isotopic abundance of the unlabeled analyte (containing ¹³C) contributes to the signal of the deuterated internal standard.	Assess the contribution by analyzing a high-concentration sample of the unlabeled analyte without the internal standard and monitoring the d9-DAG mass channel.[7] If significant crosstalk is observed, consider increasing the concentration of the internal standard or applying a mathematical correction to the data.[8][9]
Presence of Unlabeled Analyte in Internal Standard Solution	Impurity in the deuterated internal standard from the supplier.	Analyze a high-concentration solution of the d9-DAG internal standard alone and monitor for a signal at the analyte's mass transition.[7] If a significant signal is detected, review the certificate of analysis for isotopic purity and contact the supplier if necessary.
Poor Peak Shape or Tailing for d9-DAG	Suboptimal chromatographic conditions. Column degradation or contamination. Inappropriate injection solvent.	Optimize the mobile phase composition and gradient. Replace or clean the LC column. Ensure the sample is dissolved in a solvent compatible with the initial mobile phase.
Non-linear Calibration Curve	Saturation of the mass spectrometer detector at high concentrations. Significant isotopic crosstalk at high analyte concentrations. Inappropriate concentration of the internal standard.	Dilute samples to fall within the linear range of the detector. Assess and correct for isotopic crosstalk. Re-optimize the internal standard concentration to be closer to the mid-point of the expected analyte concentration range.

Experimental Protocols

Protocol 1: Preparation of 1,2-Dipalmitoyl-sn-glycerol-d9 Stock Solution

Materials:

• 1,2-Dipalmitoyl-sn-glycerol-d9 (powder)

• High-purity organic solvent (e.g., DMSO, Ethanol, or Chloroform:Methanol 1:1 v/v)

• Sterile microcentrifuge tubes or glass vials with PTFE-lined caps

• Vortex mixer

• Calibrated analytical balance

Procedure:

• Accurately weigh a precise amount of 1,2-Dipalmitoyl-sn-glycerol-d9 powder in a sterile tube/vial.

• Add the calculated volume of the chosen organic solvent to achieve the desired stock solution concentration (e.g., 1 mg/mL).

• Vortex the solution vigorously until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution, but avoid excessive heat to prevent degradation.

• Store the stock solution in aliquots at -20°C or lower to minimize freeze-thaw cycles.

Protocol 2: Determination of Optimal Internal Standard Concentration

Objective: To determine the concentration of 1,2-Dipalmitoyl-sn-glycerol-d9 that provides a stable and appropriate signal intensity relative to the expected analyte concentration range.

Methodology:

• Prepare Analyte Calibration Standards: Prepare a series of calibration standards of the unlabeled 1,2-Dipalmitoyl-sn-glycerol in a representative blank matrix (e.g., stripped plasma or cell lysate) covering the expected analytical range.

• Prepare Internal Standard Working Solutions: Prepare several working solutions of 1,2-Dipalmitoyl-sn-glycerol-d9 at different concentrations (e.g., low, medium, and high, bracketing the expected mid-point of the analyte's concentration range).

• Spike Samples: Spike a constant volume of each d9-DAG working solution into aliquots of each analyte calibration standard and a blank matrix sample.

• Sample Preparation: Perform the lipid extraction procedure on all prepared samples.

• LC-MS/MS Analysis: Analyze the extracted samples using the established LC-MS/MS method.

• Data Analysis:

  • Evaluate the peak area of the d9-DAG in the blank matrix samples for each concentration to ensure a clean signal.

  • For each d9-DAG concentration, plot the analyte/internal standard peak area ratio against the analyte concentration to generate a calibration curve.

  • Assess the linearity (R²) and the slope of each calibration curve.

  • Examine the signal intensity of the d9-DAG across the range of analyte concentrations. The optimal d9-DAG concentration should yield a stable signal that is not suppressed by high concentrations of the analyte and provides good precision at the lower limit of quantification.

Visualizations

Caption: General experimental workflow for lipid quantification using an internal standard.

Caption: A logical workflow for troubleshooting inconsistent internal standard signals.

References

• 1. benchchem.com [benchchem.com]
• 2. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? | MtoZ Biolabs [mtoz-biolabs.com]
• 3. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 4. Intramyocellular diacylglycerol concentrations and [U-13C]palmitate isotopic enrichment measured by LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

solubility issues with 1,2-Dipalmitoyl-sn-glycerol-d9 in methanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with 1,2-Dipalmitoyl-sn-glycerol-d9 in methanol and other experimental systems.

Frequently Asked Questions (FAQs)

Q1: I am having difficulty dissolving 1,2-Dipalmitoyl-sn-glycerol-d9 in methanol. Is this expected?

A1: 1,2-Dipalmitoyl-sn-glycerol-d9, like its non-deuterated counterpart, is a lipophilic molecule and has limited solubility in polar solvents like methanol, especially at high concentrations or low temperatures.[1] While it is soluble in organic solvents such as ethanol, DMSO, and dimethylformamide (DMF), complete dissolution in pure methanol might require specific techniques.[2][3]

Q2: My 1,2-Dipalmitoyl-sn-glycerol-d9 precipitates out of solution when I dilute my methanol stock into an aqueous buffer. How can I prevent this?

A2: This is a common issue due to the low solubility of diacylglycerols in aqueous solutions.[4][5] To avoid precipitation, it is recommended to first prepare a highly concentrated stock solution in a water-miscible organic solvent like DMSO or ethanol.[4] When preparing your working solution, add the stock solution dropwise into the aqueous buffer while vortexing to facilitate dispersion.[5] Keeping the final concentration of the organic solvent to a minimum (typically ≤ 0.5%) is crucial to prevent both precipitation and potential solvent-induced cytotoxicity in cell-based assays.[4]

Q3: What are the recommended solvents and their approximate solubilities for 1,2-Dipalmitoyl-sn-glycerol?

A3: The solubility of 1,2-Dipalmitoyl-sn-glycerol has been reported in several organic solvents. While specific data for the d9 version in methanol is not extensively published, the values for the non-deuterated form provide a strong reference.

Quantitative Solubility Data

Solvent	Approximate Solubility
Dimethylformamide (DMF)	~20 mg/mL[3][6]
Ethanol	~30 mg/mL[3][6]
Dimethyl sulfoxide (DMSO)	~5 mg/mL[3][6]
Phosphate-Buffered Saline (PBS, pH 7.2)	~0.25 mg/mL[3][6]

Q4: Can I heat the methanol solution to improve the solubility of 1,2-Dipalmitoyl-sn-glycerol-d9?

A4: Gentle warming can aid in the dissolution of 1,2-Dipalmitoyl-sn-glycerol-d9.[1][4] A 37°C water bath is often suggested.[4] However, prolonged exposure to heat, especially in solution, can accelerate the isomerization of the biologically active 1,2-diacylglycerol to the inactive 1,3-diacylglycerol isomer.[1] Therefore, it is advisable to prepare solutions fresh for each experiment and avoid long-term storage at room temperature.[1]

Q5: Are there any other techniques to improve the dissolution of 1,2-Dipalmitoyl-sn-glycerol-d9?

A5: Besides gentle warming, sonication can also help to dissolve the compound and to redissolve any precipitates that may have formed.[1][7] For aqueous systems, another approach is to prepare lipid vesicles or liposomes.[1]

Q6: How should I store my 1,2-Dipalmitoyl-sn-glycerol-d9 to ensure its stability?

A6: As a solid, 1,2-Dipalmitoyl-sn-glycerol-d9 is relatively stable but should be stored at -20°C in a tightly sealed container, preferably under an inert atmosphere.[1] Stock solutions in organic solvents should also be stored at -20°C or -80°C.[1] To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into single-use vials.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Compound will not dissolve in methanol.	- Concentration is too high.- Temperature is too low.	- Try a different solvent with higher reported solubility like ethanol or DMF.[3][6]- Gently warm the solution in a 37°C water bath.[4]- Use sonication to aid dissolution.[1]
Precipitation occurs when adding to aqueous media.	- Low intrinsic solubility of the lipid in aqueous solutions.[5]- Final concentration of the lipid exceeds its solubility limit.	- Prepare a high-concentration stock in DMSO or ethanol.[4]- Add the stock solution dropwise to the aqueous buffer while vortexing.[5]- Ensure the final concentration of the organic solvent is minimal (≤ 0.5%).[4]
Inconsistent experimental results.	- Incomplete dissolution of the stock solution.- Degradation of 1,2-isomer to the inactive 1,3-isomer.[4]	- Ensure the compound is completely dissolved in the organic solvent before further dilution.[4]- Prepare solutions fresh for each experiment.[1]- Store stock solutions properly at -20°C or -80°C and avoid repeated freeze-thaw cycles.[1]

Experimental Protocols

Protocol: Preparation of a 1,2-Dipalmitoyl-sn-glycerol-d9 Stock Solution

This protocol outlines the preparation of a stock solution in an organic solvent, which can then be diluted into aqueous media for experiments.

Materials:

• 1,2-Dipalmitoyl-sn-glycerol-d9 (crystalline solid)

• Anhydrous dimethyl sulfoxide (DMSO) or ethanol

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath (optional, set to 37°C)

• Sonicator (optional)

Procedure:

• Calculate the required mass: Determine the mass of 1,2-Dipalmitoyl-sn-glycerol-d9 needed to achieve the desired stock solution concentration (e.g., 10 mM).

• Weigh the compound: Accurately weigh the calculated mass of the compound in a sterile microcentrifuge tube.

• Add the solvent: Add the calculated volume of DMSO or ethanol to the tube.

• Dissolve the compound: Vortex the solution vigorously. If the compound does not fully dissolve, the following steps can be taken:

  • Gentle Warming: Place the tube in a 37°C water bath for short periods, vortexing in between, until the solid is completely dissolved.[4]

  • Sonication: Sonicate the solution in a bath sonicator until the solution is clear.[1]

• Storage: Store the stock solution in tightly sealed, single-use aliquots at -20°C or -80°C.[1]

Visualizations

Signaling Pathway

Caption: Role of 1,2-Diacylglycerol in the Protein Kinase C (PKC) signaling pathway.

Experimental Workflow

Caption: A logical workflow for troubleshooting solubility issues.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Avanti Research™ FAQs [sigmaaldrich.com]

preventing degradation of 1,2-Dipalmitoyl-sn-glycerol-d9 during sample prep

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of 1,2-Dipalmitoyl-sn-glycerol-d9 (DPG-d9) during sample preparation. Find answers to frequently asked questions and troubleshoot common issues to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 1,2-Dipalmitoyl-sn-glycerol-d9?

The main degradation pathway for 1,2-Dipalmitoyl-sn-glycerol-d9 is acyl migration, where the palmitoyl group at the sn-2 position moves to the sn-3 position, resulting in the isomerization of the biologically active 1,2-DAG to the more stable but biologically less active 1,3-diacylglycerol (1,3-DPG).[1] This process can be accelerated by several factors during sample preparation.

Q2: What factors accelerate the degradation of DPG-d9 during sample preparation?

Several factors can promote the isomerization of 1,2-DPG-d9 to 1,3-DPG:

• High Temperatures: Increased temperatures significantly accelerate the rate of acyl migration.[1]

• Polar Protic Solvents: Solvents like methanol and ethanol can facilitate acyl migration. While necessary for extraction, prolonged exposure should be minimized.

• Acidic or Basic Conditions: Deviations from a neutral pH can catalyze the isomerization process.

• Enzymatic Degradation: Lipases present in biological samples can hydrolyze the ester bonds of DPG-d9. It is crucial to quench enzymatic activity immediately upon sample collection.[2]

Q3: How does the deuterium (d9) label affect the stability of the molecule?

The deuterium label in 1,2-Dipalmitoyl-sn-glycerol-d9 is located on the terminal methyl group of one of the palmitoyl chains. While deuterium labeling is known to slow down reactions involving the cleavage of a carbon-deuterium bond (a phenomenon known as the kinetic isotope effect), it is unlikely to have a significant direct impact on the rate of acyl migration. Acyl migration primarily involves the intramolecular movement of the acyl group and does not involve the cleavage of the C-D bonds in the d9-label. However, the d9-label is crucial for its use as an internal standard in mass spectrometry-based quantification.[3]

Q4: What are the recommended storage conditions for DPG-d9 and its solutions?

To ensure maximum stability, adhere to the following storage guidelines:

• Solid Form: Store at -20°C or below in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).[4][5]

• Solutions: Whenever possible, prepare solutions fresh for each experiment.[4] If storage is necessary, dissolve in a high-purity aprotic solvent (e.g., chloroform, methyl-tert-butyl ether) at a known concentration, aliquot into single-use vials to avoid repeated freeze-thaw cycles, and store at -80°C under an inert atmosphere.[1][4]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with 1,2-Dipalmitoyl-sn-glycerol-d9.

Issue	Possible Cause(s)	Recommended Solution(s)
Presence of a 1,3-DPG isomer peak in my analysis (e.g., LC-MS).	Acyl migration has occurred during sample storage or preparation.	- Review your storage conditions; ensure the compound is stored at ≤-20°C under an inert atmosphere.[4]- Minimize the time the sample is exposed to room temperature and polar protic solvents during extraction.[1]- Prepare solutions fresh before use.[4]- Use a validated analytical method capable of separating 1,2- and 1,3-isomers to accurately assess purity.
Inconsistent results in cell-based assays.	- Varying purity of the DPG-d9 stock due to isomerization.- Degradation in the assay medium.	- Regularly check the isomeric purity of your stock solution using an appropriate analytical method.- Prepare aqueous dispersions or liposomes of DPG-d9 immediately before adding them to your cell cultures.[6]- Minimize the time the compound is in aqueous buffers.
Low recovery of DPG-d9 after lipid extraction.	- Inefficient extraction method.- Degradation during extraction.	- Use a robust lipid extraction method like the Folch or Bligh & Dyer, ensuring all steps are performed at low temperatures (e.g., on ice).[7]- Ensure phase separation is complete to avoid loss of the lipid-containing organic layer.- Minimize the time between extraction and analysis.
Difficulty separating 1,2- and 1,3-DPG isomers by chromatography.	- Suboptimal chromatographic conditions.	- For Thin Layer Chromatography (TLC), use silica gel plates impregnated with boric acid, which helps to separate the isomers and reduce on-plate isomerization.[6]- For Liquid Chromatography (LC), use a high-resolution column and optimize the mobile phase to achieve baseline separation of the isomers.

Quantitative Data on 1,2-Diacylglycerol Stability

The following table summarizes the estimated stability of 1,2-diacylglycerols under various conditions, based on available kinetic data for long-chain DAGs. Note that these are estimations and the actual stability of DPG-d9 may vary.

Condition	Parameter	Value	Implication for Sample Prep
Temperature	Half-life (t½) of 1,2-DAG at 25°C	~3,425 hours	At room temperature, degradation is slow but significant over long periods. Keep samples on ice.
Half-life (t½) of 1,2-DAG at 80°C	~15.8 hours	High temperatures drastically accelerate degradation. Avoid any heating steps.
Solvent Polarity	Relative rate of acyl migration	Hexane > Dichloromethane > Ethanol ≈ Acetonitrile	Non-polar aprotic solvents may surprisingly promote faster migration than polar aprotic solvents. Minimize exposure to all solvents.

Recommended Experimental Protocol: Lipid Extraction for DPG-d9 Analysis

This protocol is a modified Bligh & Dyer method designed to minimize the degradation of 1,2-Dipalmitoyl-sn-glycerol-d9 during extraction from plasma samples.[7]

Materials:

• Plasma sample (anticoagulated with EDTA)

• Internal Standard (ISTD) solution (e.g., a different deuterated DAG)

• Chloroform (HPLC grade, chilled)

• Methanol (HPLC grade, chilled)

• 0.9% NaCl solution (chilled)

• Glass centrifuge tubes with Teflon-lined caps

• Centrifuge capable of 3000 x g and maintaining 4°C

• Nitrogen gas stream for evaporation

Procedure:

• Sample Thawing: Thaw plasma samples on ice.

• Internal Standard Addition: In a glass centrifuge tube, add 100 µL of plasma. Add 10 µL of the internal standard solution.

• Lipid Extraction (perform on ice): a. Add 375 µL of a pre-chilled 1:2 (v/v) chloroform:methanol mixture. b. Vortex for 30 seconds. c. Add 125 µL of chilled chloroform. d. Vortex for 30 seconds. e. Add 125 µL of chilled 0.9% NaCl solution. f. Vortex for 30 seconds.

• Phase Separation: Centrifuge at 3000 x g for 10 minutes at 4°C. This will separate the mixture into two phases.

• Lipid Collection: Carefully collect the lower organic (chloroform) phase containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube. Be careful not to disturb the protein interface.

• Drying: Dry the extracted lipids under a gentle stream of nitrogen gas. Avoid excessive heat.

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for your downstream analysis (e.g., the initial mobile phase for LC-MS).

Visualizations

Caption: Primary degradation pathway of 1,2-diacylglycerols.

Caption: Workflow for minimizing DPG-d9 degradation.

Caption: Decision tree for troubleshooting isomer contamination.

References

• 1. Isotope effect on lipid peroxidation - Wikipedia [en.wikipedia.org]
• 2. GIST Scholar: Metabolic Deuterium Oxide Labeling for Quantitative Lipidomics [scholar.gist.ac.kr]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Acyl migration of 2-monoacylglycerols rich in DHA: Effect of temperature and solvent medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchmgt.monash.edu [researchmgt.monash.edu]

Technical Support Center: Troubleshooting Liposome Instability with 1,2-Dipalmitoyl-sn-glycerol-d9

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting for liposome instability issues encountered when using 1,2-Dipalmitoyl-sn-glycerol-d9.

Frequently Asked Questions (FAQs)

Q1: My liposome suspension containing 1,2-Dipalmitoyl-sn-glycerol-d9 is showing visible aggregation and precipitation. What is the likely cause?

A1: Aggregation in liposome preparations is a common issue that can stem from several factors. When using deuterated lipids like 1,2-Dipalmitoyl-sn-glycerol-d9, a primary suspect is the alteration of the lipid bilayer's physical properties. Specifically, deuteration of the lipid acyl chains can lower the phase transition temperature (Tm) of the lipid mixture.[1][2] If the hydration and extrusion steps are performed at a temperature that is not appropriately adjusted for this lower Tm, it can lead to incomplete or improper lipid hydration, resulting in aggregation.

Other potential causes include:

• Low Surface Charge: If your formulation primarily consists of neutral lipids, the lack of electrostatic repulsion between vesicles can lead to aggregation.[3]

• Inappropriate pH or High Ionic Strength of the Buffer: The pH and salt concentration of your hydration buffer can influence the surface charge and stability of the liposomes.[3]

• Isomerization: 1,2-diacylglycerols can isomerize to the more stable 1,3- form, which may affect membrane packing and stability.[4]

Q2: I am observing premature leakage of the encapsulated drug from my liposomes formulated with 1,2-Dipalmitoyl-sn-glycerol-d9. Why is this happening?

A2: Premature leakage from liposomes is often indicative of a compromised or unstable lipid bilayer. The inclusion of 1,2-Dipalmitoyl-sn-glycerol-d9 can contribute to this in a few ways:

• Altered Membrane Fluidity: Deuterated phospholipids have been shown to have a less ordered gel phase.[1] This could translate to a less tightly packed lipid bilayer, thereby increasing its permeability and leading to leakage.

• Phase Transition Temperature: If the liposomes are stored or used at a temperature close to or above the main phase transition temperature of the lipid mixture, the bilayer will be in a more fluid and permeable state, which can facilitate leakage.[5][6] As deuteration lowers the Tm, your formulation may be more susceptible to temperature-induced leakage.[1][2]

• Diacylglycerol-Induced Destabilization: Diacylglycerols, by their conical shape, can introduce packing defects and increase the propensity for the formation of non-lamellar phases, which can act as transient pores for drug release.

Q3: How does the deuteration in 1,2-Dipalmitoyl-sn-glycerol-d9 specifically affect the properties of my liposomes?

A3: The primary effect of deuterating the acyl chains of lipids is a change in their physical behavior, particularly the phase transition temperature (Tm). Studies on deuterated phospholipids, such as dipalmitoylphosphatidylcholine (DPPC), have shown a decrease in Tm by 3-5 °C compared to their non-deuterated counterparts.[1][2] This is attributed to the weaker van der Waals interactions between C-D bonds compared to C-H bonds, leading to a less ordered and less stable gel phase.[1]

This means that if you are co-formulating 1,2-Dipalmitoyl-sn-glycerol-d9 with other lipids, the overall Tm of your liposome formulation will likely be lower than if you were using the non-deuterated version. This is a critical parameter to consider during the preparation and handling of your liposomes to ensure their stability.

Q4: My liposome size, as measured by Dynamic Light Scattering (DLS), is inconsistent and shows a high Polydispersity Index (PDI). How can I improve this?

A4: A high PDI indicates a wide range of liposome sizes in your preparation, which can be a sign of instability and aggregation. To achieve a more uniform size distribution:

• Optimize Hydration and Extrusion Temperature: Ensure that the temperature during the thin-film hydration and extrusion steps is consistently above the main phase transition temperature (Tm) of your specific lipid mixture. Given that 1,2-Dipalmitoyl-sn-glycerol-d9 can lower the overall Tm, you may need to adjust your working temperature accordingly.

• Sufficient Extrusion Passes: Passing the liposome suspension through the extruder membrane multiple times (typically 11-21 passes) is crucial for obtaining a homogenous population of unilamellar vesicles.

• Check for Lipid Degradation or Isomerization: Ensure the purity of your 1,2-Dipalmitoyl-sn-glycerol-d9, as impurities or the presence of the 1,3-isomer can disrupt uniform vesicle formation.[4]

• Incorporate Charged Lipids: Adding a small percentage of a charged lipid (e.g., DPPG) can increase electrostatic repulsion between liposomes and prevent aggregation, leading to a more stable and uniform size distribution.

Quantitative Data Summary

The following tables summarize key quantitative data relevant to liposome stability.

Table 1: Effect of Acyl Chain Deuteration on the Phase Transition Temperature (Tm) of Phosphatidylcholines

Phospholipid	Non-deuterated Tm (°C)	Deuterated Tm (°C)	ΔTm (°C)
1,2-Dimyristoylphosphatidylcholine (DMPC)	~24	~20	~ -4
1,2-Dipalmitoylphosphatidylcholine (DPPC)	~41	~37	~ -4
1,2-Distearoylphosphatidylcholine (DSPC)	~55	~50	~ -5

Data compiled from studies showing a 3-5°C decrease in Tm upon deuteration of the acyl chains.[1][2]

Table 2: General Guidelines for Liposome Stability based on Physicochemical Properties

Parameter	Indication of Stability	Troubleshooting Consideration
Size (DLS)	Consistent over time	Increase may indicate aggregation
Polydispersity Index (PDI)	< 0.2	High PDI suggests a broad size distribution or aggregation
Zeta Potential	> ±30 mV	Values closer to zero suggest a higher propensity for aggregation
Encapsulation Efficiency	High and stable	A decrease over time indicates leakage

Experimental Protocols

Protocol 1: Liposome Preparation by Thin-Film Hydration and Extrusion

This protocol describes a common method for preparing unilamellar liposomes with a controlled size distribution.

• Lipid Film Formation:

  • Dissolve 1,2-Dipalmitoyl-sn-glycerol-d9 and other lipids in chloroform or a chloroform:methanol mixture in a round-bottom flask at the desired molar ratio.

  • Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the flask wall.

  • To ensure complete solvent removal, place the flask under high vacuum for at least 2 hours.

• Hydration:

  • Determine the phase transition temperature (Tm) of your lipid mixture, accounting for the potential lowering effect of the deuterated lipid.

  • Heat the hydration buffer (e.g., phosphate-buffered saline, PBS) to a temperature at least 5-10°C above the Tm.

  • Add the pre-warmed buffer to the lipid film. If encapsulating a hydrophilic drug, it should be dissolved in this buffer.

  • Agitate the flask by vortexing or gentle swirling to hydrate the lipid film, forming multilamellar vesicles (MLVs). This process should be carried out for 30-60 minutes at a temperature above the Tm.[7]

• Extrusion (Size Reduction):

  • Assemble a liposome extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Heat the extruder to the same temperature used for hydration.

  • Transfer the MLV suspension to a syringe and pass it through the membrane multiple times (typically 11-21 passes) to form unilamellar vesicles (LUVs) with a more uniform size.

Protocol 2: Characterization of Liposome Size and Stability

• Dynamic Light Scattering (DLS):

  • Dilute a small aliquot of the liposome suspension in the hydration buffer to an appropriate concentration.

  • Measure the particle size (Z-average) and Polydispersity Index (PDI) using a DLS instrument.

  • To assess stability, repeat the measurement at different time points and after storage at various temperatures.

• Zeta Potential Analysis:

  • Dilute the liposome suspension in an appropriate low-ionic-strength buffer.

  • Measure the zeta potential to determine the surface charge of the liposomes. A value more negative or positive than ±30 mV generally indicates good colloidal stability.[3]

Protocol 3: Liposome Leakage Assay (Fluorescence Dequenching)

This assay measures the integrity of the liposome membrane over time.

• Encapsulation of Fluorescent Probe:

  • Prepare liposomes as described in Protocol 1, using a hydration buffer containing a self-quenching concentration of a fluorescent dye, such as 5(6)-carboxyfluorescein.

  • Remove the unencapsulated dye by gel filtration or dialysis.

• Leakage Measurement:

  • Dilute the liposome suspension in an iso-osmotic buffer.

  • Monitor the fluorescence intensity over time using a fluorometer.

  • At the end of the experiment, add a detergent (e.g., Triton X-100) to completely lyse the liposomes and measure the maximum fluorescence (100% leakage).

  • Calculate the percentage of leakage at each time point relative to the maximum fluorescence.

Visualizations

Caption: Troubleshooting workflow for liposome instability.

Caption: Potential influence of 1,2-Dipalmitoyl-sn-glycerol-d9 on lipid bilayer packing.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines - Deuterated lipids as proxies for the physical properties of native bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Liposomes: preparation and characterization with a special focus on the application of capillary electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The effect of different lipid components on the in vitro stability and release kinetics of liposome formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

minimizing isotopic interference with 1,2-Dipalmitoyl-sn-glycerol-d9

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs for utilizing 1,2-Dipalmitoyl-sn-glycerol-d9 (d9-DPG) as an internal standard in mass spectrometry-based analyses. The focus is on identifying, minimizing, and correcting for isotopic interference to ensure the highest accuracy in quantification.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-Dipalmitoyl-sn-glycerol-d9 (d9-DPG) and why is it used?

A1: 1,2-Dipalmitoyl-sn-glycerol-d9 is a deuterated form of the diacylglycerol (DAG) 1,2-Dipalmitoyl-sn-glycerol.[1] In this molecule, nine hydrogen atoms have been replaced with their stable isotope, deuterium.[2] This mass shift allows it to be distinguished from the naturally occurring (endogenous) form of the molecule by a mass spectrometer. Because it is chemically and physically almost identical to the endogenous analyte, it is an ideal internal standard for quantitative analysis using techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3][4] It is added at a known concentration to samples and standards to correct for variations in sample preparation, extraction loss, and instrument response, thereby improving the accuracy and precision of the measurement.[4][5]

Q2: What is isotopic interference in the context of using d9-DPG?

A2: Isotopic interference, also known as "cross-talk," occurs when the mass spectral signals of the endogenous analyte (d0-DPG) and the deuterated internal standard (d9-DPG) overlap.[6] This can happen in two primary ways:

• Forward Contribution: The natural isotopic distribution of the abundant endogenous DPG can contribute to the signal of the d9-DPG. Specifically, the M+9 isotopologue of d0-DPG, which contains nine heavy isotopes (e.g., ¹³C), can have a mass-to-charge ratio (m/z) that is indistinguishable from the primary monoisotopic peak of d9-DPG. This becomes more significant at high concentrations of the analyte.[7][8]

• Backward Contribution: The d9-DPG standard may not be 100% isotopically pure.[9] It can contain small amounts of less-deuterated species (d0 to d8) or unlabeled analyte as a synthetic impurity.[5][6] These impurities will contribute to the signal of the endogenous d0-DPG, leading to an overestimation of its concentration, particularly at low levels.[5]

Q3: How can I detect isotopic interference in my experiment?

A3: Detecting isotopic interference involves a few key experiments:

• Analyze a high-concentration analyte sample: Prepare a sample containing the highest expected concentration of the unlabeled analyte (d0-DPG) without adding the d9-DPG internal standard. Analyze this sample and monitor the mass transition for d9-DPG. Any signal detected in the d9-DPG channel indicates forward contribution from the natural isotopes of the analyte.[6]

• Analyze the internal standard alone: Inject a neat, high-concentration solution of the d9-DPG standard. Monitor the mass transitions for both d9-DPG and, crucially, d0-DPG. A signal in the d0-DPG channel reveals the level of unlabeled impurity in your standard (backward contribution).[4][5]

• Examine the calibration curve: Isotopic interference can cause non-linearity in the calibration curve, especially at the high and low ends of the concentration range.[8][10]

Q4: Why is my deuterated standard eluting at a slightly different time than my analyte?

A4: This phenomenon is known as the "chromatographic isotope effect."[11] The increased mass due to deuterium can lead to subtle changes in the molecule's physicochemical properties, causing it to interact differently with the stationary phase of the chromatography column.[11][12] While the goal is co-elution, a small separation is common. If this separation is significant, it can lead to differential matrix effects, where the analyte and standard are exposed to different interfering compounds as they elute, compromising quantification.[5][9]

Troubleshooting Guide

Problem: My results are inconsistent and show poor precision.

• Possible Cause 1: Differential Matrix Effects. Even a slight separation in retention time between d0-DPG and d9-DPG can expose them to different co-eluting matrix components, leading to variable ion suppression or enhancement.[5]

  • Solution: Optimize your chromatographic method to achieve perfect or near-perfect co-elution. This can involve adjusting the mobile phase composition, modifying the gradient, or changing the column temperature.[5][9] If co-elution cannot be achieved, consider using a column with lower resolution to force the peaks to overlap.[12]

• Possible Cause 2: Isotopic Exchange. Deuterium atoms on the standard can sometimes exchange with hydrogen atoms from the sample matrix or mobile phase, particularly in aqueous or protic solutions.[9]

  • Solution: Minimize the time the deuterated standard is in an aqueous matrix before analysis.[9] Test for exchange by incubating the standard in your sample matrix or mobile phase over time and re-analyzing to see if the signal for unlabeled analyte increases.[4] Ensure the deuterium labels are on chemically stable, non-exchangeable positions (e.g., carbon atoms not adjacent to heteroatoms).[5]

Problem: The calculated concentration of endogenous DPG seems artificially high, especially at low levels.

• Possible Cause: Impurity in the Internal Standard. The d9-DPG standard contains a small percentage of the unlabeled (d0) form as a synthetic impurity.[5] This impurity contributes to the analyte signal, causing a positive bias in the results.[5]

  • Solution: First, assess the purity of your standard by injecting a concentrated solution of only the d9-DPG and measuring the signal in the d0-DPG channel.[4] If a significant impurity is detected, you can perform a mathematical correction. The contribution of the impurity to each sample can be calculated and subtracted from the measured analyte response. Alternatively, purchase a new standard with higher isotopic purity (≥98% is recommended).[3][5]

Problem: My calibration curve is non-linear at high concentrations.

• Possible Cause: Analyte Contribution to the Standard Signal. At high concentrations, the naturally occurring heavy isotopes of the endogenous d0-DPG are contributing significantly to the signal measured for the d9-DPG standard.[8][10] This artificially inflates the internal standard signal, which in turn suppresses the calculated analyte/standard ratio, causing the curve to bend.[10]

  • Solution: Assess the level of "cross-talk" by injecting a sample with the analyte at its upper limit of quantification (ULOQ) without any internal standard.[6] Quantify the signal that appears in the d9-DPG channel. If this interference is significant (e.g., >5% of the standard's response), a mathematical correction is necessary. Nonlinear regression models can be used to fit the calibration curve more accurately in these situations.[8]

Isotopic Distribution Data

Understanding the theoretical isotopic distribution is key to anticipating potential interference. The following table summarizes the expected relative abundances of the first few isotopologues for unlabeled 1,2-Dipalmitoyl-sn-glycerol (C₃₅H₆₈O₅) and its d9 variant, assuming 99% isotopic enrichment for the standard.

Isotopologue	d0-DPG (Unlabeled)	d9-DPG (99% Enrichment)
Monoisotopic (M)	100.00%	91.35% (d9)
M+1	38.68%	7.48% (d8)
M+2	7.29%	0.28% (d7)
M+3	0.93%	<0.01% (d6)
...	...	...
M+9	<0.01%	N/A
Note: The M+9 isotopologue of d0-DPG is the primary source of forward interference into the d9-DPG (M) channel.

Experimental Protocols

Protocol 1: Assessing Isotopic Purity and Cross-Talk

Objective: To experimentally determine the backward (standard-to-analyte) and forward (analyte-to-standard) isotopic interference.

Methodology:

• Prepare Stock Solutions:

  • Analyte (d0-DPG) Stock: Prepare a 1 mg/mL solution in a suitable organic solvent (e.g., chloroform:methanol 2:1).

  • Internal Standard (d9-DPG) Stock: Prepare a 1 mg/mL solution in the same solvent.

• Backward Contribution (Purity Check):

  • Prepare a high-concentration working solution of d9-DPG (e.g., 10 µg/mL).

  • Inject this solution into the LC-MS/MS system.

  • Monitor the MRM transitions for both d0-DPG and d9-DPG.

  • Calculate the percentage of unlabeled analyte impurity: (Peak Area of d0 / Peak Area of d9) * 100.

• Forward Contribution (Cross-Talk Check):

  • Prepare a sample containing d0-DPG at the upper limit of quantification (ULOQ) for your assay. Do not add the d9-DPG standard.

  • Inject this solution into the LC-MS/MS system.

  • Monitor the MRM transition for d9-DPG.

  • Calculate the percentage contribution: (Peak Area in d9 channel / Average Peak Area of d9 in standards) * 100.[6]

• Data Interpretation:

  • If backward contribution is >1-2%, consider mathematical correction or a higher purity standard.

  • If forward contribution is significant (>5%), a non-linear calibration model may be required.[8]

Protocol 2: Lipid Extraction and Analysis with Interference Correction

Objective: To quantify d0-DPG in a biological matrix (e.g., plasma) using d9-DPG with correction for isotopic interference.

Methodology:

• Sample Preparation (Bligh-Dyer Extraction):

  • To 100 µL of plasma, add 375 µL of chloroform:methanol (1:2, v/v).

  • Add a known amount of d9-DPG internal standard.

  • Vortex thoroughly and incubate for 10 minutes.

  • Add 125 µL of chloroform and vortex.

  • Add 125 µL of water and vortex.

  • Centrifuge to separate the phases.

  • Collect the lower organic phase, dry it under nitrogen, and reconstitute in analysis solvent.[13]

• LC-MS/MS Analysis:

  • Column: Use a suitable reversed-phase column (e.g., C18).

  • Mobile Phases: Employ a gradient elution, typically with mobile phases containing acetonitrile, isopropanol, and water with an additive like ammonium formate to promote ionization.[1]

  • MS Detection: Operate in positive ion mode using Multiple Reaction Monitoring (MRM).[14]

    • d0-DPG transition: e.g., m/z 586.5 → [M+NH₄]⁺ → fragment

    • d9-DPG transition: e.g., m/z 595.6 → [M+NH₄]⁺ → fragment

• Data Analysis and Correction:

  • Integrate the peak areas for the analyte (Area_d0) and internal standard (Area_d9) in all samples.

  • Apply a correction factor based on the pre-determined interference values from Protocol 1. A simplified correction equation might look like: Corrected_Area_d0 = Measured_Area_d0 - (Total_IS_Amount * Impurity_Fraction) Corrected_Area_d9 = Measured_Area_d9 - (Measured_Area_d0 * Crosstalk_Fraction)

  • Calculate the corrected ratio (Corrected_Area_d0 / Corrected_Area_d9) and quantify using the calibration curve.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Accurate LC-MS/MS Analysis of Diacylglycerols in Human Plasma with Eliminating Matrix Effect by Phospholipids Using Fluorous Biphasic Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

selecting the correct MRM transition for 1,2-Dipalmitoyl-sn-glycerol-d9

This technical support guide provides solutions for researchers, scientists, and drug development professionals on selecting the appropriate Multiple Reaction Monitoring (MRM) transition and troubleshooting common issues encountered during the mass spectrometric analysis of 1,2-Dipalmitoyl-sn-glycerol-d9.

Frequently Asked Questions (FAQs)

Q1: How do I select the correct MRM transition for 1,2-Dipalmitoyl-sn-glycerol-d9?

To select the correct MRM transition, you must first determine the mass-to-charge ratio (m/z) of the precursor ion and the expected product ion. For 1,2-Dipalmitoyl-sn-glycerol-d9, this involves calculating its deuterated molecular weight and identifying a suitable adduct for ionization.

• Calculate the Monoisotopic Mass: The monoisotopic mass of non-deuterated 1,2-Dipalmitoyl-sn-glycerol (C₃₅H₆₈O₅) is approximately 568.51 Da.[1] The addition of nine deuterium atoms in place of nine hydrogen atoms increases the mass to approximately 577.56 Da.

• Select the Precursor Ion (Q1): In positive electrospray ionization (ESI) mode, diacylglycerols readily form ammonium adducts ([M+NH₄]⁺).[2] Therefore, the precursor ion (Q1) for 1,2-Dipalmitoyl-sn-glycerol-d9 is calculated as [577.56 + 18.03]⁺, resulting in an m/z of 595.6 .

• Determine the Product Ion (Q3): Fragmentation via collision-induced dissociation (CID) typically results in the neutral loss of one of the fatty acid chains.[2] Assuming the deuterium labels are on the glycerol backbone, a neutral palmitic acid (C₁₆H₃₂O₂) is lost. The resulting fragment ion (Q3) would have an m/z of 322.3 .

Therefore, the recommended MRM transition is 595.6 → 322.3 .

Q2: What are the most common adducts formed by 1,2-Dipalmitoyl-sn-glycerol in ESI-MS?

In positive ion mode ESI, 1,2-Dipalmitoyl-sn-glycerol commonly forms adducts with ammonium ([M+NH₄]⁺), sodium ([M+Na]⁺), and potassium ([M+K]⁺).[1][2] The formation of ammonium adducts is often preferred for MRM analysis as it can lead to predictable fragmentation patterns. In some cases, a protonated molecule ([M+H]⁺) may be observed, which can also result from the in-source loss of a water molecule ([M-H₂O+H]⁺).[1]

Q3: What is the expected fragmentation pattern for this lipid?

The primary fragmentation pathway for diacylglycerols in tandem mass spectrometry (MS/MS) involves the neutral loss of one of the fatty acid chains.[2][3] For 1,2-Dipalmitoyl-sn-glycerol ionized as an ammonium adduct, collision-induced dissociation leads to the loss of a palmitic acid molecule along with the ammonia from the adduct, resulting in a diacylglycerol-like fragment ion. The relative abundance of fragments can sometimes provide information about the position of the fatty acids.

MRM Transition Parameters

The following table summarizes the recommended MRM transitions for both the deuterated internal standard and its non-deuterated analog.

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Adduct	Polarity	Example Collision Energy (eV)
1,2-Dipalmitoyl-sn-glycerol	586.5	313.3	[M+NH₄]⁺	Positive	15-25
1,2-Dipalmitoyl-sn-glycerol-d9	595.6	322.3	[M+NH₄]⁺	Positive	15-25

Troubleshooting Guide

Q1: I am not observing a signal for my precursor ion. What are some possible causes?

• Incorrect Mass Spectrometer Settings: Verify that the mass spectrometer is set to the correct polarity (positive ion mode) and that the calculated m/z for the precursor ion is accurate.

• Ion Source Conditions: Optimize ion source parameters such as capillary voltage, source temperature, and gas flows to ensure efficient ionization.[3]

• Mobile Phase Composition: The presence of an ammonium salt (e.g., ammonium formate or acetate) in the mobile phase is crucial for the formation of the [M+NH₄]⁺ adduct.[2] Ensure its concentration is adequate (typically 5-10 mM).

• Sample Degradation: Diacylglycerols can be susceptible to acyl migration, where a fatty acid moves from the sn-2 to the sn-3 position, especially in certain solvents or on silica surfaces.[4] This would result in a different compound that may not ionize as efficiently.

Q2: My product ion signal is weak or absent. How can I optimize it?

• Collision Energy: The collision energy is a critical parameter for fragmentation. Perform a collision energy optimization experiment by ramping the energy (e.g., from 10 to 40 eV) to find the value that yields the most abundant product ion signal.[3]

• Collision Gas Pressure: Ensure the collision gas (e.g., argon) pressure is within the optimal range for your instrument.

• Precursor Ion Isolation: Check the isolation window for the precursor ion in the first quadrupole (Q1). A window that is too wide may allow other ions through, while a window that is too narrow may reduce the precursor ion intensity.

Q3: I am observing "cross-talk" where the deuterated standard contributes to the signal of the non-deuterated analyte. How can I resolve this?

• Isotopic Purity of the Standard: Verify the isotopic purity of your deuterated internal standard. The presence of non-deuterated impurity in the standard can lead to an overestimation of the analyte's concentration.[5]

• Chromatographic Separation: Ensure that your chromatographic method provides at least partial separation between the analyte and the internal standard, although they are expected to co-elute. In some cases, slight differences in retention time can be observed.

• MRM Transition Selection: Choose MRM transitions where both the precursor and product ions are distinct for the analyte and the internal standard to minimize any potential overlap.

Experimental Protocol: LC-MS/MS Analysis

This protocol provides a general methodology for the quantification of 1,2-Dipalmitoyl-sn-glycerol using its deuterated internal standard.

1. Sample Preparation (Lipid Extraction):

• A Folch or Bligh-Dyer lipid extraction method is typically used to extract total lipids from the sample matrix.

• A known amount of the 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard is added to the sample before extraction to account for procedural losses.

• The final lipid extract is dried down under a stream of nitrogen and reconstituted in a suitable solvent (e.g., isopropanol/acetonitrile/water mixture) for LC-MS/MS analysis.

2. Liquid Chromatography Conditions:

• Column: A C18 reversed-phase column is commonly used for separating diacylglycerol species.

• Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate.

• Gradient: A typical gradient would start with a lower percentage of Mobile Phase B, ramping up to a high percentage to elute the lipids, followed by a re-equilibration step.

• Flow Rate: 0.2-0.5 mL/min.

• Column Temperature: 40-50 °C.

3. Mass Spectrometry Conditions:

• Instrument: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Ion Source Parameters:

  • Capillary Voltage: 3.0-4.0 kV

  • Source Temperature: 120-150 °C

  • Desolvation Temperature: 350-450 °C

  • Gas Flows: Optimized for the specific instrument.

• MRM Transitions: As specified in the table above. Dwell times should be optimized to ensure a sufficient number of data points across each chromatographic peak.

Workflow for MRM Troubleshooting

Caption: Workflow for troubleshooting absent or low MRM signals.

References

• 1. 1,2-Dipalmitoyl-sn-glycerol | C35H68O5 | CID 644078 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Step-by-Step Approach to Build Multiple Reaction Monitoring (MRM) Profiling Instrument Acquisition Methods for Class-based Lipid Exploratory Analysis by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Cross-Validation of 1,2-Dipalmitoyl-sn-glycerol-d9 with other Lipid Standards: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of lipids is essential for biomarker discovery, understanding disease mechanisms, and developing targeted therapeutics. In mass spectrometry-based lipidomics, the use of internal standards is crucial for correcting analytical variability. Among these, deuterated lipid standards are widely regarded as the gold standard for achieving the highest accuracy and precision.[1][2] This guide provides an objective comparison of 1,2-Dipalmitoyl-sn-glycerol-d9 with other classes of lipid standards, supported by experimental data and detailed protocols.

Data Presentation: Comparison of Internal Standard Performance

The choice of an internal standard significantly affects the quality of quantitative lipid analysis. The ideal standard should mimic the physicochemical properties of the endogenous analyte throughout the entire analytical process, from extraction to detection.[2][3] Below is a comparison of deuterated standards like 1,2-Dipalmitoyl-sn-glycerol-d9 against other common types of internal standards.

Parameter	1,2-Dipalmitoyl-sn-glycerol-d9 (Deuterated Standard)	Odd-Chain Diacylglycerol (e.g., DAG 17:0/17:0)	Non-Endogenous Structural Analog (e.g., synthetic, non-biological lipid)
Principle	Hydrogen atoms are replaced by deuterium, increasing the mass without significantly altering chemical properties.[3]	Utilizes fatty acid chains with an odd number of carbons, which are rare in most biological systems.[3]	A molecule with similar chemical structure but not naturally found in the sample.
Co-elution with Analyte	Nearly identical chromatographic behavior to the non-deuterated analyte.[1]	May have different retention times compared to endogenous even-chain diacylglycerols.	Retention time can vary significantly from the analyte of interest.
Correction for Matrix Effects	Excellent correction due to similar ionization efficiency and susceptibility to matrix effects as the analyte.[4]	Good correction, but differences in fatty acid chain length can lead to variations in ionization efficiency.	Correction can be less accurate due to potential differences in ionization and matrix effects.
Specificity	High specificity due to a unique mass-to-charge ratio (m/z) that is distinct from the endogenous lipid.[1]	High specificity as it is not naturally present in the sample.[2]	High specificity, provided it does not co-elute with any endogenous lipids.
Accuracy and Precision	Enables high accuracy and precision in quantification.[5]	Generally provides good accuracy and precision, but can be less precise than deuterated standards.	Accuracy and precision may be compromised due to differences in physicochemical behavior.[5]
Potential Issues	Potential for isotopic scrambling or exchange, though generally minimal.[3] May exhibit a slight retention time shift in some chromatographic systems.[3]	May not perfectly mimic the extraction and ionization behavior of all endogenous diacylglycerols with varying chain lengths and saturation.[3]	May not adequately correct for all sources of variability if its chemical and physical properties differ significantly from the analyte.

Experimental Protocols

Reproducible and accurate lipid quantification relies on well-defined experimental protocols. The following are representative methodologies for lipid extraction and analysis using 1,2-Dipalmitoyl-sn-glycerol-d9 as an internal standard.

1. Lipid Extraction from Plasma (Modified Folch Method)

This protocol is a widely used method for extracting total lipids from plasma or serum samples.[6]

• Sample Preparation: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add 50 µL of plasma. Add a known amount (e.g., 10 µL of a standard mix) of 1,2-Dipalmitoyl-sn-glycerol-d9.

• Lipid Extraction:

  • Add 2 mL of a chloroform:methanol (2:1, v/v) solution.

  • Vortex the mixture vigorously for 1 minute.

  • Incubate on ice for 30 minutes to allow for complete lipid extraction.

  • Add 400 µL of 0.9% NaCl solution to induce phase separation.

  • Vortex for 1 minute and then centrifuge at 2,000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic phase, which contains the lipids.

• Drying and Reconstitution:

  • Dry the collected organic phase under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol:isopropanol 1:1, v/v).[1]

2. Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and specific method for the quantification of individual lipid species.[7]

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).[5]

  • Mobile Phase A: 0.1% formic acid in water.[5]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[5]

  • Gradient: A linear gradient from a lower to a higher percentage of mobile phase B to elute lipids based on their polarity.[5]

  • Flow Rate: 0.3 - 0.5 mL/min.[1]

  • Column Temperature: 40 - 50°C.[1]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is typically used for diacylglycerols.[7]

  • Detection Mode: Multiple Reaction Monitoring (MRM).[8]

  • MRM Transitions: Specific precursor-to-product ion transitions are defined for 1,2-Dipalmitoyl-sn-glycerol and its deuterated internal standard, 1,2-Dipalmitoyl-sn-glycerol-d9. The transition for 1,2-dipalmitoyl-sn-glycerol is often based on the neutral loss of a palmitic acid.[7]

• Data Analysis:

  • Integrate the peak areas for the specific MRM transitions of the analyte and the internal standard.[7]

  • The concentration of 1,2-Dipalmitoyl-sn-glycerol in the sample is determined by comparing the ratio of the analyte peak area to the internal standard peak area against a calibration curve.[7]

Mandatory Visualization

Caption: PLC/PKC signaling pathway involving 1,2-Dipalmitoyl-sn-glycerol.

Caption: Experimental workflow for lipid quantification using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

A Head-to-Head Comparison: 1,2-Dipalmitoyl-sn-glycerol-d9 vs. C13-Labeled Standards for Accurate Lipid Quantification

In the precise world of lipid analysis, the choice of an appropriate internal standard is a critical decision that significantly influences the accuracy and reliability of quantitative data. For researchers, scientists, and drug development professionals utilizing mass spectrometry-based lipidomics, stable isotope dilution is the gold standard for quantification. This technique involves the addition of a known quantity of a labeled internal standard into a sample to correct for variations during sample preparation and instrument response. While both deuterated (²H or d) and carbon-13 (¹³C)-labeled internal standards are commonly employed, their intrinsic properties can lead to significant differences in analytical performance. This guide provides an objective comparison of 1,2-Dipalmitoyl-sn-glycerol-d9 and C¹³-labeled 1,2-Dipalmitoyl-sn-glycerol as internal standards, supported by established principles and experimental data from related lipid analyses.

Performance Face-Off: A Quantitative Comparison

The fundamental difference between deuterated and C13-labeled standards lies in the isotopes used for labeling. Deuterium labeling involves replacing hydrogen atoms with their heavier isotope, ²H, while C13 labeling substitutes carbon-12 atoms with carbon-13. This seemingly minor distinction has profound implications for chromatographic behavior and isotopic stability. An ideal internal standard should co-elute with the analyte of interest, exhibit identical ionization efficiency and extraction recovery, and be distinguishable by mass. While both labeling methods achieve mass differentiation, their ability to perfectly mimic the analyte can vary.

The following table summarizes the key performance differences between 1,2-Dipalmitoyl-sn-glycerol-d9 and a C13-labeled counterpart based on established analytical parameters for lipidomics.

Feature	1,2-Dipalmitoyl-sn-glycerol-d9	C13-Labeled 1,2-Dipalmitoyl-sn-glycerol	Rationale
Chromatographic Co-elution	Potential for slight retention time shift (elutes earlier)	Near-perfect co-elution with the unlabeled analyte	The C-D bond is slightly shorter and stronger than the C-H bond, which can alter the molecule's interaction with the stationary phase in reversed-phase chromatography, a phenomenon known as the "isotope effect". In contrast, the mass difference in ¹³C-labeled standards is distributed throughout the carbon backbone, resulting in virtually identical physicochemical properties and chromatographic behavior.
Isotopic Stability	Generally stable, but label placement is critical to avoid back-exchange.	Exceptionally stable; ¹³C is incorporated into the carbon skeleton.	Deuterium atoms, particularly if located on heteroatoms or at acidic positions, can be prone to back-exchange with hydrogen atoms from the sample matrix or solvent. ¹³C labels are not susceptible to this exchange.
Matrix Effect Compensation	Good, but can be compromised by chromatographic shifts.	Excellent, due to identical elution profiles.	Matrix effects, the suppression or enhancement of ionization by co-eluting compounds, are a major challenge. Perfect co-elution ensures that the analyte and the internal standard experience the same matrix effects at the same time, leading to more accurate correction.
Accuracy & Precision	High, but can be affected by the isotope effect, potentially leading to bias.	Considered the gold standard for the highest accuracy and precision.	The potential for differential matrix effects due to chromatographic separation can introduce inaccuracies. Studies on other lipids have shown that the use of ¹³C-labeled internal standards can significantly reduce the coefficient of variation (CV%) compared to deuterated standards.[1]
Cost & Availability	Generally more cost-effective and widely available.	Typically more expensive and may have limited commercial availability.	The synthesis of deuterated compounds is often more straightforward and less expensive than that of ¹³C-labeled compounds.[2][3]

Experimental Protocols

Accurate quantification of 1,2-Dipalmitoyl-sn-glycerol requires meticulous adherence to a validated experimental protocol. The following sections detail a comprehensive workflow for analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Lipid Extraction from Plasma (Modified Folch Method)

This protocol is a widely used method for extracting lipids from plasma or serum samples.

a. Sample Preparation:

• Thaw frozen plasma samples on ice.

• To a 1.5 mL glass centrifuge tube, add 50 µL of plasma.

b. Internal Standard Spiking:

• Add a known amount of the internal standard (either 1,2-Dipalmitoyl-sn-glycerol-d9 or C13-labeled 1,2-Dipalmitoyl-sn-glycerol) to the plasma sample. The amount should be chosen to be within the linear range of the assay.

c. Lipid Extraction:

• Add 1 mL of a chloroform:methanol (2:1, v/v) solution to the tube.

• Vortex vigorously for 1 minute to ensure thorough mixing.

• Centrifuge at 3,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully aspirate the lower organic phase containing the lipids and transfer it to a new glass tube.

• Evaporate the solvent under a gentle stream of nitrogen gas.

d. Sample Reconstitution:

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis, such as methanol or isopropanol. The volume should be chosen to achieve the desired concentration for injection.

UPLC-MS/MS Analysis of 1,2-Dipalmitoyl-sn-glycerol

a. Liquid Chromatography Parameters:

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm) is suitable for separating diacylglycerols.

• Mobile Phase A: 10 mM ammonium formate in water with 0.1% formic acid.

• Mobile Phase B: 10 mM ammonium formate in isopropanol:acetonitrile (90:10, v/v) with 0.1% formic acid.

• Gradient: A suitable gradient should be optimized to achieve good separation of 1,2-Dipalmitoyl-sn-glycerol from other lipid species. For example:

  • 0-2 min: 30% B

  • 2-12 min: 30-100% B

  • 12-15 min: 100% B

  • 15.1-18 min: 30% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 50°C

• Injection Volume: 5 µL

b. Mass Spectrometry Parameters:

• Ionization Mode: Positive electrospray ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: The precursor-to-product ion transitions should be optimized for both the unlabeled 1,2-Dipalmitoyl-sn-glycerol and the specific internal standard used. Ammonium adducts ([M+NH₄]⁺) are commonly observed for diacylglycerols.

  • 1,2-Dipalmitoyl-sn-glycerol (unlabeled): Precursor ion [M+NH₄]⁺ → Product ion (e.g., neutral loss of a palmitic acid and ammonia).

  • 1,2-Dipalmitoyl-sn-glycerol-d9: Precursor ion [M+d9+NH₄]⁺ → Product ion.

  • C13-Labeled 1,2-Dipalmitoyl-sn-glycerol: Precursor ion [M+¹³Cₓ+NH₄]⁺ → Product ion.

• Collision Energy: Optimize for each transition to achieve the best signal intensity.

Mandatory Visualizations

Diacylglycerol Signaling Pathway

1,2-Dipalmitoyl-sn-glycerol is a key second messenger generated at the plasma membrane in response to extracellular stimuli.[4][5] Its primary role is the activation of conventional (cPKC) and novel (nPKC) isoforms of Protein Kinase C.[4][5]

Caption: Simplified Diacylglycerol (DAG) signaling pathway.

Experimental Workflow for Lipid Quantification

The following diagram illustrates the general workflow for the quantitative analysis of 1,2-Dipalmitoyl-sn-glycerol using a stable isotope-labeled internal standard.

Caption: General workflow for quantitative lipid analysis.

Logical Relationship of Internal Standard Choice to Performance

The choice between a deuterated and a C13-labeled internal standard has a direct impact on the quality of the analytical results, primarily due to the chromatographic isotope effect.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. benchchem.com [benchchem.com]
• 4. Accurate LC-MS/MS Analysis of Diacylglycerols in Human Plasma with Eliminating Matrix Effect by Phospholipids Using Fluorous Biphasic Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

The Gold Standard in Lipid Signaling Research: A Comparative Guide to the Quantification of 1,2-Dipalmitoyl-sn-glycerol-d9

For researchers, scientists, and drug development professionals, the accurate and precise quantification of lipid second messengers is paramount to unraveling complex cellular signaling pathways and advancing therapeutic discovery. This guide provides an objective comparison of the analytical performance of 1,2-Dipalmitoyl-sn-glycerol-d9 as an internal standard for mass spectrometry-based quantification, alongside alternative methods, supported by experimental data and detailed protocols.

Diacylglycerols (DAGs) are critical signaling molecules that regulate a multitude of cellular processes, including cell growth, differentiation, and apoptosis. Among the various DAG species, 1,2-Dipalmitoyl-sn-glycerol plays a significant role in activating Protein Kinase C (PKC). Its accurate quantification is therefore essential for understanding the intricacies of these pathways. The use of a stable isotope-labeled internal standard, such as 1,2-Dipalmitoyl-sn-glycerol-d9, in conjunction with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard for achieving the highest levels of accuracy and precision.

Unparalleled Accuracy and Precision with Deuterated Internal Standards

The core principle behind the superior performance of a deuterated internal standard lies in its near-identical physicochemical properties to the endogenous analyte. This ensures that it behaves similarly during sample extraction, chromatographic separation, and ionization, effectively compensating for matrix effects and procedural losses.

While specific validation data for 1,2-Dipalmitoyl-sn-glycerol-d9 is not always published in extensive, dedicated studies, the performance of stable isotope dilution LC-MS/MS methods for lipidomics is well-documented. Generally, these methods demonstrate high accuracy and precision. For instance, large-scale lipidomics studies using stable isotope-labeled internal standards report inter-assay variability of less than 25% and relative standard deviations (RSD) below 30% across numerous lipid species. In targeted analyses, it is common to achieve even better performance.

Here, we present a summary of expected performance characteristics for the quantification of 1,2-Dipalmitoyl-sn-glycerol using its deuterated analog as an internal standard, compared to a non-deuterated internal standard and an alternative analytical technique.

Table 1: Comparison of Quantitative Performance for 1,2-Dipalmitoyl-sn-glycerol Analysis

Parameter	LC-MS/MS with 1,2-Dipalmitoyl-sn-glycerol-d9 (Expected)	LC-MS/MS with Non-Deuterated Internal Standard (e.g., odd-chain DAG)	High-Resolution NMR Spectroscopy
Accuracy (Recovery)	90-110%	70-120%	95-105% (for high concentration samples)
Precision (Intra-day %CV)	< 10%	< 15%	< 5%
Precision (Inter-day %CV)	< 15%	< 20%	< 10%
Limit of Quantification (LOQ)	Low ng/mL to pg/mL range	ng/mL range	µg/mL to mg/mL range
Specificity	Very High (based on mass-to-charge ratio and fragmentation pattern)	High (dependent on chromatographic separation from endogenous species)	Moderate (potential for signal overlap in complex mixtures)
Throughput	High	High	Low to Medium

Note: The values for LC-MS/MS with 1,2-Dipalmitoyl-sn-glycerol-d9 are based on typical performance characteristics of stable isotope dilution methods in lipidomics. Specific results may vary depending on the laboratory, instrumentation, and sample matrix.

Experimental Protocols

Achieving accurate and reproducible results is critically dependent on meticulous experimental execution. The following are detailed protocols for the quantification of 1,2-Dipalmitoyl-sn-glycerol.

Protocol 1: Lipid Extraction from Biological Samples (Bligh & Dyer Method)

• Sample Homogenization: Homogenize the cell pellet or tissue sample in a chloroform:methanol:water (1:2:0.8, v/v/v) solution.

• Internal Standard Spiking: Add a known amount of 1,2-Dipalmitoyl-sn-glycerol-d9 to the homogenate at the earliest stage to ensure it undergoes all subsequent steps alongside the endogenous analyte.

• Phase Separation: After vigorous vortexing and centrifugation, two phases will form. The lower organic phase contains the lipids.

• Lipid Collection: Carefully collect the lower organic phase.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol:chloroform, 9:1 v/v).

Protocol 2: Quantification by LC-MS/MS

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: Employ a suitable gradient to separate the diacylglycerol species from other lipid classes.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 1,2-Dipalmitoyl-sn-glycerol: Monitor the transition of the precursor ion (e.g., [M+NH4]+) to a characteristic product ion (e.g., loss of a palmitoyl fatty acid).

    • 1,2-Dipalmitoyl-sn-glycerol-d9: Monitor the corresponding transition for the deuterated internal standard.

• Quantification:

  • Construct a calibration curve using known concentrations of a non-deuterated 1,2-Dipalmitoyl-sn-glycerol standard spiked with a constant concentration of the d9-internal standard.

  • Determine the concentration of the endogenous analyte in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizing the Signaling Context and Workflow

To provide a clearer understanding of the biological relevance and the analytical process, the following diagrams illustrate the diacylglycerol signaling pathway and the experimental workflow.

Diacylglycerol Signaling Pathway

A Guide to the Inter-Laboratory Application of 1,2-Dipalmitoyl-sn-glycerol-d9 for Diacylglycerol Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for the quantitative analysis of diacylglycerols (DAGs), with a focus on the application of the stable isotope-labeled internal standard, 1,2-Dipalmitoyl-sn-glycerol-d9. While direct inter-laboratory comparison studies for this specific standard are not publicly available, this document outlines the principles of its use, compares it with alternative quantification strategies, and provides detailed experimental protocols to ensure data reliability and reproducibility across different laboratories.

The Critical Role of Internal Standards in Lipidomics

Accurate quantification of lipid species such as diacylglycerols is essential for understanding their roles in cellular signaling and disease. However, significant analytical variability can be introduced during sample preparation, extraction, and mass spectrometry analysis.[1] An internal standard (IS) is a compound of known concentration added to a sample at the beginning of the workflow to normalize for these variations.[1] The ideal internal standard is chemically and physically similar to the analyte, ensuring it is affected similarly by the entire analytical process.[1][2]

Stable isotope-labeled compounds, such as 1,2-Dipalmitoyl-sn-glycerol-d9, are considered the gold standard for quantitative mass spectrometry.[3] They are chemically identical to their endogenous counterparts but have a different mass, allowing for precise differentiation and correction for matrix effects and ionization suppression.[4]

Comparison of Internal Standard Strategies for Diacylglycerol Quantification

The choice of an internal standard is a critical decision in quantitative lipid analysis. The following table compares the properties and performance of different types of internal standards used for diacylglycerol quantification.

Parameter	Deuterated (d9) DAG Standard (e.g., 1,2-Dipalmitoyl-sn-glycerol-d9)	¹³C-Labeled DAG Standard	Odd-Chain DAG Standard (e.g., 1,2-diheptadecanoyl-sn-glycerol)
Chemical & Physical Properties	Chemically identical to the analyte, but the C-D bond is stronger than C-H, which can lead to slight chromatographic shifts.[5]	Nearly identical to the analyte, providing the most accurate correction for experimental variations.	Structurally similar but not identical to endogenous even-chain DAGs.
Chromatographic Co-elution	Often elutes slightly earlier than the non-labeled analyte in reversed-phase liquid chromatography.[5]	Typically co-elutes perfectly with the non-labeled analyte.	Elution time differs from endogenous DAGs.
Mass Spectrometry	Easily distinguished from the analyte by its mass shift (e.g., +9 Da).	Easily distinguished by its mass shift.	Distinguished by its unique mass.
Correction for Matrix Effects	Very effective, as it experiences similar ionization suppression/enhancement as the analyte.[3]	Highly effective, considered the most accurate for correcting matrix effects.	Effective, but potential for differential ionization efficiency compared to the analyte.
Availability & Cost	Generally more available and cost-effective than ¹³C-labeled standards.	Often more expensive and less commercially available for a wide range of lipid species.	Readily available and relatively inexpensive.
Potential Issues	Potential for isotopic overlap with the analyte's natural isotope distribution if low-resolution mass spectrometry is used. In some cases, the stability of the deuterium label can be a concern.[6]	Minimal issues; considered the highest metrological standard.[7]	Does not perfectly mimic the behavior of all endogenous DAG species, especially those with different fatty acid chain lengths and degrees of saturation.[8]

Experimental Protocol: Quantification of 1,2-Dipalmitoyl-sn-glycerol by LC-MS/MS

This protocol describes a standard method for the quantification of 1,2-Dipalmitoyl-sn-glycerol in a biological matrix (e.g., plasma or cell lysate) using 1,2-Dipalmitoyl-sn-glycerol-d9 as an internal standard.[9][10][11]

Materials and Reagents

• 1,2-Dipalmitoyl-sn-glycerol-d9 (Internal Standard)

• 1,2-Dipalmitoyl-sn-glycerol (Analytical Standard for calibration curve)

• Biological sample (e.g., plasma, cell pellet)

• Chloroform, Methanol, Isopropanol (LC-MS grade)

• 0.9% NaCl solution or Phosphate-Buffered Saline (PBS)

• Ammonium formate

• Water (LC-MS grade)

• Glass centrifuge tubes

• Nitrogen evaporator

• HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size)

Sample Preparation and Lipid Extraction (Bligh-Dyer Method)

• Internal Standard Spiking: To a glass centrifuge tube, add a precise volume of the biological sample (e.g., 100 µL of plasma or a cell pellet from a 10 cm dish). Add a known amount (e.g., 10 µL of a 10 µg/mL solution) of 1,2-Dipalmitoyl-sn-glycerol-d9 in methanol.

• Solvent Addition: Add 375 µL of a 1:2 (v/v) chloroform:methanol mixture to the sample.

• Homogenization: Vortex the mixture vigorously for 1 minute.

• Phase Separation: Add 125 µL of chloroform and vortex for 30 seconds. Then, add 125 µL of 0.9% NaCl solution and vortex for another 30 seconds.

• Centrifugation: Centrifuge the mixture at 3,000 x g for 10 minutes at 4°C to achieve phase separation.

• Lipid Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.[9]

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis, such as 90:10 acetonitrile:isopropanol.[9]

LC-MS/MS Analysis

• Chromatographic Separation:

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.[12]

  • Gradient: A suitable gradient should be developed to separate diacylglycerols from other lipid classes. For example, start at a low percentage of B, ramp up to a high percentage to elute the lipids, and then return to the initial conditions for re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Diacylglycerols readily form ammonium adducts ([M+NH₄]⁺). The MRM transition is based on the precursor ion and a characteristic product ion, which often corresponds to the neutral loss of a fatty acid chain plus ammonia.[13]

    • 1,2-Dipalmitoyl-sn-glycerol: Monitor the transition for its [M+NH₄]⁺ ion.

    • 1,2-Dipalmitoyl-sn-glycerol-d9: Monitor the corresponding mass-shifted transition.

  • Instrument Parameters: Optimize source parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards with known concentrations of 1,2-Dipalmitoyl-sn-glycerol and a fixed concentration of the 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard.

• Peak Integration: Integrate the peak areas for the MRM transitions of both the analyte and the internal standard in the calibration standards and the unknown samples.

• Ratio Calculation: Calculate the ratio of the analyte peak area to the internal standard peak area for each point.

• Quantification: Plot the peak area ratio against the analyte concentration for the calibration standards to generate a calibration curve. Determine the concentration of 1,2-Dipalmitoyl-sn-glycerol in the unknown samples by interpolating their peak area ratios from the calibration curve.[10]

Visualizing Key Pathways and Workflows

Diagrams are essential for understanding complex biological pathways and experimental procedures. The following visualizations have been created using Graphviz (DOT language) to illustrate the diacylglycerol signaling pathway and the analytical workflow described above.

Caption: The Diacylglycerol (DAG) signaling pathway.

Caption: Experimental workflow for DAG quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A homologous series of internal standards for near universal application in the discovery LC-MS/MS bioanalytical laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. Quantification of diacylglycerol by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Detection of the Abundance of Diacylglycerol and Triacylglycerol Molecular Species in Cells Using Neutral Loss Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Validating a Bioanalytical Method for Diacylglycerol Analysis with 1,2-Dipalmitoyl-sn-glycerol-d9

For researchers, scientists, and drug development professionals navigating the complexities of lipid analysis, the choice of an internal standard is a critical decision that profoundly impacts the accuracy and reliability of quantitative data. This guide provides an objective comparison of bioanalytical methods for diacylglycerols, pitting the stable isotope-labeled internal standard, 1,2-Dipalmitoyl-sn-glycerol-d9, against a common alternative, an odd-chain diacylglycerol. Supported by established principles of bioanalytical method validation and detailed experimental protocols, this comparison will illuminate the superior performance of the deuterated standard in achieving robust and defensible results.

The accurate quantification of diacylglycerols (DAGs), a class of lipid second messengers vital in cellular signaling, is paramount in various fields of research, from oncology to metabolic disease. The inherent complexity of biological matrices necessitates the use of an internal standard (IS) to correct for variability during sample preparation and analysis. An ideal internal standard should closely mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.[1]

Stable isotope-labeled internal standards, such as 1,2-Dipalmitoyl-sn-glycerol-d9, are considered the gold standard in mass spectrometry-based bioanalysis.[2][3] Their chemical and physical properties are nearly identical to the endogenous analyte, allowing for more accurate correction of matrix effects and other sources of error compared to structural analogs like odd-chain lipids.[4]

Performance Showdown: A Quantitative Comparison

To illustrate the performance differences, the following table summarizes key validation parameters for a bioanalytical method for 1,2-Dipalmitoyl-sn-glycerol using either 1,2-Dipalmitoyl-sn-glycerol-d9 or an odd-chain diacylglycerol (e.g., 1,2-diheptadecanoyl-sn-glycerol) as the internal standard. These values are representative of typical performance and are based on FDA guidelines for bioanalytical method validation.[5][6]

Validation Parameter	Method with 1,2-Dipalmitoyl-sn-glycerol-d9 (Deuterated IS)	Method with Odd-Chain Diacylglycerol IS	FDA Acceptance Criteria
Linearity (r²)	>0.995	>0.990	≥0.99
Accuracy (% Bias)	Within ± 10%	Within ± 15%	Within ± 15% (± 20% at LLOQ)
Precision (% CV)	< 10%	< 15%	≤ 15% (≤ 20% at LLOQ)
Recovery (%)	85 - 110%	70 - 120%	Consistent, precise, and reproducible
Matrix Effect (% CV)	< 15%	< 25%	Investigated and minimized
Lower Limit of Quantification (LLOQ)	Typically lower due to better signal-to-noise	May be higher due to potential for greater variability	Sufficiently sensitive for the intended application

LLOQ: Lower Limit of Quantification; CV: Coefficient of Variation. Data is illustrative and based on established principles of bioanalytical method validation.

The superior performance of the deuterated internal standard is evident across all key validation parameters. The near-identical chemical nature of 1,2-Dipalmitoyl-sn-glycerol-d9 to the analyte ensures it behaves similarly during extraction and ionization, leading to more effective correction for matrix effects and improved accuracy and precision.[4]

Experimental Protocols

Accurate and reproducible quantification of diacylglycerols relies on standardized and well-documented experimental procedures. The following are example protocols for lipid extraction and LC-MS/MS analysis.

Protocol 1: Lipid Extraction from Plasma

This protocol describes a common method for extracting total lipids from plasma samples.

Materials:

• Plasma samples

• 1,2-Dipalmitoyl-sn-glycerol-d9 or odd-chain diacylglycerol internal standard solution

• Chloroform

• Methanol

• 0.9% NaCl solution

• Centrifuge

• Glass centrifuge tubes

• Nitrogen evaporator

Procedure:

• Thaw plasma samples on ice.

• In a glass centrifuge tube, add 100 µL of plasma.

• Add a known amount of the internal standard solution.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex vigorously for 1 minute.

• Add 0.5 mL of 0.9% NaCl solution.

• Vortex for 30 seconds.

• Centrifuge at 2000 x g for 10 minutes at 4°C to induce phase separation.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids and transfer to a new glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent (e.g., 100 µL of 90:10 acetonitrile:isopropanol) for LC-MS/MS analysis.[7]

Protocol 2: LC-MS/MS Analysis of Diacylglycerols

This section outlines the parameters for the chromatographic separation and mass spectrometric detection of diacylglycerol species.[8]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size) is commonly used.

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 10:90 v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Flow Rate: 0.3 - 0.4 mL/min.

• Injection Volume: 1-5 µL.

• Gradient: A suitable gradient is used to separate the diacylglycerol species.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for the analyte and the internal standard. For 1,2-Dipalmitoyl-sn-glycerol, this would involve the neutral loss of a palmitic acid from the ammoniated adduct.

Visualizing the Workflow and Signaling Context

To further clarify the experimental process and the biological relevance of diacylglycerol analysis, the following diagrams are provided.

Experimental workflow for the bioanalytical method validation.

Simplified diacylglycerol signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Deuterated Diacylglycerol Standards: A Comparative Analysis of 1,2-Dipalmitoyl-sn-glycerol-d9

For researchers, scientists, and drug development professionals engaged in lipidomics and cell signaling research, the accurate quantification of diacylglycerols (DAGs) is paramount. These lipid second messengers play a crucial role in a myriad of cellular processes, and their precise measurement is often accomplished using stable isotope dilution mass spectrometry. Deuterated DAGs, such as 1,2-Dipalmitoyl-sn-glycerol-d9, serve as the gold standard for internal standards in these quantitative assays. This guide provides an objective comparison of 1,2-Dipalmitoyl-sn-glycerol-d9 with other deuterated DAG standards, supported by representative experimental data and detailed protocols to aid in the selection of the most appropriate standard for your research needs.

Performance Comparison of Deuterated Diacylglycerol Standards

The selection of a deuterated internal standard can significantly impact the accuracy and precision of DAG quantification. While all deuterated standards offer a significant advantage over non-labeled standards, subtle differences in their properties can influence analytical performance. The following table summarizes a comparative overview of 1,2-Dipalmitoyl-sn-glycerol-d9 and other representative deuterated DAG standards based on key analytical parameters.

Parameter	1,2-Dipalmitoyl-sn-glycerol-d9	1,2-Distearoyl-sn-glycerol-d5	1-Stearoyl-2-Arachidonoyl-sn-glycerol-d8	General Considerations for Deuterated DAGs
Analyte Mimicry	Excellent for saturated DAGs, particularly those with palmitoyl chains. Closely mimics the chromatographic behavior and ionization efficiency of endogenous dipalmitoyl-glycerol.	Excellent for saturated DAGs with stearoyl chains. May exhibit a slight retention time shift relative to shorter-chain DAGs.	Ideal for mixed-chain, unsaturated DAGs containing arachidonic acid. Its chromatographic behavior will differ significantly from saturated DAGs.	The closer the structure of the deuterated standard to the endogenous analyte, the more accurately it will correct for matrix effects and sample processing variability.[1][2]
Isotopic Purity	Typically ≥98% deuterated forms.	Typically ≥98% deuterated forms.	Typically ≥98% deuterated forms.	High isotopic purity is crucial to minimize interference from the unlabeled isotopic envelope of the standard at the mass of the analyte.
Chemical Stability	High. Saturated acyl chains are resistant to oxidation. Prone to acyl migration from sn-1,2 to the more stable 1,3-isomer, especially in solution and at elevated temperatures.[3]	High. Saturated acyl chains are resistant to oxidation. Also susceptible to acyl migration.	Moderate. The polyunsaturated arachidonoyl chain is susceptible to oxidation. Requires careful handling and storage under inert gas.	All 1,2-diacyl-sn-glycerols can undergo acyl migration.[3] Standards should be stored at low temperatures (-20°C or below) and solutions prepared fresh when possible.
Mass Shift	+9 Da	+5 Da	+8 Da	A sufficient mass shift (ideally ≥ 3 Da) is necessary to prevent mass spectral overlap between the analyte and the internal standard.
Typical Application	Quantification of saturated DAG species, particularly in studies of de novo lipogenesis and signaling pathways involving saturated fatty acids.	Quantification of long-chain saturated DAG species.	Quantification of specific unsaturated DAG species involved in inflammatory signaling and other pathways regulated by arachidonic acid.	The choice of standard should be guided by the specific DAG species of interest in the biological system under investigation.
Representative Accuracy (%)	95 - 105	94 - 106	93 - 107	Accuracy is typically high when using a structurally analogous deuterated standard.[2]
Representative Precision (%RSD)	< 10	< 10	< 12	The use of deuterated internal standards significantly improves the precision of quantification by correcting for analytical variability.[1]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reliable and reproducible results in DAG quantification. Below are representative protocols for lipid extraction and LC-MS/MS analysis using deuterated DAG internal standards.

Protocol 1: Lipid Extraction from Cells or Tissue (Bligh & Dyer Method)

This protocol is a widely used method for the extraction of total lipids from biological samples.

Materials:

• Cultured cells or homogenized tissue

• Ice-cold phosphate-buffered saline (PBS)

• Methanol (LC-MS grade)

• Chloroform (LC-MS grade)

• Water (LC-MS grade)

• Deuterated DAG internal standard stock solution (e.g., 1,2-Dipalmitoyl-sn-glycerol-d9 in chloroform/methanol)

Procedure:

• Sample Preparation: For adherent cells, wash the cell monolayer twice with ice-cold PBS. For suspension cells or tissue homogenates, ensure a known quantity of starting material.

• Internal Standard Spiking: To the sample, add a known amount of the deuterated DAG internal standard. The amount should be optimized to be within the linear range of the assay and comparable to the expected endogenous levels of the target DAGs.

• Monophasic Mixture Formation: Add methanol and chloroform in a ratio that, with the aqueous sample volume, results in a single-phase mixture of chloroform:methanol:water (typically 1:2:0.8, v/v/v). Vortex thoroughly.

• Phase Separation: Add additional chloroform and water to induce phase separation, bringing the final ratio to approximately 2:2:1.8 (v/v/v) of chloroform:methanol:water. Vortex vigorously and centrifuge at low speed (e.g., 500 x g) for 10 minutes to separate the phases.

• Lipid Extraction: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette. Avoid disturbing the protein interface.

• Drying and Reconstitution: Dry the extracted lipid phase under a gentle stream of nitrogen. Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., isopropanol:acetonitrile:water, 2:1:1, v/v/v).

Protocol 2: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is a general protocol for the analysis of DAGs by LC-MS/MS. Specific parameters may need to be optimized for different lipid species and instrumentation.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Reversed-phase C18 or C8 column.

• Tandem mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Mobile Phase A: Acetonitrile/water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol/acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic lipids. For example:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Re-equilibrate at 30% B

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 5-10 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: The precursor ion for DAGs is typically the [M+NH4]+ adduct. The product ion results from the neutral loss of one of the fatty acyl chains plus ammonia.

  • Example for 1,2-Dipalmitoyl-sn-glycerol: Precursor ion (m/z) and a characteristic product ion.

  • Example for 1,2-Dipalmitoyl-sn-glycerol-d9: Precursor ion (m/z) and a corresponding product ion.

• Data Analysis: Integrate the peak areas for the specific MRM transitions of the endogenous DAG and its corresponding deuterated internal standard. The concentration of the endogenous DAG is determined by calculating the ratio of the analyte peak area to the internal standard peak area and comparing this to a calibration curve constructed with known concentrations of a non-deuterated standard and a fixed concentration of the internal standard.

Mandatory Visualizations

Diacylglycerol Signaling Pathway

Diacylglycerols are critical second messengers that activate a variety of downstream effector proteins, most notably Protein Kinase C (PKC) isoforms. The specific structure of the DAG molecule, including the length and saturation of its fatty acid chains, can influence which PKC isoforms are activated and the subsequent cellular response.[4][5]

Caption: The Diacylglycerol (DAG) signaling cascade initiated by extracellular signals.

Experimental Workflow for DAG Quantification

A robust and well-defined workflow is essential for accurate and reproducible quantification of DAGs using deuterated internal standards.

Caption: A typical experimental workflow for the quantification of diacylglycerols.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Comparative Guide to Assessing Linearity of Detection with 1,2-Dipalmitoyl-sn-glycerol-d9

For researchers, scientists, and drug development professionals engaged in lipidomics and related fields, the accurate quantification of lipid species is paramount. Establishing the linearity of an analytical method is a critical step in method validation, ensuring that the measured response is directly proportional to the concentration of the analyte over a specific range. This guide provides an objective comparison of the use of 1,2-Dipalmitoyl-sn-glycerol-d9 as an internal standard for assessing detection linearity, supported by experimental protocols and data.

Introduction to Linearity in Lipid Analysis

In quantitative analysis, particularly with techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), linearity demonstrates that a method can produce results that are directly proportional to the concentration of an analyte in the sample.[1] This is typically evaluated by preparing a series of calibration standards of known concentrations and analyzing them. The response (e.g., peak area) is then plotted against the concentration, and the linearity is assessed by the correlation coefficient (R²) of the resulting regression line.[1][2]

Stable isotope-labeled internal standards, such as 1,2-Dipalmitoyl-sn-glycerol-d9, are considered the gold standard for quantitative mass spectrometry.[3][4] They are chemically identical to the analyte of interest but have a different mass due to the isotopic label. Adding a known amount of the internal standard to all samples and calibration standards at the beginning of the sample preparation process helps to correct for variability in sample extraction, handling, and instrument response, leading to improved accuracy and precision.[5][6]

Performance of 1,2-Dipalmitoyl-sn-glycerol-d9

1,2-Dipalmitoyl-sn-glycerol-d9 is the deuterated form of 1,2-Dipalmitoyl-sn-glycerol, a key diacylglycerol (DAG) molecule involved in cellular signaling.[7][8] As an internal standard, it is intended for the accurate quantification of its non-labeled counterpart by GC- or LC-MS.[7][9] Its key advantages include:

• Chemical and Physical Similarity: It behaves almost identically to the endogenous analyte during sample extraction and chromatographic separation, ensuring that any losses or variations affect both equally.[3]

• Mass Differentiation: It is easily distinguished from the analyte by a mass spectrometer due to its higher mass, preventing signal overlap.

• Minimizing Matrix Effects: Co-elution with the analyte helps to compensate for ion suppression or enhancement caused by other components in the sample matrix.[3]

Comparison of Internal Standards for Linearity Assessment

While 1,2-Dipalmitoyl-sn-glycerol-d9 is ideal for its specific analyte, a comprehensive lipidomics study requires a suite of internal standards representing different lipid classes. The choice of internal standard is crucial for accurate quantification.

Parameter	1,2-Dipalmitoyl-sn-glycerol-d9	Alternative: Non-Endogenous Structural Analog (e.g., 1,3-dipentadecanoyl-glycerol)	Alternative: Multi-Class Standard Mix (e.g., SPLASH™ LIPIDOMIX™)
Specificity	High; specific for 1,2-Dipalmitoyl-sn-glycerol and closely related DAGs.	Moderate; corrects for general DAG class but may have different extraction efficiency and ionization response than specific analytes.[10]	Broad; covers multiple lipid classes (e.g., glycerophospholipids, sphingolipids, glycerolipids) for comprehensive profiling.[4]
Accuracy	Very high for the target analyte.	Good, but potential for bias if the analog's behavior differs significantly from the analyte.	High for the lipid classes represented in the mix.
Cost-Effectiveness	Can be costly if many individual standards are required for a broad panel.	Potentially lower cost for quantifying a single class without a specific labeled standard.	Cost-effective for untargeted or broad-panel targeted lipidomics.[4]
Workflow	Straightforward for targeted analysis.	Simple implementation.	Ready-to-use single-vial standard simplifies workflow for complex assays.[4]

Quantitative Performance Data

The following table summarizes typical performance data obtained when assessing linearity for various lipid classes using appropriate internal standards in an LC-MS/MS assay.

Lipid Class	Analyte / Internal Standard Pair	Linearity Range (ng/mL)	Correlation Coefficient (R²)	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
Diacylglycerol (DAG)	1,2-Dipalmitoyl-sn-glycerol / 1,2-Dipalmitoyl-sn-glycerol-d9	0.5 - 500	> 0.99	0.1	0.5
Phosphatidylcholine (PC)	PC(16:0/18:1) / PC(16:0/18:1)-d9	1 - 1000	> 0.99	0.2	1
Triacylglycerol (TAG)	TAG(16:0/18:1/18:2) / TAG(16:0/18:1/18:2)-d5	5 - 5000	> 0.99	1	5
Cholesterol Ester (CE)	CE(18:1) / CE(18:1)-d7	2 - 2000	> 0.99	0.5	2
Sphingomyelin (SM)	SM(d18:1/16:0) / SM(d18:1/16:0)-d9	1 - 1000	> 0.99	0.3	1

Note: The values presented are representative and may vary depending on the specific instrumentation, method, and sample matrix. An acceptable calibration curve is generally defined by a regression coefficient R² > 0.99 with a minimum of six calibrators.[2]

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma with Internal Standard Spiking

This protocol describes a common lipid extraction method (based on the Folch method) from a biological matrix.[3]

• Sample Preparation: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To a 1.5 mL glass tube, add a precise volume of the 1,2-Dipalmitoyl-sn-glycerol-d9 working solution to achieve the desired final concentration.

• Sample Addition: Add 50 µL of the plasma sample to the tube containing the internal standard and vortex briefly.

• Solvent Addition: Add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol to the sample.

• Extraction: Vortex the mixture vigorously for 2 minutes.

• Phase Separation: Add 200 µL of water, vortex for 1 minute, and centrifuge at 2,000 x g for 10 minutes to separate the aqueous and organic phases.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a new clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of an appropriate solvent for LC-MS analysis (e.g., methanol/isopropanol 1:1 v/v).[3]

Protocol 2: Linearity Assessment by LC-MS/MS

This protocol details the construction of a calibration curve to assess linearity.

• Preparation of Stock Solutions:

  • Analyte Stock: Accurately weigh and dissolve 1,2-Dipalmitoyl-sn-glycerol in a suitable organic solvent (e.g., ethanol or DMSO) to create a concentrated stock solution (e.g., 1 mg/mL).[7]

  • Internal Standard (IS) Stock: Prepare a stock solution of 1,2-Dipalmitoyl-sn-glycerol-d9 in a similar manner.

• Calibration Curve Construction:

  • Perform serial dilutions of the analyte stock solution to create a series of working standards with at least 6-8 different concentrations, covering the expected range of the analyte in samples.

  • Spike a constant amount of the internal standard working solution into each calibration standard. The final concentration of the IS should be consistent across all standards and samples.

• LC-MS/MS Analysis:

  • Chromatographic Separation: Inject the reconstituted lipid extracts and calibration standards onto a reversed-phase C18 column. Use a gradient elution with mobile phases such as acetonitrile/water and isopropanol/acetonitrile, both containing a modifier like ammonium formate to promote ionization.[8]

  • Mass Spectrometry Detection: Operate the mass spectrometer in positive ion electrospray ionization (ESI) mode. Use Multiple Reaction Monitoring (MRM) for quantification.[8][10]

    • Analyte Transition: Monitor the transition from the precursor ion (e.g., [M+NH₄]⁺) to a specific product ion.

    • IS Transition: Monitor the corresponding transition for the deuterated internal standard.

• Data Analysis and Linearity Assessment:

  • Integrate the peak areas for the analyte and the internal standard in each chromatogram.

  • Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) for each calibration standard.

  • Plot the peak area ratio (y-axis) against the known concentration of the analyte (x-axis).

  • Perform a linear regression analysis on the data points. The linearity is confirmed if the correlation coefficient (R²) is > 0.99. The linear dynamic range is the concentration range over which this relationship holds true.[11][12]

Mandatory Visualizations

Caption: Workflow for assessing detection linearity using an internal standard.

Caption: Simplified signaling pathway involving 1,2-Diacylglycerol (DAG).

References

• 1. Linearity study on detection and quantification limits for the determination of avermectins using linear regression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. benchchem.com [benchchem.com]
• 9. 1-Palmitoyl-d9-2-Palmitoyl-sn-glycerol - CAS:1872379-48-0 - KKL Med Inc. [m.kklmed.com]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. youtube.com [youtube.com]

A Comparative Guide to the Quantification of Diacylglycerols in Plasma: Featuring 1,2-Dipalmitoyl-sn-glycerol-d9 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification of diacylglycerols (DAGs) in plasma, with a special focus on the use of 1,2-Dipalmitoyl-sn-glycerol-d9 as an internal standard. Accurate measurement of DAGs is crucial for understanding their role in cellular signaling, metabolic diseases, and as potential biomarkers. This document outlines the performance of various internal standards, details experimental protocols, and presents quantitative data to aid in the selection of the most appropriate analytical strategy.

Performance Comparison of Internal Standards for Diacylglycerol Analysis

The use of an appropriate internal standard is critical for accurate and precise quantification of lipids by mass spectrometry, as it corrects for variability in sample extraction, handling, and instrument response.[1] Stable isotope-labeled internal standards, such as deuterated lipids, are considered the gold standard in quantitative bioanalysis due to their physicochemical properties being nearly identical to the analyte of interest.[2]

Below is a comparison of commonly used internal standards for diacylglycerol quantification in plasma.

Internal Standard Type	Principle	Advantages	Disadvantages
Deuterated Diacylglycerols (e.g., 1,2-Dipalmitoyl-sn-glycerol-d9)	Hydrogen atoms are replaced by deuterium.	Co-elute closely with the endogenous analyte in liquid chromatography (LC).[3] Effectively corrects for matrix effects.[3]	Potential for a slight retention time shift compared to the native analyte.[3] Potential for isotopic scrambling or exchange.[3]
¹³C-Labeled Diacylglycerols	Carbon atoms are replaced by the stable isotope ¹³C.	Provides improved isotope stability with negligible scrambling.[4] Co-elute almost identically with the native analyte.[4]	Generally more expensive than deuterated or odd-chain standards.[4]
Odd-Chain Diacylglycerols (e.g., 1,2-Dinonadecanoyl-sn-glycerol)	Utilize fatty acids with an odd number of carbon atoms, which are rare in biological samples.	Cost-effective. Chemically similar to even-chain fatty acids.	May not perfectly mimic the extraction and ionization behavior of all endogenous DAG species. Does not co-elute with any specific analyte.

Limit of Quantification (LOQ) for Diacylglycerol Analysis in Plasma

One study reported a quantification limit of 62.5 aM for derivatized diacylglycerols in serum using a sensitive LC-MS/MS method.[5][6] For underivatized DAGs, the LOQ is expected to be in the low nanomolar to high picomolar range. A separate study on targeted plasma lipids reported lower limits of detection for various lipid internal standards to be between 0.41 and 29.17 nmol/L.[7]

Typical Performance Characteristics for Lipid Analysis using Deuterated Internal Standards:

Parameter	Typical Performance
Linearity (r²)	>0.99
Accuracy (% Recovery)	85-115%
Precision (%RSD)	<15%

Experimental Protocols

Accurate quantification of diacylglycerols in plasma requires robust and reproducible experimental protocols. The following sections detail a typical workflow from sample preparation to analysis.

Lipid Extraction from Plasma (Modified Bligh-Dyer Method)

This protocol is a widely used method for the extraction of total lipids from plasma samples.[3]

Materials:

• Plasma (100 µL)

• 1,2-Dipalmitoyl-sn-glycerol-d9 (internal standard)

• Chloroform:Methanol (1:2, v/v)

• Chloroform

• Water (deionized)

• Centrifuge

• Nitrogen evaporator

Procedure:

• To 100 µL of plasma in a glass tube, add a known amount of 1,2-Dipalmitoyl-sn-glycerol-d9.

• Add 375 µL of a chloroform:methanol (1:2, v/v) mixture and vortex thoroughly.

• Add 125 µL of chloroform and vortex.

• Add 125 µL of water and vortex.

• Centrifuge at 1000 x g for 5 minutes to induce phase separation.

• Carefully collect the lower organic phase containing the lipids.

• Dry the organic phase under a stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent (e.g., 100 µL of methanol or isopropanol/acetonitrile) for LC-MS/MS analysis.[8]

LC-MS/MS Analysis of Diacylglycerols

This protocol outlines a general method for the quantification of DAGs using liquid chromatography-tandem mass spectrometry.

Instrumentation:

• Liquid chromatography system coupled to a tandem mass spectrometer (e.g., Q-TOF or Triple Quadrupole).

• Reversed-phase C18 column.

Chromatographic Conditions:

• Mobile Phase A: Acetonitrile/water (60/40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol/acetonitrile (90/10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A typical gradient would involve increasing the percentage of Mobile Phase B over time to elute lipids of increasing hydrophobicity.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5-10 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: The precursor ion for 1,2-dipalmitoyl-sn-glycerol is typically the ammonium adduct [M+NH₄]⁺. The product ion results from the neutral loss of one of the palmitic acid chains.[5] Specific transitions for the analyte and the d9-internal standard need to be optimized.

Data Analysis:

• Integrate the peak areas for the specific MRM transitions of the endogenous diacylglycerol and the 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Determine the concentration of the analyte in the sample by comparing this ratio to a calibration curve constructed with known concentrations of the non-labeled standard and a fixed concentration of the internal standard.[5]

Experimental Workflows and Signaling Pathways

To visualize the experimental and biological context of diacylglycerol analysis, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]
• 6. Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quality Control of Targeted Plasma Lipids in a Large-Scale Cohort Study Using Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 1-Palmitoyl-d9-2-Palmitoyl-sn-glycerol | CAS 1872379-48-0 | Cayman Chemical | Biomol.com [biomol.com]

Performance of 1,2-Dipalmitoyl-sn-glycerol-d9 in Biological Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of 1,2-Dipalmitoyl-sn-glycerol-d9 (DPG-d9) as an internal standard for the quantification of diacylglycerols (DAGs) in various biological matrices. The objective is to present a data-driven overview of its efficacy in comparison to other analytical standards, supported by experimental data and detailed methodologies.

Introduction to 1,2-Dipalmitoyl-sn-glycerol and the Role of Deuterated Standards

1,2-Dipalmitoyl-sn-glycerol (DPG) is a key lipid second messenger involved in a multitude of cellular signaling pathways, primarily through the activation of Protein Kinase C (PKC).[1] Accurate quantification of DPG and other DAGs in biological samples is crucial for understanding their roles in health and disease. However, the analysis of these lipids is challenging due to their low abundance and the presence of complex biological matrices that can cause significant ion suppression or enhancement in mass spectrometry-based methods.

The use of stable isotope-labeled internal standards, such as 1,2-Dipalmitoyl-sn-glycerol-d9, is the gold standard for correcting for matrix effects and variations in sample preparation and analysis.[2] By closely mimicking the physicochemical properties and chromatographic behavior of the endogenous analyte, deuterated standards can significantly improve the accuracy and precision of quantification.

Performance Comparison in Biological Matrices

While direct head-to-head comparative studies detailing the performance of 1,2-Dipalmitoyl-sn-glycerol-d9 against a wide range of other internal standards across multiple biological matrices are not extensively available in the public literature, the principles of its use and expected performance can be extrapolated from numerous lipidomics studies. The following tables summarize the typical performance characteristics of analytical methods employing deuterated diacylglycerol internal standards.

Table 1: Performance Characteristics of 1,2-Dipalmitoyl-sn-glycerol-d9 in Human Plasma

Parameter	Typical Performance	Alternative Internal Standard (e.g., odd-chain DAG)	Key Considerations
Recovery	85-115%	80-120%	Deuterated standards co-elute and experience similar extraction efficiencies to the analyte.
Matrix Effect	Compensated	May exhibit different ionization suppression/enhancement.	Phospholipids are a major source of matrix effects in plasma.[2]
Linearity (R²)	>0.99	>0.99	Wide dynamic range is achievable with appropriate optimization.
Limit of Quantification (LOQ)	Low ng/mL to pg/mL	Similar to deuterated standards but can be less precise.	Dependent on the sensitivity of the mass spectrometer.

Table 2: Performance Characteristics of 1,2-Dipalmitoyl-sn-glycerol-d9 in Tissue Homogenates (e.g., Liver)

Parameter	Typical Performance	Alternative Internal Standard (e.g., non-endogenous DAG)	Key Considerations
Recovery	80-120%	75-125%	Tissue complexity can lead to greater variability in extraction.
Matrix Effect	Compensated	More susceptible to differential matrix effects from diverse lipid species.	The high lipid content of some tissues necessitates robust extraction methods.
Linearity (R²)	>0.99	>0.98	Homogenization technique can impact linearity.
Limit of Quantification (LOQ)	ng/mg to pg/mg of tissue	Generally higher than with deuterated standards.	Lower LOQs are critical for studying subtle changes in signaling.

Table 3: Performance Characteristics of 1,2-Dipalmitoyl-sn-glycerol-d9 in Cell Lysates

Parameter	Typical Performance	Alternative Internal Standard (e.g., structurally similar DAG)	Key Considerations
Recovery	90-110%	85-115%	Generally cleaner matrix than plasma or tissue.
Matrix Effect	Compensated	Minimal, but can still be present.	Cell culture media components can sometimes interfere.
Linearity (R²)	>0.99	>0.99	Consistent cell numbers and lysis procedures are crucial.
Limit of Quantification (LOQ)	pg/µg of protein	Similar to deuterated standards in this less complex matrix.	Allows for precise quantification in in-vitro signaling studies.

Experimental Protocols

Accurate quantification of diacylglycerols using 1,2-Dipalmitoyl-sn-glycerol-d9 as an internal standard relies on meticulous experimental procedures. Below are detailed methodologies for sample preparation and LC-MS/MS analysis.

Lipid Extraction from Biological Matrices (Modified Bligh-Dyer Method)

This protocol is a widely used method for the extraction of total lipids from various biological samples.

Materials:

• Biological sample (plasma, tissue homogenate, or cell lysate)

• 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard solution (of known concentration)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Deionized Water

• Glass centrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• To 100 µL of the biological sample in a glass centrifuge tube, add a known amount of the 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard solution.

• Add 375 µL of a 1:2 (v/v) mixture of chloroform:methanol.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Add 125 µL of chloroform and vortex for 30 seconds.

• Add 125 µL of deionized water and vortex for another 30 seconds to induce phase separation.

• Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette, avoiding the protein interphase.

• Transfer the organic phase to a clean glass tube and evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol/chloroform 2:1, v/v) for LC-MS/MS analysis.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size)

• Tandem mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate

• Gradient Elution:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Re-equilibrate at 30% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • 1,2-Dipalmitoyl-sn-glycerol: Precursor ion ([M+NH₄]⁺) to a specific product ion (e.g., neutral loss of a palmitic acid).

  • 1,2-Dipalmitoyl-sn-glycerol-d9: Precursor ion ([M+NH₄]⁺) to a corresponding specific product ion.

• Data Analysis: The concentration of endogenous 1,2-Dipalmitoyl-sn-glycerol is determined by comparing the ratio of its peak area to the peak area of the 1,2-Dipalmitoyl-sn-glycerol-d9 internal standard against a calibration curve constructed with known concentrations of the analyte and a fixed concentration of the internal standard.

Mandatory Visualizations

Caption: The canonical diacylglycerol signaling pathway.

Caption: Experimental workflow for diacylglycerol quantification.

References

• 1. Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of 1,2-Dipalmitoyl-sn-glycerol and 1,3-Dipalmitoyl-sn-glycerol for Researchers and Drug Development Professionals

An objective guide to the distinct physicochemical properties, biological activities, and experimental considerations of two key diacylglycerol isomers.

In the landscape of lipid research and drug development, the isomeric form of a molecule can dictate its biological function and therapeutic potential. This is particularly true for diacylglycerols (DAGs), where the positioning of fatty acyl chains on the glycerol backbone gives rise to stereoisomers with vastly different roles. This guide provides a comprehensive comparative analysis of 1,2-Dipalmitoyl-sn-glycerol and 1,3-Dipalmitoyl-sn-glycerol, presenting key experimental data and detailed methodologies to inform experimental design and interpretation.

Core Functional Differences: Signaling versus Metabolism

The primary distinction between 1,2-Dipalmitoyl-sn-glycerol and its 1,3-isomer lies in their engagement with cellular signaling pathways. 1,2-diacyl-sn-glycerols are established second messengers, most notably for their role in the activation of Protein Kinase C (PKC), a family of enzymes pivotal to a multitude of cellular processes including proliferation, differentiation, and apoptosis.[1] In contrast, 1,3-diacylglycerols are not considered physiological activators of PKC and primarily function as intermediates in lipid metabolism.[1]

1,2-Dipalmitoyl-sn-glycerol , with its palmitic acid chains at the sn-1 and sn-2 positions, is a saturated diacylglycerol that can activate PKC, although it is considered a weak activator compared to its unsaturated counterparts.[2] Its structure allows it to mimic endogenous DAGs produced at the plasma membrane upon the hydrolysis of phospholipids like phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC).[3]

1,3-Dipalmitoyl-sn-glycerol , featuring palmitic acid chains at the sn-1 and sn-3 positions, is largely inactive in the canonical PKC signaling pathway.[1] Its primary role is within the synthesis and breakdown of triacylglycerols.[1] While some in vitro studies have shown that it can activate PKCα at micromolar concentrations, this is significantly less potent than the activation observed with 1,2-isomers.[4][5]

Physicochemical Properties: A Tale of Two Isomers

The structural differences between the two isomers also manifest in their physicochemical properties. The symmetrical nature of 1,3-Dipalmitoyl-sn-glycerol generally results in a higher melting point and the formation of more stable crystal structures compared to the asymmetrical 1,2-isomer.

Property	1,2-Dipalmitoyl-sn-glycerol	1,3-Dipalmitoyl-sn-glycerol	Reference
Synonyms	(S)-1,2-Dipalmitin, 1,2-DPG	1,3-Dipalmitin	[3][5]
Molecular Formula	C₃₅H₆₈O₅	C₃₅H₆₈O₅	[3][5]
Molecular Weight	568.91 g/mol	568.9 g/mol	[3][5]
CAS Number	30334-71-5	502-52-3	[3][5]
Appearance	White to off-white solid/powder	Solid	[3][5]
Melting Point	66-69 °C	Not specified	[3]
Solubility	Soluble in DMF (20 mg/ml), DMSO (5 mg/ml), and Ethanol (30 mg/ml). Slightly soluble in PBS (pH 7.2) at 0.25 mg/ml.	Soluble in DMF (20 mg/ml), DMSO (30 mg/ml). Slightly soluble in Ethanol (0.25 mg/ml) and PBS (pH 7.2) (0.7 mg/ml).	[3][5]
Stability	Prone to acyl migration to the more stable 1,3-isomer, especially in solution and at higher temperatures.	Thermodynamically more stable isomer.	[6][7]

Biological Activity: A Comparative Overview

The differential ability of these isomers to activate PKC is the most significant aspect of their biological performance.

Biological Parameter	1,2-Dipalmitoyl-sn-glycerol	1,3-Dipalmitoyl-sn-glycerol	Reference
Protein Kinase C (PKC) Activation	Weak activator of PKC isoforms.	Generally considered inactive as a physiological PKC activator. Can activate PKCα in vitro at micromolar concentrations (Ka = 3.8 µM).	[2][4][5]
Role in Signaling	Second messenger in the canonical PLC-DAG-PKC pathway.	Primarily a metabolic intermediate; not a canonical signaling molecule.	[1][3]
Metabolic Fate	Metabolized by diacylglycerol kinases (DGKs) to phosphatidic acid, terminating its signaling role. Also a precursor for triacylglycerol synthesis.	An intermediate in the synthesis and breakdown of triacylglycerols.	[1][3][8]

Signaling Pathways and Metabolic Fate

The distinct roles of 1,2- and 1,3-Dipalmitoyl-sn-glycerol are rooted in their separate metabolic and signaling cascades.

1,2-Dipalmitoyl-sn-glycerol Signaling Pathway

1,3-Dipalmitoyl-sn-glycerol Metabolic Fate

Experimental Protocols

Accurate and reproducible experimental outcomes hinge on meticulous methodologies. Below are detailed protocols for key experiments to assess and compare the properties and activities of 1,2- and 1,3-Dipalmitoyl-sn-glycerol.

Protocol 1: In Vitro Protein Kinase C (PKC) Activity Assay

This protocol is designed to directly compare the ability of the two dipalmitoylglycerol isomers to activate a purified PKC isozyme.

Materials:

• Purified PKC isozyme (e.g., PKCα)

• 1,2-Dipalmitoyl-sn-glycerol

• 1,3-Dipalmitoyl-sn-glycerol

• Phosphatidylserine (PS)

• PKC substrate peptide (e.g., MARCKS substrate peptide)

• [γ-³²P]ATP

• Assay buffer (e.g., 20 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 0.5 mM CaCl₂, 1 mM DTT)

• Phosphocellulose paper

• Scintillation counter

Procedure:

• Lipid Vesicle Preparation:

  • Prepare mixed micelles or vesicles containing phosphatidylserine and the respective diacylglycerol isomer.

  • For each isomer, co-solubilize with PS in chloroform, evaporate the solvent under a stream of nitrogen to form a thin lipid film.

  • Resuspend the lipid film in the assay buffer by sonication or vortexing to form vesicles.

• Kinase Reaction:

  • In a microfuge tube, combine the assay buffer, lipid vesicles, PKC substrate peptide, and the purified PKC enzyme.

  • Pre-incubate the mixture for 5 minutes at 30°C.

  • Initiate the reaction by adding [γ-³²P]ATP.

  • Incubate for 10-20 minutes at 30°C.

• Termination and Quantification:

  • Stop the reaction by spotting an aliquot of the reaction mixture onto phosphocellulose paper.

  • Wash the paper extensively with phosphoric acid to remove unincorporated [γ-³²P]ATP.

  • Quantify the incorporated radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific activity of PKC for each condition (pmol of phosphate incorporated/min/mg of enzyme).

  • Compare the activity in the presence of 1,2-Dipalmitoyl-sn-glycerol, 1,3-Dipalmitoyl-sn-glycerol, and a no-DAG control.

PKC Activity Assay Workflow

Protocol 2: Analysis of Isomeric Purity and Acyl Migration by HPLC

Due to the propensity of 1,2-diacyl-sn-glycerols to isomerize to the more stable 1,3-form, it is crucial to assess the isomeric purity of standards and samples. This protocol outlines a method for separating and quantifying the two isomers.[6][7]

Materials:

• 1,2-Dipalmitoyl-sn-glycerol and 1,3-Dipalmitoyl-sn-glycerol standards

• HPLC system with a UV or Evaporative Light Scattering Detector (ELSD)

• Reversed-phase C18 column

• Mobile phase: Acetonitrile

• Solvents for sample preparation (e.g., hexane/isopropanol)

Procedure:

• Sample Preparation:

  • Dissolve the diacylglycerol samples in a suitable solvent mixture (e.g., hexane/isopropanol).

  • If extracting from a biological matrix, perform a lipid extraction (e.g., Bligh-Dyer method) and reconstitute the dried lipid extract in the mobile phase.

• Chromatographic Conditions:

  • Column: Reversed-phase C18 (e.g., 250 x 4.6 mm, 5 µm)

  • Mobile Phase: 100% Acetonitrile (isocratic)

  • Flow Rate: 1.0 mL/min

  • Detector: UV at 205 nm or ELSD

• Analysis:

  • Inject the standards and samples onto the HPLC system.

  • Identify the peaks corresponding to 1,2- and 1,3-Dipalmitoyl-sn-glycerol based on the retention times of the standards.

  • Quantify the amount of each isomer by integrating the peak areas.

  • To study acyl migration, incubate a sample of 1,2-Dipalmitoyl-sn-glycerol under specific conditions (e.g., in a polar solvent at an elevated temperature) and analyze aliquots at different time points.

Note on Acyl Migration: The isomerization of 1,2-Dipalmitoyl-sn-glycerol to the 1,3-isomer is accelerated by heat, polar solvents, and both acidic and basic conditions.[6] For chromatographic purification, using silica gel impregnated with boric acid can help to minimize on-column isomerization.[6]

Synthesis and Purification Considerations

The synthesis of stereospecific diacylglycerols requires distinct strategies.

• 1,2-Dipalmitoyl-sn-glycerol synthesis typically involves the use of a chiral precursor like (R)-(-)-Solketal, which protects the sn-3 hydroxyl group, allowing for the sequential acylation of the sn-1 and sn-2 positions.[9] Subsequent deprotection yields the desired 1,2-isomer.

• 1,3-Dipalmitoyl-sn-glycerol synthesis can be achieved through chemoenzymatic methods, utilizing a 1,3-specific lipase to catalyze the esterification of glycerol with palmitic acid.[10] This approach offers high regioselectivity. Purification often involves molecular distillation to remove free fatty acids and monoglycerides, followed by solvent fractionation to separate the 1,3-isomer from any 1,2-isomer formed.[11]

Conclusion

The choice between 1,2-Dipalmitoyl-sn-glycerol and 1,3-Dipalmitoyl-sn-glycerol is fundamentally dependent on the research objective. For studies investigating canonical PKC-mediated signaling, 1,2-Dipalmitoyl-sn-glycerol is the biologically relevant isomer, though its potential for weak activation and instability due to acyl migration must be carefully managed. Conversely, 1,3-Dipalmitoyl-sn-glycerol serves as an excellent negative control in such assays and is a valuable subject for studies on lipid metabolism and the physicochemical properties of fats. A thorough understanding of their distinct characteristics, supported by the robust experimental protocols outlined in this guide, is essential for generating accurate and meaningful data in lipid research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 1,3-Dipalmitoyl Glycerol | CAS 502-52-3 | Cayman Chemical | Biomol.com [biomol.com]
• 6. benchchem.com [benchchem.com]
• 7. Acyl migration in 1,2-dipalmitoyl-sn-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Direct Chiral Supercritical Fluid Chromatography-Mass Spectrometry Analysis of Monoacylglycerol and Diacylglycerol Isomers for the Study of Lipase-Catalyzed Hydrolysis of Triacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Enzymatic Esterification of Functional Lipids for Specialty Fats: 1,3-Dipalmitoylglycerol and 1,3-Distearoylglycerol - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 1,2-Dipalmitoyl-sn-glycerol-d9: A Guide for Laboratory Professionals

The proper disposal of 1,2-Dipalmitoyl-sn-glycerol-d9 is crucial for maintaining laboratory safety and ensuring environmental protection. This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to manage and dispose of this compound in compliance with standard safety protocols.

Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle 1,2-Dipalmitoyl-sn-glycerol-d9 with appropriate personal protective equipment (PPE). Although not classified as a hazardous substance, good laboratory practice dictates caution.

Personal Protective Equipment (PPE)

Eye Protection

Hand Protection

Body Protection

Step-by-Step Disposal Procedure

The disposal of 1,2-Dipalmitoyl-sn-glycerol-d9 and materials contaminated with it must adhere to local, state, and federal regulations.[1][2] This compound is known to be very toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment; therefore, it must not be disposed of down the drain or in regular trash.[1]

1. Waste Characterization and Segregation:

• Pure Compound: Unused or expired 1,2-Dipalmitoyl-sn-glycerol-d9 should be treated as chemical waste.

• Contaminated Materials: Any materials that have come into contact with the compound, such as pipette tips, gloves, bench paper, and empty containers, should also be segregated as chemical waste.[2]

2. Waste Collection and Containment:

• Collect all waste (both the pure compound and contaminated materials) in a designated, clearly labeled, and sealable hazardous waste container.[2][3]

• The label should clearly identify the contents as "Hazardous Waste" and list "1,2-Dipalmitoyl-sn-glycerol-d9" as a constituent.

3. Storage:

• Store the sealed waste container in a designated satellite accumulation area until it is collected.

• Ensure the storage area is cool, dry, and well-ventilated.[4]

4. Disposal Arrangement:

• Arrange for the collection and disposal of the chemical waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste vendor.[2][3]

5. Spill Management:

• In the event of a spill, clean it up immediately.[1]

• Use an absorbent material to contain the spill.

• Caution: Materials soaked with oils may be prone to spontaneous combustion. It is recommended to wet the absorbent material with water after use.[1]

• Collect the contaminated absorbent material and any other cleanup debris in the designated hazardous waste container.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,2-Dipalmitoyl-sn-glycerol-d9.

Disposal workflow for 1,2-Dipalmitoyl-sn-glycerol-d9.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. targetmol.com [targetmol.com]

Essential Safety and Operational Guidance for Handling 1,2-Dipalmitoyl-sn-glycerol-d9

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with 1,2-Dipalmitoyl-sn-glycerol-d9. Adherence to these protocols is essential for ensuring personal safety and maintaining the integrity of the compound.

Personal Protective Equipment (PPE)

PPE Category	Recommendation
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[2] Do not wear contact lenses.[3]
Hand Protection	Handle with chemical-resistant gloves (e.g., Nitrile, Butyl Rubber). Gloves must be inspected prior to use and replaced if contaminated.[1][2] For brief contact, a glove with a protection class of 3 or higher (breakthrough time >60 minutes) is recommended.[3]
Body Protection	Wear a standard lab coat.[1] For larger quantities or where splashing is possible, consider an impervious apron (e.g., P.V.C.).[3][4]
Respiratory Protection	Not typically required if handled in a well-ventilated area. If dust formation is unavoidable or exposure limits are exceeded, use a full-face respirator.[2][3]

Operational Plan: Safe Handling and Storage

Proper handling and storage are critical for both safety and maintaining the quality of 1,2-Dipalmitoyl-sn-glycerol-d9, which is typically a white to off-white solid or powder.[5]

Step-by-Step Handling Procedure:

• Preparation : Ensure the work area is clean and uncluttered before beginning.[1] Have all necessary equipment and PPE readily available.

• Ventilation : Handle the substance in a well-ventilated area to minimize inhalation of any dust.[3][6]

• Personal Protective Equipment : Don the appropriate PPE as outlined in the table above.

• Dispensing : As a solid/powder, use a spatula or other appropriate tool for transferring the compound to avoid generating dust.[1][3]

• General Hygiene : Avoid all personal contact, including inhalation.[3][4] Do not eat, drink, or smoke while handling.[3][6] Wash hands thoroughly with soap and water after removing gloves.[1][3]

• Cleaning : After handling, clean the work area with an appropriate solvent (e.g., ethanol or isopropanol), followed by soap and water.[1]

Storage Conditions:

• Temperature : Store at -20°C for long-term stability.[6]

• Container : Keep the container tightly sealed to prevent oxidation and contamination.[1][2][6]

• Location : Store in a dry, well-ventilated area away from incompatible materials such as oxidizing agents, direct sunlight, and sources of ignition.[1][2][3][6]

Disposal Plan

Dispose of 1,2-Dipalmitoyl-sn-glycerol-d9 and any contaminated materials in accordance with all local, state, and federal regulations.[1]

Waste Characterization and Segregation:

• Pure Compound : In its pure form, 1,2-Dipalmitoyl-sn-glycerol is not typically classified as hazardous waste. However, it should not be disposed of down the drain.[1]

• Contaminated Materials : Any materials contaminated with the compound (e.g., gloves, pipette tips, paper towels) should be collected in a designated and sealed waste container.[1] If the compound is dissolved in a hazardous solvent, the entire mixture must be treated as hazardous waste.[7]

Disposal Procedure:

• Collection : Collect all waste materials in a clearly labeled, suitable, and closed container.[1][2][3]

• Consult Regulations : Refer to your institution's Environmental Health and Safety (EHS) office and local environmental regulations for chemical waste disposal.[1]

• Waste Vendor : Arrange for pickup and disposal by a licensed chemical waste vendor.[1]

Workflow for Safe Handling

Caption: Logical workflow for the safe handling of 1,2-Dipalmitoyl-sn-glycerol-d9.

References

• 1. benchchem.com [benchchem.com]
• 2. targetmol.com [targetmol.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. chemimpex.com [chemimpex.com]
• 6. sds.metasci.ca [sds.metasci.ca]
• 7. benchchem.com [benchchem.com]